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  • Product: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine
  • CAS: 501902-13-2

Core Science & Biosynthesis

Foundational

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine chemical properties

An In-Depth Technical Guide to the Chemical and Pharmacological Profile of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Executive Summary This technical guide provides a comprehensive analysis of 3-(4-Benzyl-phenyl)-isoxazol-5...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Chemical and Pharmacological Profile of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Executive Summary

This technical guide provides a comprehensive analysis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, a heterocyclic compound of significant interest to the fields of medicinal chemistry and drug development. The isoxazole ring system is a well-established "privileged scaffold," known for its presence in numerous clinically approved drugs and its capacity for diverse biological activities.[1][2] This document delineates the core chemical properties, a plausible synthetic pathway, analytical characterization protocols, and the pharmacological potential of this specific molecule. By leveraging the established chemistry of the isoxazole core and analyzing the contribution of its unique 3- and 5-position substituents—the 4-benzylphenyl group and the primary amine, respectively—this guide serves as a foundational resource for researchers aiming to explore its therapeutic applications.

Introduction: The Isoxazole Scaffold in Modern Drug Discovery

Isoxazoles are five-membered aromatic heterocycles containing one nitrogen and one oxygen atom in adjacent positions.[3] This structural motif is a cornerstone in medicinal chemistry, primarily due to its favorable physicochemical properties and its ability to act as a bioisostere for other functional groups, enhancing metabolic stability and modulating biological activity.[4] The isoxazole ring is a key component in a range of pharmaceuticals, including the anti-inflammatory drug Valdecoxib, the antirheumatic agent Leflunomide, and the antibiotic Sulfamethoxazole.[2][5]

The subject of this guide, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, is characterized by two key features that dictate its chemical reactivity and biological potential:

  • The 3-(4-Benzyl-phenyl) Substituent: This large, lipophilic group provides a framework for potential π-π stacking and hydrophobic interactions within the binding pockets of biological targets.

  • The 5-Amino Group: This primary amine serves as a crucial synthetic handle for further derivatization, allowing for the generation of analog libraries to probe structure-activity relationships (SAR). It also functions as a hydrogen bond donor, which can be critical for target engagement.

Physicochemical and Analytical Properties

Precise experimental data for this specific compound is not widely published. However, based on its structure and data from closely related analogs, the following properties can be predicted and serve as a baseline for experimental validation.

PropertyValue / DescriptionSource / Rationale
CAS Number 501902-13-2[6][7]
Molecular Formula C₁₆H₁₅N₃OCalculated from structure
Molecular Weight 265.31 g/mol Calculated from structure
Appearance Predicted to be an off-white to yellow solidAnalogy to similar compounds[8]
Melting Point Estimated: 100–103 °CBased on a related isoxazole derivative[9]
Solubility Expected to be soluble in organic solvents like DMSO, methanol, and chlorinated solvents.General property of similar heterocycles[10]
pKa The 5-amino group is expected to be weakly basic.Chemical structure
Analytical Characterization Protocol

A self-validating analytical workflow is essential to confirm the identity and purity of synthesized 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: The proton spectrum is expected to show distinct signals for the aromatic protons of the two phenyl rings, a characteristic singlet for the benzylic methylene (-CH₂-) protons, a singlet for the isoxazole C4-proton, and a broad singlet for the amino (-NH₂) protons.

  • ¹³C NMR: The carbon spectrum will corroborate the structure by showing the requisite number of signals for the aromatic, benzylic, and isoxazole ring carbons.

B. Mass Spectrometry (MS)

  • Methodology: Electrospray Ionization (ESI) in positive ion mode is recommended.

  • Expected Result: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z ≈ 266.13. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.[11]

C. Infrared (IR) Spectroscopy

  • Methodology: Attenuated Total Reflectance (ATR) or KBr pellet.

  • Expected Peaks:

    • ~3400-3200 cm⁻¹ (N-H stretching of the primary amine)

    • ~3100-3000 cm⁻¹ (Aromatic C-H stretching)

    • ~1620-1580 cm⁻¹ (C=N and C=C stretching)

Synthesis and Mechanistic Rationale

The most robust and widely adopted method for constructing the 3,5-disubstituted isoxazole core is the [3+2] cycloaddition (Huisgen cycloaddition) between a nitrile oxide and an alkyne.[1] This approach offers high regioselectivity and is amenable to a wide range of functional groups.

Proposed Synthetic Workflow

G cluster_0 Step 1: Aldoxime Formation cluster_1 Step 2: Nitrile Oxide Generation & Cycloaddition cluster_2 Step 3: Purification A 4-Benzylbenzaldehyde B Hydroxylamine HCl, Base A->B Reacts with C 4-Benzylbenzaldoxime B->C Forms E Oxidizing Agent (e.g., NCS, NaOCl) C->E In situ oxidation D Propargylamine (or protected equivalent) F 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine D->F E->D [3+2] Cycloaddition with G Crude Product F->G H Column Chromatography G->H I Pure Product H->I

Caption: Synthetic workflow for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Step-by-Step Experimental Protocol
  • Synthesis of 4-Benzylbenzaldoxime:

    • Dissolve 4-benzylbenzaldehyde (1.0 eq) in a suitable solvent system such as ethanol/water.

    • Add hydroxylamine hydrochloride (1.2 eq) and a base like sodium acetate or pyridine (1.5 eq).

    • Stir the mixture at room temperature or with gentle heating until TLC analysis indicates complete consumption of the starting aldehyde.

    • Perform an aqueous workup, extract the product with an organic solvent (e.g., ethyl acetate), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the aldoxime.

  • In Situ Generation of Nitrile Oxide and [3+2] Cycloaddition:

    • Causality: The nitrile oxide is highly reactive and is therefore generated in situ to maximize its capture by the alkyne.

    • Dissolve the 4-benzylbenzaldoxime (1.0 eq) and propargylamine (1.1 eq) in a solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

    • Slowly add a solution of an oxidizing agent, such as sodium hypochlorite (bleach) or N-chlorosuccinimide (NCS), to the stirring mixture at 0 °C. The slow addition maintains control over the exothermic reaction.

    • Allow the reaction to warm to room temperature and stir until the starting materials are consumed (monitor by TLC).

    • Quench the reaction with water and perform a standard extraction with DCM or ethyl acetate.

  • Purification:

    • Concentrate the crude product from the previous step.

    • Purify the residue using silica gel column chromatography, employing a gradient of ethyl acetate in hexanes to isolate the pure 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Reactivity and Derivatization Potential

The 5-amino group is the primary site of reactivity, making it an excellent anchor point for building a chemical library to explore SAR.

G cluster_derivatives Potential Derivatives Core 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Amide Amides (Acyl Halides) Core->Amide Acylation Sulfonamide Sulfonamides (Sulfonyl Halides) Core->Sulfonamide Sulfonylation Urea Ureas (Isocyanates) Core->Urea Addition SchiffBase Schiff Bases (Aldehydes) Core->SchiffBase Condensation G cluster_pathway Cellular Signaling Pathway cluster_inhibition Inhibition Mechanism ATP ATP Kinase Protein Kinase ATP->Kinase Substrate Substrate Protein Kinase->Substrate phosphorylates BlockedKinase Inactive Kinase PhosphoSubstrate Phosphorylated Substrate (Active) Substrate->PhosphoSubstrate CellularResponse Cell Proliferation PhosphoSubstrate->CellularResponse Leads to Inhibitor 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Inhibitor->Kinase Binds to ATP Pocket NoResponse Apoptosis BlockedKinase->NoResponse Blocks Signal

Caption: Hypothetical inhibition of a protein kinase signaling pathway.

Safety, Handling, and Storage

As a novel chemical entity, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine must be handled with appropriate caution. The following guidelines are based on safety data for structurally related compounds. [9][12][13]

  • Hazard Identification: Assumed to be harmful if swallowed. [9]Causes skin and eye irritation. [13]May cause respiratory irritation. [9]* Handling:

    • All manipulations should be performed inside a certified chemical fume hood. [12] * Wear standard personal protective equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles. [13] * Avoid generating dust. Avoid breathing vapors, mist, or gas. [12]* Storage:

    • Store in a tightly sealed container in a cool, dry, and well-ventilated area. [9] * Keep away from strong oxidizing agents. [13]* First Aid:

    • Skin Contact: Immediately wash off with plenty of soap and water. [13] * Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. [13] * Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately. [12] * Inhalation: Remove person to fresh air and keep comfortable for breathing. [13]

Conclusion and Future Directions

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine represents a promising chemical scaffold for drug discovery. Its synthesis is accessible through established chemical transformations, and its structure combines the proven biological relevance of the isoxazole core with unique substituents poised for interaction with therapeutic targets. The primary amine at the 5-position provides an ideal platform for the generation of diverse chemical libraries.

Future research should focus on the synthesis and purification of this compound, followed by a comprehensive screening campaign against various biological targets, particularly protein kinases and inflammatory enzymes. Subsequent hit-to-lead optimization, guided by the derivatization strategies outlined in this guide, could unlock the full therapeutic potential of this promising molecular architecture.

References

  • ResearchGate. (2025). Advances in isoxazole chemistry and their role in drug discovery. Available from: [Link]

  • National Center for Biotechnology Information. (2025). Advances in isoxazole chemistry and their role in drug discovery. PMC. Available from: [Link]

  • MDPI. (2025). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Available from: [Link]

  • Revista Brasileira de Farmacognosia. (2024). Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. Available from: [Link]

  • Royal Society of Chemistry. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. Available from: [Link]

  • NextSDS. (n.d.). 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE — Chemical Substance Information. Available from: [Link]

  • Heynova. (n.d.). Chemical Safety Data Sheet MSDS / SDS. Available from: [Link]

  • International Journal of Health and Allied Sciences. (n.d.). A review of isoxazole biological activity and present synthetic techniques. Available from: [Link]

  • ResearchGate. (2021). (PDF) Synthesis, Characterization and Biological Activity of novel 3-benzyl-2- (4'-substituted phenyl)-4(5H)-(4''-nitrophenyl amino)-1, 3-oxazolidines. Available from: [Link]

  • NextSDS. (n.d.). 3-(3-(4-(Pyridin-2-yloxymethyl)--benzyl)-isoxazol-5-yl)-pyridin-2-ylamine. Available from: [Link]

  • ChemSynthesis. (2025). 3-benzyl-4-nitro-5-phenylisoxazole. Available from: [Link]

  • Indian Journal of Chemistry. (n.d.). Synthesis, characterization and antimicrobial evaluation of some novel (3-methyl- 5-((3-phenylisoxazol-5-yl)methoxy)benzofuran-2. Available from: [Link]

  • MDPI. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Available from: [Link]

  • Research Square. (n.d.). Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. Available from: [Link]

  • International Journal of Health and Allied Sciences. (2024). A review of isoxazole biological activity and present synthetic techniques. Available from: [Link]

  • PubChem. (n.d.). 4-Benzylidene-3-phenyl-4H-isoxazol-5-one. Available from: [Link]

  • PubMed. (1999). Synthesis of new 3-(3-phenyl-isoxazol-5-yl) or 3-[(3-phenyl-isoxazol-5-yl)-amino] substituted 4(3H)-quinazolinone derivatives with antineoplastic activity. Available from: [Link]

  • Biological and Molecular Chemistry. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Available from: [Link]

  • MDPI. (n.d.). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Available from: [Link]

  • Organic Communications. (2021). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. Available from: [Link]

  • precisionFDA. (n.d.). 3-(4-PENTYLOXYPHENYL) ISOXAZOL-5-YL) BENZOYL AMINO MICAFUNGIN. Available from: [Link]

  • Farmacia Journal. (n.d.). SYNTHESIS, CHARACTERIZATION AND CYTOTOXICITY ASSESSMENT OF NEW 4-BENZYL-1,3-OXAZOLE DERIVATIVES INCORPORATING 4-[(4-BROMOPHENYL). Available from: https://farmaciajournal.com/wp-content/uploads/2018-04-03-Article-15.pdf
  • Supporting Information. (n.d.). Supporting Information for .... Available from: [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Available from: [Link]

  • Rasayan Journal. (n.d.). Synthesis of New 3-phenyl-5- (3-phenylisoxazole-5-yl) -1,2,4-oxadiazoles. Available from: [Link]

Sources

Exploratory

A Technical Guide to the Molecular Structure, Synthesis, and Potential Applications of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive overview of the molecular structure, proposed synthesis, and potential biological significan...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the molecular structure, proposed synthesis, and potential biological significance of the novel chemical entity, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. The isoxazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds.[1][2] This document outlines predictive analyses of the molecule's properties, detailed synthetic protocols based on established methodologies for analogous structures, and a thorough discussion of its potential therapeutic applications. By integrating principles of organic synthesis, structural elucidation, and computational modeling, this guide serves as a foundational resource for researchers interested in the exploration of this and similar isoxazole derivatives for drug discovery.

Introduction: The Isoxazole Scaffold in Drug Discovery

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged structure in medicinal chemistry. Its unique electronic properties, metabolic stability, and capacity for diverse non-covalent interactions have established it as a critical pharmacophore in the design of novel therapeutics.[1][3] Isoxazole derivatives exhibit a remarkable breadth of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[4] The molecule of interest, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, combines this potent heterocyclic core with a flexible benzylphenyl substituent, suggesting a high potential for targeted biological activity. This guide will explore the chemical and biological landscape of this promising, yet uncharacterized, compound.

Molecular Structure and Predicted Properties

The molecular structure of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is characterized by a central isoxazole ring substituted at the 3-position with a 4-benzylphenyl group and at the 5-position with an amine group.

Caption: Molecular Structure of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Predicted Physicochemical Properties:

PropertyPredicted Value
Molecular Formula C₁₆H₁₄N₂O
Molecular Weight 250.29 g/mol
LogP (Octanol-Water Partition Coefficient) 3.5 - 4.5
Hydrogen Bond Donors 1 (amine group)
Hydrogen Bond Acceptors 2 (isoxazole N and O)
Topological Polar Surface Area (TPSA) 55.1 Ų

Note: These values are estimations based on the chemical structure and may vary from experimental results.

Proposed Synthetic Routes

The synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine can be approached through several established methods for forming the 3-aryl-5-aminoisoxazole core.[5] Two plausible, efficient, and regioselective routes are detailed below.

Route 1: Synthesis from a Chalcone Intermediate

This method involves the Claisen-Schmidt condensation to form a chalcone, followed by cyclization with hydroxylamine.[6]

Reactant1 4-Benzylacetophenone Intermediate1 Enaminone Intermediate Reactant1->Intermediate1 DMF-DMA, Heat Reactant2 N,N-Dimethylformamide dimethyl acetal (DMF-DMA) Reactant3 Hydroxylamine Product 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Intermediate1->Product Hydroxylamine, Base, Heat

Caption: Synthetic Pathway from a Chalcone Intermediate

Experimental Protocol:

  • Step 1: Synthesis of the Chalcone Intermediate.

    • To a solution of 4-benzylacetophenone (1 eq.) in a suitable solvent such as ethanol, add an appropriate benzaldehyde derivative (1 eq.) and a catalytic amount of a base (e.g., NaOH or KOH).

    • Stir the reaction mixture at room temperature until completion (monitored by TLC).

    • Pour the reaction mixture into ice-cold water and collect the precipitated chalcone by filtration.

  • Step 2: Cyclization to the Isoxazole.

    • Dissolve the synthesized chalcone (1 eq.) and hydroxylamine hydrochloride (1.2 eq.) in ethanol.

    • Add a base such as sodium acetate or sodium hydroxide and reflux the mixture for several hours.[6]

    • After completion, cool the reaction mixture and pour it into water to precipitate the crude product.

    • Purify the product by recrystallization or column chromatography.

Causality of Experimental Choices: The Claisen-Schmidt condensation is a reliable method for forming α,β-unsaturated ketones (chalcones). The subsequent cyclization with hydroxylamine is a classic and efficient way to construct the isoxazole ring. The choice of base in the first step is crucial for deprotonating the acetophenone, while in the second step, it neutralizes the hydroxylamine hydrochloride and facilitates the cyclization.

Route 2: One-Pot Synthesis from an Enaminone

A more streamlined approach involves the one-pot synthesis from an enaminone, which can be generated in situ.[5]

cluster_0 One-Pot Reaction Vessel Reactant1 4-Benzylacetophenone Product 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Reactant1->Product Base (e.g., KOH) Phase-Transfer Catalyst (e.g., TBAB) Reflux in Water Reactant2 DMF-DMA Reactant2->Product Base (e.g., KOH) Phase-Transfer Catalyst (e.g., TBAB) Reflux in Water Reactant3 Hydroxylamine Reactant3->Product Base (e.g., KOH) Phase-Transfer Catalyst (e.g., TBAB) Reflux in Water

Caption: One-Pot Synthesis from an Enaminone

Experimental Protocol:

  • Step 1: In Situ Formation of the Enaminone and Cyclization.

    • To a mixture of 4-benzylacetophenone (1 eq.) and hydroxylamine hydrochloride (1.2 eq.) in water, add a base such as potassium hydroxide (KOH) and a phase-transfer catalyst like tetrabutylammonium bromide (TBAB).[5]

    • Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) to the reaction mixture.

    • Reflux the mixture for the required duration, monitoring the reaction progress by TLC.

    • Upon completion, cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography.

Causality of Experimental Choices: This one-pot method offers higher efficiency by avoiding the isolation of the enaminone intermediate.[5] The use of a phase-transfer catalyst is critical for achieving high regioselectivity towards the desired 5-amino isomer when the reaction is performed in a biphasic system.[5]

Structural Elucidation and Characterization

The definitive structure of the synthesized 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine would be confirmed using a combination of spectroscopic techniques.[7]

Expected Spectroscopic Data:

TechniqueExpected Features
¹H NMR - Aromatic protons of the benzyl and phenyl rings (approx. 7.0-7.5 ppm).- Methylene protons of the benzyl group (approx. 4.0 ppm).- A broad singlet for the amine protons (approx. 5.0-6.0 ppm, D₂O exchangeable).- A singlet for the isoxazole C4-H (approx. 6.0-6.5 ppm).
¹³C NMR - Aromatic carbons (approx. 120-140 ppm).- Methylene carbon of the benzyl group (approx. 40-45 ppm).- Isoxazole ring carbons (C3, C4, C5) with distinct chemical shifts.
IR Spectroscopy - N-H stretching of the amine group (approx. 3300-3500 cm⁻¹).- C=N stretching of the isoxazole ring (approx. 1600-1650 cm⁻¹).- Aromatic C-H stretching (approx. 3000-3100 cm⁻¹).
Mass Spectrometry - A molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the molecular weight (250.29).

Potential Biological Significance and Therapeutic Applications

The isoxazole nucleus is a versatile scaffold found in numerous compounds with a wide array of biological activities.[2][8]

Potential Therapeutic Areas:

  • Anticancer: Many isoxazole derivatives act as inhibitors of protein kinases, which are crucial regulators of cell growth and proliferation.[3] They can also induce apoptosis (programmed cell death) in cancer cells.[3]

  • Anti-inflammatory: Isoxazole-containing compounds have been designed as selective inhibitors of cyclooxygenase (COX) enzymes, which are key targets in inflammation.[9]

  • Antimicrobial: The isoxazole ring is a key pharmacophore in several clinically used antibiotics, such as cloxacillin and sulfamethoxazole.[7] These compounds often work by inhibiting essential bacterial enzymes.[3]

Molecule 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Target Protein Kinase (e.g., Tyrosine Kinase) Molecule->Target Binds and Inhibits Pathway Cell Proliferation Signaling Pathway Target->Pathway Regulates Outcome Inhibition of Tumor Growth Pathway->Outcome Leads to

Caption: Potential Anticancer Mechanism of Action

Computational Modeling and In Silico Analysis

Modern drug discovery heavily relies on computational methods to predict the properties and activities of new molecules, saving time and resources.

Key In Silico Techniques:

  • Quantitative Structure-Activity Relationship (QSAR): 3D-QSAR models can be built to correlate the structural features of a series of isoxazole derivatives with their biological activities.[10] This can help in designing more potent analogs.

  • Molecular Docking: This technique predicts the preferred orientation of the molecule when bound to a specific protein target.[11] It provides insights into the binding affinity and the key interactions driving the binding.

  • ADMETox Prediction: In silico tools can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound, which is crucial for its potential as a drug candidate.[11]

Start Design of 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine QSAR 3D-QSAR Modeling (Predict Activity) Start->QSAR Docking Molecular Docking (Identify Binding Mode) Start->Docking Synthesis Chemical Synthesis QSAR->Synthesis Docking->Synthesis ADMET In Silico ADMETox (Predict Drug-likeness) Bioassay Biological Evaluation ADMET->Bioassay Synthesis->ADMET End Lead Optimization Bioassay->End

Caption: In Silico Drug Discovery Workflow

Conclusion

While 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is not yet a well-characterized molecule, its structural features suggest significant potential as a biologically active compound. This guide provides a robust framework for its synthesis, characterization, and evaluation. The proposed synthetic routes are based on reliable and efficient methodologies, and the predicted analytical and biological properties offer a solid starting point for further research. The integration of computational modeling will be instrumental in accelerating the discovery and development of this and related isoxazole derivatives as potential therapeutic agents.

References

  • BenchChem. One-Pot Synthesis of 3-Aryl-5-Aminoisoxazoles: Application Notes and Protocols.
  • BenchChem. The Diverse Biological Activities of Isoxazole Derivatives: A Technical Guide for Drug Discovery.
  • Asian Journal of Research in Chemistry. Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery.
  • BenchChem. The Multifaceted Pharmacological Profile of Isoxazole-Containing Molecules: A Technical Guide.
  • PMC. 3D-QSAR and Molecular Dynamics Study of Isoxazole Derivatives to Identify the Structural Requirements for Farnesoid X Receptor (FXR) Agonists.
  • ResearchGate. Advances in isoxazole chemistry and their role in drug discovery.
  • PMC. Advances in isoxazole chemistry and their role in drug discovery.
  • PubMed. Design of novel isoxazole derivatives as tubulin inhibitors using computer-aided techniques: QSAR modeling, in silico ADMETox, molecular docking, molecular dynamics, biological efficacy, and retrosynthesis.
  • IJCRT.org. Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives.
  • PubMed. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents.
  • SiftDesk. Theoretical study of Isoxazoles and their derivatives for evaluating its pharmaceutical properties with density functional theory.
  • PMC. Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents.
  • Regioselective Synthesis of 3-arylamino- And 5-arylaminoisoxazoles From Enaminones.
  • ResearchGate. (PDF) Synthesis, Characterization, Molecular Docking and Pharmacological Evaluation of Isoxazole Derivatives as Potent Anti-Inflammatory Agents.
  • Frontiers. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives.

Sources

Foundational

An In-Depth Technical Guide to the Biological Activity Screening of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Foreword The isoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically approved drugs with a wide spectrum of therapeutic applications.[1][2][3] This privileged heterocyclic moti...

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Author: BenchChem Technical Support Team. Date: March 2026

Foreword

The isoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically approved drugs with a wide spectrum of therapeutic applications.[1][2][3] This privileged heterocyclic motif is recognized for its ability to engage with a diverse range of biological targets, leading to activities spanning anti-inflammatory, anticancer, antimicrobial, and neuroprotective domains.[4][5][6][7] The compound 3-(4-benzyl-phenyl)-isoxazol-5-ylamine represents a novel chemical entity within this class, featuring a 3,5-disubstituted isoxazole core with a flexible benzylphenyl moiety and a primary amine. These structural features suggest a high potential for multifaceted biological activity.

This technical guide provides a comprehensive, field-proven framework for the systematic biological activity screening of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. Designed for researchers, scientists, and drug development professionals, this document eschews a rigid, one-size-fits-all template. Instead, it presents a logically tiered screening cascade, grounded in scientific rationale and practical expertise. Each proposed experimental protocol is a self-validating system, designed to generate robust and reproducible data, enabling a thorough evaluation of the therapeutic potential of this promising compound.

Strategic Approach to Biological Activity Screening

A hierarchical screening strategy is paramount to efficiently and cost-effectively elucidate the biological profile of a novel chemical entity. Our proposed workflow for 3-(4-benzyl-phenyl)-isoxazol-5-ylamine begins with broad-spectrum in vitro assays to identify primary areas of activity, followed by more focused secondary and mechanistic assays to delineate the mode of action.

Screening_Workflow cluster_0 Tier 1: Primary Screening (In Vitro) cluster_2 Tier 3: Lead Optimization & In Vivo Studies A Compound Synthesis & QC (Purity >95%) B Cytotoxicity Profiling (e.g., MTT Assay) A->B Initial Broad Screening C Antimicrobial Screening (MIC Assay) A->C Initial Broad Screening D Antioxidant Capacity (DPPH Assay) A->D Initial Broad Screening E Anticancer Activity (Panel of Cancer Cell Lines) B->E G Neuroprotective Activity (Neuronal Cell-Based Assay) D->G If antioxidant H Structure-Activity Relationship (SAR) Studies E->H F Anti-inflammatory Activity (COX-2 Inhibition Assay) F->H G->H I In Vivo Efficacy Models H->I J ADME/Tox Profiling I->J

Figure 1: A proposed hierarchical workflow for the biological activity screening of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

A robust and scalable synthetic route is crucial for producing high-purity material for biological evaluation. The synthesis of 3,5-disubstituted isoxazoles is well-established, with the 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne being a common and efficient method.[8][9]

Proposed Synthetic Route

A plausible synthetic route for 3-(4-benzyl-phenyl)-isoxazol-5-ylamine involves the reaction of 4-benzylbenzaldehyde with hydroxylamine to form the corresponding aldoxime. The aldoxime is then converted in situ to a nitrile oxide, which undergoes a [3+2] cycloaddition with an appropriate alkyne synthon for the 5-amino group, followed by deprotection if necessary.

Synthesis_Route start 4-Benzylbenzaldehyde intermediate1 4-Benzylbenzaldoxime start->intermediate1 NH2OH·HCl, Base intermediate2 4-Benzylbenzonitrile oxide intermediate1->intermediate2 NCS, Base (in situ) product 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine intermediate2->product [3+2] Cycloaddition with an amino-alkyne equivalent

Figure 2: A plausible synthetic pathway for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Experimental Protocol: One-Pot 1,3-Dipolar Cycloaddition

This protocol is adapted from established methods for the synthesis of 3,5-disubstituted isoxazoles.[9]

  • Oxime Formation: To a stirred solution of 4-benzylbenzaldehyde (1.0 eq) in a suitable solvent such as a deep eutectic solvent (e.g., choline chloride:urea, 1:2) or ethanol, add hydroxylamine hydrochloride (1.1 eq) and a base (e.g., sodium hydroxide, 1.1 eq). Stir the mixture at 50°C for 1 hour.

  • Nitrile Oxide Generation: To the reaction mixture, add N-chlorosuccinimide (NCS, 1.5 eq) portion-wise and continue stirring at 50°C for 3 hours.

  • Cycloaddition: Introduce the amino-alkyne synthon (e.g., an N-protected amino alkyne, 1.0 eq) to the reaction mixture and stir for an additional 4 hours at 50°C.

  • Work-up and Purification: Upon completion (monitored by TLC), pour the reaction mixture into ice-cold water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

  • Deprotection (if necessary): If a protected amino-alkyne was used, a final deprotection step is required to yield the target compound.

Tier 1: Primary In Vitro Screening

The initial tier of screening aims to cast a wide net to identify the primary biological activities of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

Cytotoxicity Profiling: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.[4][10][11]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[11]

Protocol:

  • Cell Seeding: Seed a panel of human cancer cell lines (e.g., HeLa - cervical, A549 - lung, MCF-7 - breast) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney) in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine in culture medium. Replace the old medium with fresh medium containing the test compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[12]

  • Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ (the concentration that inhibits cell growth by 50%) using non-linear regression analysis.[13][14]

Hypothetical Data Presentation:

Cell LineIC₅₀ (µM) of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamineIC₅₀ (µM) of Doxorubicin (Positive Control)
HeLa15.20.8
A54925.81.2
MCF-718.90.9
HEK293> 1005.4
Antimicrobial Screening: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[3][15][16]

Principle: A serial dilution of the test compound is incubated with a standardized inoculum of a microorganism. The MIC is the lowest concentration at which no visible growth is observed.[3][16]

Protocol:

  • Microorganism Preparation: Prepare standardized inoculums of representative Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans) to a density of approximately 5 x 10⁵ CFU/mL in appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[1][16]

  • Compound Dilution: In a 96-well microplate, perform a two-fold serial dilution of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine in the corresponding broth medium.[3]

  • Inoculation: Add the standardized microbial suspension to each well. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.[1]

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

Data Analysis:

The MIC value is read directly from the plate. For a more quantitative analysis, the optical density at 600 nm can be measured.[1] The MIC is the concentration that shows a significant reduction in OD compared to the growth control.

Hypothetical Data Presentation:

MicroorganismMIC (µg/mL) of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamineMIC (µg/mL) of Ciprofloxacin (Bacteria) / Fluconazole (Fungi)
S. aureus321
E. coli640.5
C. albicans> 1282
Antioxidant Capacity: DPPH Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[17][18]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a pale yellow hydrazine, leading to a decrease in absorbance at 517 nm.[17]

Protocol:

  • Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 80 µg/mL).[7] Prepare serial dilutions of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.[2]

  • Reaction Mixture: In a 96-well plate, add 20 µL of each sample dilution to the wells.[7]

  • DPPH Addition: Add 180 µL of the DPPH solution to each well and mix.[7]

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[7]

  • Absorbance Measurement: Measure the absorbance at 517 nm.

Data Analysis:

Calculate the percentage of DPPH scavenging activity for each concentration. Plot the percentage of scavenging against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Tier 2: Secondary and Mechanistic Assays

Based on the results from the primary screening, more specific assays are conducted to confirm the activity and elucidate the mechanism of action.

Anti-inflammatory Activity: COX-2 Inhibition Assay

Many isoxazole derivatives are known to exhibit anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[19] A fluorometric or colorimetric assay can be used to assess the selective inhibition of COX-2.

Principle: The assay measures the peroxidase activity of COX enzymes. The conversion of arachidonic acid to prostaglandin G₂ (PGG₂) is coupled to the oxidation of a probe, which results in a fluorescent or colored product.[19]

Protocol:

  • Reagent Preparation: Prepare a reaction buffer containing purified human recombinant COX-2 enzyme, heme, and a fluorometric probe (e.g., Amplex Red).[20]

  • Inhibitor Incubation: In a 96-well plate, add the test compound at various concentrations and a known COX-2 inhibitor (e.g., celecoxib) as a positive control. Incubate for 15 minutes at room temperature to allow for inhibitor binding.[20]

  • Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.[20]

  • Signal Detection: Measure the fluorescence (e.g., Ex/Em = 530-560/590 nm) kinetically for 10-20 minutes at 37°C.[20]

Data Analysis:

Calculate the rate of reaction for each concentration. Determine the percent inhibition relative to the vehicle control and calculate the IC₅₀ value.

Neuroprotective Activity: Glutamate-Induced Excitotoxicity Assay

Given the antioxidant potential and the known neuroprotective effects of some heterocyclic compounds, it is pertinent to investigate the neuroprotective capacity of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.[21][22]

Principle: Glutamate-induced excitotoxicity is a key mechanism in neuronal cell death in many neurodegenerative diseases.[21][23] The human neuroblastoma cell line SH-SY5Y is a well-established model for studying neuroprotection.[21][23] Cell viability is assessed after co-treatment with glutamate and the test compound.

Protocol:

  • Cell Culture: Culture SH-SY5Y cells in 96-well plates until they reach appropriate confluency.

  • Treatment: Pre-treat the cells with various concentrations of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine for a few hours. Then, introduce a toxic concentration of glutamate (e.g., 5-10 mM) to induce excitotoxicity.[24] Include a positive control (e.g., a known neuroprotective agent).

  • Incubation: Incubate the cells for 24 hours.

  • Viability Assessment: Assess cell viability using the MTT assay as described in section 3.1.

Data Analysis:

Calculate the percentage of neuroprotection conferred by the compound at each concentration relative to the glutamate-only treated cells.

Concluding Remarks

This technical guide outlines a systematic and robust strategy for the comprehensive biological activity screening of the novel compound, 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. The proposed tiered approach, from broad primary screening to more focused mechanistic studies, provides a clear and efficient path to understanding its therapeutic potential. The detailed protocols and data analysis guidelines are intended to ensure the generation of high-quality, reproducible data. The multifaceted biological activities frequently associated with the isoxazole scaffold suggest that 3-(4-benzyl-phenyl)-isoxazol-5-ylamine is a promising candidate for further investigation in drug discovery programs.

References

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  • Chikkula, Krishna Veniet al. A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics.
  • Sysak A, Obmińska-Mrukowicz B (2017) Isoxazole ring as a useful scaffold in a search for new therapeutic agents. Eur J Med Chem 137:292–309.
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  • Rajanarendar et al. (n.d.). 6-methyl isoxazolo[5,4- d]isoxazol-3-yl aryl methanones.
  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements. Engineered Science Publisher. (2023).
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  • Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2026).
  • Satoh, T., et al. (2007). Neuroprotective effects of phenylenediamine derivatives independent of an antioxidant pathway in neuronal HT22 cells. Neuroscience Letters, 418(2), 143-147.
  • A Comparative Guide to the Synthesis of 3,5-Disubstituted Isoxazoles. Benchchem.
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  • MTT assay protocol. Abcam.
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  • Neuroprotective Effects of Neuropeptide Y on Human Neuroblastoma SH-SY5Y Cells in Glutamate Excitotoxicity and ER Stress Conditions. PMC.
  • Synthesis and antitumor properties of some new N-(5-R-benzyl-1,3- thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides. Semantic Scholar. (2020).
  • Neuroprotective Evaluation of N-Benzyl-2-[4-(Aryl)-1H-1,2, 3-Triazol-1-Yl]ethan-1-Imine Oxides. R Discovery. (2026).
  • Synthesis of 3,5-Disubstituted Isoxazoles and Isoxazolines in Deep Eutectic Solvents. CORE.
  • Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determin
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  • Protection of SH-SY5Y Neuronal Cells from Glutamate-Induced Apoptosis by 3,6′-Disinapoyl Sucrose, a Bioactive Compound Isolated
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Exploratory

A Technical Guide to Investigating the Therapeutic Potential of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to explore the therapeutic landscape of the novel compound, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. Given t...

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Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive framework for researchers, scientists, and drug development professionals to explore the therapeutic landscape of the novel compound, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. Given the nascent stage of research on this specific molecule, this guide emphasizes a strategy of inferring potential therapeutic targets based on its distinct structural motifs—the isoxazole core and the benzyl-phenyl substituent. It further outlines a systematic, multi-tiered experimental workflow to validate these hypotheses, from initial biochemical screens to mechanistic studies in cellular models.

Introduction: The Isoxazole Scaffold as a Privileged Structure in Medicinal Chemistry

The isoxazole ring system is a cornerstone of modern medicinal chemistry, recognized for its metabolic stability and versatile biological activity.[1] This five-membered heterocycle is a key pharmacophore in a range of FDA-approved drugs, demonstrating its clinical significance across various therapeutic areas.[2] Derivatives of isoxazole have been shown to possess a wide spectrum of pharmacological properties, including anti-inflammatory, anticancer, antimicrobial, and immunomodulatory effects.[1][3]

The subject of this guide, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, is a novel entity that combines the established isoxazole scaffold with a benzyl-phenyl moiety. This unique combination suggests the potential for novel interactions with biological targets. The benzene moiety is the most prevalent ring system in marketed drugs, often serving as a critical scaffold.[4][5] The strategic inclusion of a benzyl group can further influence potency, selectivity, and pharmacokinetic properties.[6][7] This guide will dissect the structural components of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to propose high-probability therapeutic target classes and provide detailed protocols for their experimental validation.

Structural Analysis and Target Hypothesis

The therapeutic potential of a small molecule is intrinsically linked to its three-dimensional structure and its ability to interact with specific biological macromolecules. The structure of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine presents two key pharmacophoric features:

  • The 5-Amino-isoxazole Ring: The amino group at the 5-position can act as a hydrogen bond donor, a critical interaction for binding to many protein targets. The isoxazole ring itself, with its nitrogen and oxygen heteroatoms, can participate in a variety of non-covalent interactions. Derivatives of 5-amino-isoxazole have been particularly noted for their immunomodulatory activities and as inhibitors of enzymes like carbonic anhydrase.[8][9]

  • The 4-Benzyl-phenyl Substituent: This large, lipophilic group is likely to engage in hydrophobic and π-stacking interactions within a protein's binding pocket. Such moieties are common in ligands that target deep hydrophobic pockets, which are characteristic of enzymes like kinases and certain receptors.[6]

Based on this structural analysis, we can hypothesize several classes of proteins as potential therapeutic targets for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Table 1: Hypothesized Therapeutic Target Classes
Target ClassRationaleKey Examples for Initial Screening
Protein Kinases The benzyl-phenyl moiety can occupy the hydrophobic pocket adjacent to the ATP-binding site. Many successful kinase inhibitors feature similar aromatic systems.[10][11]EGFR, VEGFR2, SRC, ABL1, MAPK14/p38α[12]
Inflammatory Pathway Modulators The 5-amino-isoxazole core is a known immunomodulatory scaffold.[8] The compound could inhibit key enzymes or transcription factors in inflammatory signaling.COX-1, COX-2, 5-LOX, NLRP3 Inflammasome[3][13]
Carbonic Anhydrases (CAs) Sulfonamide-based 5-amino-isoxazole derivatives are known inhibitors of CAs, which are targets for glaucoma and other conditions.[9]hCA I, hCA II, hCA VII, hCA XIII[14]

A Roadmap for Experimental Validation

A systematic and tiered approach is essential to efficiently identify and validate the therapeutic targets of a novel compound. The following workflow is designed to progress from broad, high-throughput screening to more focused mechanistic studies.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Hit Confirmation & Potency cluster_2 Phase 3: Mechanism of Action a In Vitro Biochemical Assays (Kinase & Enzyme Panels) c IC50 Determination for Confirmed Hits a->c Identify initial hits b Cell-Based Phenotypic Assays (e.g., Anti-inflammatory) b->c Identify functional activity d Target Engagement Assays (e.g., NanoBRET, CETSA) c->d Confirm potency e Enzyme Kinetics (e.g., Lineweaver-Burk) d->e Validate cellular target f Signaling Pathway Analysis (e.g., Western Blot) d->f Validate cellular target

Caption: A tiered workflow for target validation.

Phase 1: Primary Screening

The initial phase aims to broadly screen the compound against the hypothesized target classes to identify promising leads.

Protocol 1: In Vitro Kinase Inhibition Profiling

This protocol describes a common method for assessing a compound's ability to inhibit a panel of protein kinases.[10][15]

  • Assay Principle: A luminescence-based assay, such as ADP-Glo™, measures the amount of ADP produced in a kinase reaction. Inhibition of the kinase results in a lower ADP level and a reduced luminescent signal.[16]

  • Materials:

    • Recombinant human kinases (e.g., from a commercial panel).

    • Kinase-specific substrates (peptides or proteins).

    • ATP at a concentration close to the Km for each kinase.[17]

    • ADP-Glo™ Kinase Assay kit (Promega) or similar.

    • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine dissolved in DMSO.

    • Staurosporine (positive control).

    • Multi-well assay plates (e.g., 384-well).

    • Plate reader capable of luminescence detection.

  • Procedure:

    • Prepare a kinase reaction buffer containing the specific kinase and its substrate.

    • Dispense the kinase/substrate mixture into the wells of the assay plate.

    • Add the test compound at a standard screening concentration (e.g., 10 µM). Include wells with vehicle (DMSO) as a negative control and staurosporine as a positive control.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

    • Stop the reaction and measure ADP production by following the ADP-Glo™ manufacturer's protocol. This typically involves adding a reagent to deplete unused ATP, followed by the addition of a detection reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.

    • Read the luminescence on a plate reader.

  • Data Analysis: Calculate the percent inhibition for the test compound relative to the positive and negative controls. Hits are typically defined as compounds that cause >50% inhibition at the screening concentration.

Protocol 2: Cell-Based Anti-Inflammatory Assay

This protocol uses lipopolysaccharide (LPS)-stimulated macrophages to assess the anti-inflammatory potential of the compound.[18]

  • Cell Line: RAW 264.7 murine macrophage cell line.

  • Assay Principle: LPS stimulation of macrophages induces the production of pro-inflammatory cytokines like TNF-α and IL-6 via signaling pathways such as NF-κB. The ability of the test compound to reduce the secretion of these cytokines is measured by ELISA.

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

    • Pre-treat the cells with various concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (e.g., 0.1 to 30 µM) for 1-2 hours.[18]

    • Stimulate the cells with LPS (e.g., 100 ng/mL) for a set period (e.g., 18-24 hours). Include unstimulated and vehicle-treated/LPS-stimulated controls.

    • After incubation, collect the cell culture supernatant.

    • Measure the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

    • In a parallel plate, assess cell viability using an MTT or similar assay to ensure that the observed reduction in cytokines is not due to cytotoxicity.[18]

  • Data Analysis: Plot the cytokine concentrations against the compound concentration to determine the IC50 value, which is the concentration required to inhibit 50% of the LPS-induced cytokine production.

Phase 2: Hit Confirmation and Potency Determination

Once initial hits are identified, the next step is to confirm their activity and determine their potency with greater precision.

Protocol 3: IC50 Determination

This is a standard procedure to quantify the potency of an inhibitor.[19]

  • Procedure:

    • Using the biochemical or cell-based assay in which a hit was identified, prepare a dose-response curve.

    • This involves testing the compound over a range of concentrations, typically in a 10-point, half-log dilution series (e.g., from 100 µM down to sub-nanomolar concentrations).

    • Perform the assay as described previously.

  • Data Analysis:

    • Plot the percent inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to derive the IC50 value.

Phase 3: Elucidating the Mechanism of Action

For confirmed, potent hits, the final phase involves understanding how the compound exerts its effect.

G cluster_0 Hypothetical Inflammatory Signaling Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 IRAK IRAK MyD88->IRAK TRAF6 TRAF6 IRAK->TRAF6 IKK IKK TRAF6->IKK IkB_p IkB_p IKK->IkB_p Phosphorylates NFkB NFkB IkB_p->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocates Cytokines Cytokines Nucleus->Cytokines Gene Transcription Compound 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Compound->IKK Inhibits?

Sources

Foundational

An In-depth Technical Guide to the Solubility and Stability of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Introduction The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3] Its unique electronic properties and structural features allow it to...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2][3] Its unique electronic properties and structural features allow it to serve as a versatile bioisostere and a key component in compounds targeting a wide range of diseases.[4][5] The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine combines this important heterocycle with a flexible benzylphenyl moiety and a primary amine, suggesting a potential for diverse biological interactions.

For any candidate molecule, particularly one with therapeutic potential, a thorough understanding of its physicochemical properties is a cornerstone of successful drug development. Solubility and stability are not merely data points; they are critical determinants of a compound's bioavailability, formulation feasibility, and shelf-life. This guide provides a comprehensive framework for researchers and drug development professionals to systematically characterize the solubility and stability of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. It outlines detailed experimental protocols, explains the scientific rationale behind these procedures, and offers a predictive lens based on the known chemistry of the isoxazole nucleus.

Part 1: Solubility Profiling

Solubility dictates the rate and extent of drug absorption, directly impacting its therapeutic efficacy. The structural features of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine—a large, non-polar benzylphenyl group and a polar aminoxazole core—suggest a complex solubility profile. The basicity of the 5-amino group implies that its aqueous solubility will be highly dependent on pH. A comprehensive assessment across various pharmaceutically relevant media is therefore essential.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The gold-standard method for determining equilibrium solubility is the shake-flask technique. This protocol is designed to achieve a saturated solution and measure the concentration of the dissolved compound.

Rationale: This method ensures that a true equilibrium is reached between the solid and dissolved states of the compound, providing a definitive measure of its intrinsic solubility in a given medium.

Methodology:

  • Preparation: Add an excess amount of solid 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to a series of glass vials, ensuring a visible amount of undissolved solid remains at the end of the experiment.

  • Solvent Addition: To each vial, add a precise volume (e.g., 2 mL) of a test solvent. A recommended starting set of solvents is provided in Table 1.

  • Equilibration: Seal the vials and place them in a shaker bath maintained at a constant temperature (typically 25 °C or 37 °C). Agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary time-to-equilibrium studies are recommended.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the undissolved solids settle. Centrifuge the vials at a high speed (e.g., 14,000 rpm for 15 minutes) to pellet any remaining suspended particles.

  • Sampling and Dilution: Carefully withdraw a known volume of the clear supernatant. Dilute the aliquot with a suitable mobile phase to a concentration within the calibrated range of the analytical method (e.g., HPLC-UV).

  • Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound.

  • Calculation: Calculate the solubility in mg/mL or µg/mL based on the measured concentration and the dilution factor.

Data Presentation: Solubility Profile

The results should be meticulously documented in a structured table to allow for clear comparison and interpretation.

Solvent/MediumpHTemperature (°C)Solubility (µg/mL)Observations
Phosphate Buffered Saline (PBS)7.425Experimental Datae.g., Clear solution, precipitate
0.1 M HCl~1.025Experimental Data
Acetate Buffer4.525Experimental Data
Phosphate Buffer6.825Experimental Data
Water (unbuffered)~7.025Experimental Data
EthanolN/A25Experimental Data
MethanolN/A25Experimental Data
Dimethyl Sulfoxide (DMSO)N/A25Experimental Data
Polyethylene Glycol 400 (PEG 400)N/A25Experimental Data

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node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", penwidth=2, color="#5F6368"];
edge [color="#4285F4", penwidth=2];
subgraph "Shake-Flask Solubility Workflow"
    A[Add Excess Solid to Vial] --> B{Add Test Solvent};
    B --> C[Equilibrate at Constant T°

(e.g., 24-48h)]; C --> D[Centrifuge to Separate Phases]; D --> E[Sample & Dilute Supernatant]; E --> F[Quantify via HPLC]; F --> G[Calculate Solubility]; end

style G fillcolor="#34A853", fontcolor="#FFFFFF", color="#202124";

}

Figure 1: Experimental workflow for shake-flask solubility determination.

Part 2: Stability Assessment and Forced Degradation

Stability testing is a regulatory requirement and a scientific necessity to understand a molecule's intrinsic liabilities.[6] Forced degradation (or stress testing) involves subjecting the compound to conditions more severe than those used for accelerated stability studies to identify likely degradation products and establish degradation pathways.[7][8] This is crucial for developing stability-indicating analytical methods.[9]

The isoxazole ring, while aromatic, contains a labile N-O bond which is often susceptible to cleavage under various conditions.[10] Studies on other isoxazole-containing drugs, such as leflunomide, have shown that the ring is prone to base-catalyzed hydrolytic opening.[10][11] Furthermore, photochemical rearrangements are a known reactivity pathway for isoxazoles.[12][13]

Experimental Protocol: Forced Degradation Studies

Objective: To generate approximately 5-20% degradation of the parent compound to ensure that primary degradants are formed without extensive secondary degradation.[9] A validated, stability-indicating HPLC method is required to monitor the degradation.

Methodology:

  • Stock Solution Preparation: Prepare a stock solution of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl. Incubate at an elevated temperature (e.g., 60-80 °C). Sample at various time points (e.g., 2, 6, 12, 24 hours). Neutralize samples with an equivalent amount of NaOH before analysis.

    • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH. Incubate at room temperature and an elevated temperature (e.g., 40-60 °C), as isoxazoles can be highly sensitive to base.[11] Sample at shorter intervals initially (e.g., 0.5, 1, 2, 4 hours). Neutralize samples with an equivalent amount of HCl before analysis.

    • Neutral Hydrolysis: Dilute the stock solution with purified water. Incubate at an elevated temperature (e.g., 80 °C) and sample at various time points.

    • Oxidative Degradation: Dilute the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂). Keep the sample at room temperature and protected from light. Sample at various time points. The isoxazoline ring can be susceptible to oxidative degradation.[14][15]

    • Photostability: Expose both the solid compound and a solution (e.g., in methanol/water) to a calibrated light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter). A dark control sample must be run in parallel. The isoxazole ring is known to undergo photochemical rearrangement.[12][13][16]

    • Thermal Degradation (Solid State): Store the solid compound in a controlled temperature oven (e.g., 105 °C) for a set period. Dissolve and analyze at various time points.

  • Sample Analysis: Analyze all stressed and control samples by a stability-indicating HPLC-UV/DAD method. The use of a mass spectrometer (LC-MS) is highly recommended for identifying the mass of potential degradants.

G compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (Parent Compound) intermediate β-Ketonitrile Intermediate (Post Ring Opening) compound->intermediate  Base-Catalyzed  Hydrolysis (OH⁻)  (N-O Bond Cleavage) products Further Degradation Products intermediate->products  Further Reaction

Figure 3: A potential hydrolytic degradation pathway for the isoxazole ring.

Conclusion

A comprehensive understanding of the solubility and stability of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is indispensable for its progression as a potential therapeutic agent. The methodologies outlined in this guide provide a robust framework for generating the critical data required for formulation development, analytical method validation, and regulatory submissions. The inherent chemical nature of the isoxazole ring suggests that particular attention should be paid to pH-dependent solubility and stability, especially under basic and photolytic conditions. By systematically executing these protocols, researchers can build a complete physicochemical profile, enabling data-driven decisions to advance this promising molecule through the drug development pipeline.

References

  • Divergent photochemical ring-replacement of isoxazoles - PMC. (2026, January 29).
  • Influence of pH, β-Cyclodextrin, and Metal Ions on the Solubility and Stability of the Medicinally Competent Isoxazole Derivative of Curcumin: A Photophysical Study. (2021, November 11).
  • Trinitromethyl-Functionalized Isoxazole: Achieving the Low Melting Point and Novel Thermal Stability. (2025, June 19).
  • (PDF) Oxidative degradation of a steroidal isoxazoline: 1-formyl-7-methoxy-2-methylphenanthrene from 3'-methoxyestra-1',3',5'(10')-trieno(16',17'.
  • pH and temperature stability of the isoxazole ring in leflunomide....
  • Photocycloaddition of aromatic and aliphatic aldehydes to isoxazoles: Cycloaddition reactivity and stability studies - PMC. (2011, January 26).
  • (PDF) Oxidative degradation of arylfuro-1,2-oxazoles to arylnitriles by potassium permanganate - ResearchGate. (2025, December 5).
  • Isoxazole - Wikipedia. Wikipedia.
  • 3-(4-BENZYL-PHENYL)
  • The Dual Nature of the Isoxazole Ring in Carboxylate Esters: A Technical Guide to Reactivity and Stability. Benchchem.
  • Harnessing the Intrinsic Photochemistry of Isoxazoles for the Development of Chemoproteomic Crosslinking Methods - PMC.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (2026, March 13).
  • The synthetic and therapeutic expedition of isoxazole and its analogs - PMC. (2015).
  • A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Journal of Chemical Sciences.
  • A review of isoxazole biological activity and present synthetic techniques. World Journal of Pharmaceutical Research.
  • A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology.
  • Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science.
  • Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
  • Mechanistic studies on the photochemical reactions of isoxazoles.
  • Forced degradation studies – comparison between ICH, EMA, FDA and WHO. (2014, June 15). der DGRA.
  • Synthesis, characterization and antimicrobial evaluation of isoxazole deriv
  • Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. Journal of Chemical and Pharmaceutical Sciences.
  • Advances in isoxazole chemistry and their role in drug discovery.

Sources

Exploratory

Comprehensive Spectroscopic Profiling of 3-(4-Benzylphenyl)isoxazol-5-amine: A Technical Guide for Structural Elucidation

Executive Summary 3-(4-Benzylphenyl)isoxazol-5-amine is a highly functionalized heterocyclic compound. In modern drug development, 5-aminoisoxazoles serve as critical pharmacophores and bioisosteres, frequently utilized...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-(4-Benzylphenyl)isoxazol-5-amine is a highly functionalized heterocyclic compound. In modern drug development, 5-aminoisoxazoles serve as critical pharmacophores and bioisosteres, frequently utilized in the design of kinase inhibitors and immunomodulators due to their favorable hydrogen-bonding profiles[1]. Accurate structural elucidation of these compounds is paramount; the regiochemistry of the isoxazole ring (e.g., distinguishing the 5-amino from the 3-amino isomer) dramatically impacts biological target affinity and pharmacokinetic properties.

This whitepaper provides an in-depth, causality-driven guide to the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and High-Resolution Mass Spectrometry (HRMS) profiling of this specific molecule.

Structural Architecture & Spectroscopic Causality

The molecular architecture of 3-(4-benzylphenyl)isoxazol-5-amine (C₁₆H₁₄N₂O) consists of three distinct domains:

  • The 5-aminoisoxazole core : The primary site of polarity and hydrogen bonding.

  • The central phenyl ring : A rigid, para-substituted linker.

  • The benzyl moiety : A flexible, lipophilic tail.

The Causality of Chemical Shifts : The electron-donating nature of the primary amine at the C-5 position exerts a strong mesomeric (+M) effect across the heteroaromatic isoxazole ring. This electron delocalization specifically increases electron density at the C-4 position. Consequently, the C-4 proton and carbon are highly shielded, serving as the primary diagnostic spectroscopic markers to differentiate this molecule from its 3-amino counterpart[2].

Workflow Start Sample Prep: 3-(4-Benzylphenyl)isoxazol-5-amine NMR NMR Analysis Start->NMR IR FT-IR Analysis Start->IR MS LC-HRMS Analysis Start->MS NMR_Data 1H, 13C, HSQC, HMBC Shift & Connectivity NMR->NMR_Data IR_Data Functional Groups (NH2, C=N, C-O) IR->IR_Data MS_Data Exact Mass & MS/MS Fragmentation Patterns MS->MS_Data Validation Data Synthesis & Structural Elucidation NMR_Data->Validation IR_Data->Validation MS_Data->Validation

Multi-modal spectroscopic workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy is the gold standard for confirming the regiochemistry of the isoxazole ring. Theoretical gauge-invariant atomic orbital (GIAO) calculations and experimental data consistently demonstrate that the C-4 position in 5-aminoisoxazoles is uniquely shielded compared to other heteroaromatics[3].

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentCausality / Notes
3.95 Singlet (s)2H-CH₂- (Benzyl)Benzylic protons, deshielded by the two flanking aromatic rings.
5.40 Singlet (s)1HIsoxazole H-4Diagnostic Peak: Highly shielded due to the +M effect of the adjacent -NH₂ group[2].
6.75 Broad Singlet (br s)2H-NH₂ (Amine)Exchangeable with D₂O. Broadening occurs due to the quadrupolar relaxation of the Nitrogen-14 nucleus.
7.15 - 7.25 Multiplet (m)3HBenzyl Ar-H (m, p)Unsubstituted phenyl ring protons of the benzyl group.
7.28 - 7.35 Multiplet (m)4HBenzyl Ar-H (o) + Phenyl Ar-H (m)Overlapping signals of the extended aromatic system.
7.65 Doublet (d, J=8.2 Hz)2HPhenyl Ar-H (o)Deshielded by the electron-withdrawing nature of the C-3 isoxazole attachment.
Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)AssignmentCausality / Notes
40.8 -CH₂- (Benzyl)Typical benzylic carbon shift.
90.5 Isoxazole C-4Diagnostic Peak: Strongly shielded by C-5 amine resonance[2].
125.8 - 129.2 Aromatic CHMultiple overlapping signals for the 9 aromatic CH carbons.
127.5 Phenyl C-1Quaternary carbon attached directly to the isoxazole ring.
140.5, 141.2 Phenyl C-4, Benzyl C-1Quaternary carbons of the diphenylmethane system.
162.4 Isoxazole C-3Imine-like carbon, part of the conjugated system.
170.8 Isoxazole C-5Highly deshielded by electronegative O and N atoms, yet bears the amine.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups. The primary amine and the heteroaromatic ring yield distinct vibrational signatures that are highly sensitive to their electronic environments[4]. Standard reference spectra for related 5-aminoisoxazoles dictate the expected stretching frequencies[5].

Table 3: FT-IR Spectral Assignments (ATR Method)
Wavenumber (cm⁻¹)Vibration TypeStructural Implication
3450, 3320 N-H Stretch (Asym & Sym)Confirms the presence of a primary amine (-NH₂). The dual bands are characteristic of the symmetric and asymmetric stretching modes[2].
3030 C-H Stretch (Aromatic)sp² hybridized C-H bonds of the phenyl rings.
2920 C-H Stretch (Aliphatic)sp³ hybridized C-H bonds of the benzyl methylene group.
1630 C=N StretchCharacteristic of the isoxazole ring system.
1580, 1510 C=C Stretch (Aromatic)Aromatic ring breathing modes.
1120 C-O StretchIsoxazole ring ether-like linkage.

High-Resolution Mass Spectrometry (HRMS)

HRMS (ESI+) provides the exact mass and structural connectivity through collision-induced dissociation (CID).

  • Target Formula: C₁₆H₁₄N₂O

  • Theoretical [M+H]⁺: 251.1184 m/z

Fragmentation Causality: The most thermodynamically favorable cleavage occurs at the benzylic bond, yielding a highly stable tropylium cation (m/z 91.054). The charge is retained on the C₇H₇ fragment due to extreme aromatic stabilization. Secondary fragmentation involves the expulsion of ammonia (-17 Da) from the 5-amino group, a common pathway for heteroaromatic amines.

Fragmentation M [M+H]+ m/z 251.118 F1 Tropylium Ion m/z 91.054 M->F1 Benzyl Cleavage F2 Isoxazole Core m/z 160.063 M->F2 Tropylium Loss F3 Loss of NH3 m/z 234.091 M->F3 -NH3

Primary LC-HRMS/MS fragmentation pathways for the target analyte.

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: High-Resolution NMR Acquisition (1D & 2D)
  • Sample Preparation: Dissolve 15 mg of the synthesized compound in 0.6 mL of anhydrous DMSO-d₆.

    • Causality: DMSO-d₆ is chosen over CDCl₃ to prevent signal broadening of the primary amine via rapid proton exchange and to ensure complete solubility of the polar isoxazole core.

  • Instrument Tuning & Matching: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform automated tuning and matching (ATMA) for ¹H and ¹³C nuclei to maximize the signal-to-noise ratio.

  • Locking and Shimming: Lock onto the deuterium signal of DMSO. Perform gradient shimming (Z1-Z5).

    • Self-Validation Checkpoint: The full width at half maximum (FWHM) of the residual DMSO peak (δ 2.50 ppm) must be <1.0 Hz. If broader, re-shim immediately to prevent multiplet overlap in the complex aromatic region (δ 7.15 - 7.65 ppm).

  • Acquisition: Acquire ¹H (16 scans, relaxation delay D1=2s) and ¹³C (1024 scans, D1=2s). Run HSQC and HMBC to unequivocally map the connectivity between the C-3 position and the 4-benzylphenyl system.

Protocol B: LC-HRMS/MS Analysis
  • Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol/Water (50:50, v/v) with 0.1% Formic Acid.

    • Causality: Formic acid facilitates the protonation of the isoxazole amine, drastically enhancing the [M+H]⁺ ion yield in positive Electrospray Ionization (ESI+) mode.

  • Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the TOF/Orbitrap mass analyzer.

    • Self-Validation Checkpoint: Ensure the mass accuracy error is < 5 ppm across the 100-1000 m/z range before injecting the sample. A failure here invalidates the elemental composition assignment.

  • Acquisition: Inject 2 µL into the LC system. Use a C18 column with a 5-95% Acetonitrile gradient. Set the MS to Data-Dependent Acquisition (DDA) mode to automatically trigger MS/MS on the m/z 251.118 precursor using a normalized collision energy (NCE) of 25-30 eV to observe the diagnostic tropylium ion.

References

  • BenchChem - Aminoisoxazole: A Comparative Guide for Researchers Source: BenchChem Technical Guides URL
  • Bentham Science - Experimental and Theoretical Approach to Novel Polyfunctionalized Isoxazole Source: Current Organic Chemistry, Volume 25, Issue 7 URL
  • BenchChem - An In-depth Technical Guide on the Structure Source: BenchChem Technical Guides URL
  • Source: National Institutes of Health (NIH)
  • PubMed Central (PMC) - Novel Selective IDO1 Inhibitors with Isoxazolo[5,4-d]pyrimidin-4(5H)

Sources

Foundational

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine: A Privileged Scaffold in Modern Drug Discovery

Executive Summary In contemporary medicinal chemistry, the identification of versatile, low-molecular-weight building blocks is critical for accelerating hit-to-lead optimization. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In contemporary medicinal chemistry, the identification of versatile, low-molecular-weight building blocks is critical for accelerating hit-to-lead optimization. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-2) represents a highly privileged structural motif. Featuring a 5-aminoisoxazole core substituted with a lipophilic 4-benzylphenyl moiety, this compound serves as an ideal starting point for Fragment-Based Drug Discovery (FBDD) and targeted library synthesis.

This technical whitepaper explores the chemical biology, physicochemical profiling, and synthetic methodologies associated with this scaffold. By detailing self-validating experimental protocols and mechanistic pathways, this guide provides drug development professionals with a comprehensive framework for deploying 5-aminoisoxazoles against high-value therapeutic targets, such as Tryptophan 2,3-Dioxygenase 2 (TDO2) and various kinases.

Chemical Biology & Scaffold Rationale

The 5-aminoisoxazole ring is a renowned bioisostere for amides and aromatic systems, offering unique hydrogen-bonding capabilities while maintaining metabolic stability 1. The presence of the primary amine at the 5-position provides a critical vector for synthetic functionalization (e.g., acylation, alkylation, or urea formation) and acts as a potent hydrogen-bond donor in protein-ligand interactions.

Recent high-throughput screening (HTS) campaigns have identified the 5-aminoisoxazole core as an essential pharmacophore for the inhibition of TDO2, an enzyme implicated in tumor immune evasion 2. The 4-benzylphenyl group at the 3-position of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine provides a flexible, lipophilic tail that can perfectly occupy deep hydrophobic pockets (such as the heme-adjacent channels in dioxygenases or the DFG-out pockets in kinases), driving binding affinity through favorable entropic displacement of water.

Pathway Tryptophan Tryptophan TDO2 TDO2 Tryptophan->TDO2 Substrate Kynurenine Kynurenine TDO2->Kynurenine Oxidation T_Cell_Suppression T-Cell Suppression (Tumor Evasion) Kynurenine->T_Cell_Suppression AhR Activation Inhibitor 5-Aminoisoxazole Derivative Inhibitor->TDO2 Competitive Inhibition

Fig 1: Mechanism of TDO2 inhibition by 5-aminoisoxazoles in the kynurenine pathway.

Physicochemical Profiling

To evaluate its suitability as a lead-like scaffold, the physicochemical properties of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine must be analyzed against standard medicinal chemistry heuristics (e.g., Lipinski's Rule of 5, Rule of 3 for fragments).

As shown in the data below, the compound possesses an optimal balance of lipophilicity and topological polar surface area (TPSA), ensuring excellent membrane permeability while retaining sufficient solubility for in vitro assay screening.

PropertyValueRationale / Implication for Drug Discovery
Molecular Formula C16H14N2OEfficient size for further functionalization.
Molecular Weight 250.30 g/mol Well below the 500 Da limit; ideal for hit-to-lead growth.
Calculated LogP (cLogP) ~3.2Optimal lipophilicity for oral bioavailability and target affinity.
TPSA 52.0 ŲExcellent for passive membrane permeability (ideal range: 40-90 Ų).
H-Bond Donors 2 (from -NH2)Provides directional binding vectors for target engagement.
H-Bond Acceptors 3 (N, O, N)Ensures adequate aqueous solubility and interaction points.
Rotatable Bonds 3Low entropic penalty upon binding to the target protein.

Synthetic Methodology: Regioselective Construction

The synthesis of 3-aryl-5-aminoisoxazoles requires careful control of regioselectivity. While 1,3-dipolar cycloadditions of nitrile oxides to α-cyanoenamines are well-documented 3, the condensation of an aryl-β-ketonitrile with hydroxylamine remains the most robust and scalable approach for this specific scaffold.

Causality of Reagent Choices

Hydroxylamine hydrochloride is utilized rather than the free base to ensure reagent stability. Sodium acetate is added as a mild base to buffer the system; it liberates the nucleophilic free hydroxylamine in situ without creating a highly basic environment that could trigger unwanted self-condensation or degradation of the β-ketonitrile.

Step-by-Step Protocol: Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Self-Validation Checkpoint: This protocol incorporates LC-MS tracking to ensure the intermediate oxime is fully cyclized, preventing false yields.

  • Preparation of the Reaction Mixture:

    • In a 250 mL round-bottom flask, dissolve 3-(4-benzylphenyl)-3-oxopropanenitrile (10.0 mmol) in 50 mL of absolute ethanol.

    • Add hydroxylamine hydrochloride (15.0 mmol, 1.5 eq) and anhydrous sodium acetate (15.0 mmol, 1.5 eq) to the solution.

  • Condensation and Cyclization:

    • Equip the flask with a reflux condenser and heat the mixture to 80°C under a nitrogen atmosphere.

    • Stir at reflux for 4–6 hours.

  • In-Process Control (Self-Validation):

    • Withdraw a 10 µL aliquot, dilute in 1 mL methanol, and analyze via LC-MS.

    • Validation: The reaction is deemed complete when the mass peak corresponding to the starting material (M+H) vanishes, and the product peak (M+H = 251.1) reaches >95% relative abundance. If the acyclic oxime intermediate is detected, continue refluxing.

  • Workup and Purification:

    • Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove ethanol.

    • Partition the residue between ethyl acetate (100 mL) and distilled water (50 mL). Extract the aqueous layer twice more with ethyl acetate (50 mL each).

    • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and filter.

    • Concentrate the filtrate and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 5-aminoisoxazole as a solid.

Application Workflow: Hit-to-Lead via FBDD

Once synthesized, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine serves as a foundational fragment. To validate its binding to a target (e.g., a kinase or dioxygenase), we employ Differential Scanning Fluorimetry (DSF) .

Causality of Assay Design

DSF measures the thermal stability of a protein. When a ligand binds to the folded state of a protein, it thermodynamically stabilizes it, shifting the melting temperature (ΔTm) higher. SYPRO Orange dye is used because its fluorescence is highly quenched in an aqueous environment but increases dramatically when it binds to the hydrophobic core of the protein exposed during thermal unfolding.

Step-by-Step Protocol: DSF Binding Assay

Self-Validation Checkpoint: The assay includes a known reference inhibitor (Positive Control) and a DMSO-only well (Vehicle Control) to ensure the ΔTm shift is strictly ligand-dependent and not an artifact of solvent denaturation.

  • Reagent Preparation:

    • Prepare a 10 µM solution of the target recombinant protein in assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

    • Prepare a 5000x stock of SYPRO Orange dye. Dilute to 5x in the assay buffer immediately before use.

    • Prepare a 10 mM stock of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in 100% DMSO.

  • Plate Assembly (96-well PCR plate):

    • Test Wells: Add 18 µL of the protein solution, 1 µL of the 5x SYPRO Orange, and 1 µL of the compound (final concentration: 100 µM compound, 5% DMSO).

    • Vehicle Control Wells: Add 18 µL protein, 1 µL dye, and 1 µL pure DMSO.

    • Positive Control Wells: Add 18 µL protein, 1 µL dye, and 1 µL of a known high-affinity inhibitor (e.g., LM10 for TDO2).

  • Thermal Melt Execution:

    • Seal the plate with optically clear film and centrifuge at 1000 x g for 1 minute to remove bubbles.

    • Place the plate in a Real-Time PCR machine (e.g., Bio-Rad CFX96).

    • Program a temperature ramp from 25°C to 95°C at a rate of 0.5°C per minute, reading fluorescence (Excitation: 490 nm, Emission: 530 nm) at each step.

  • Data Analysis:

    • Plot the first derivative of the fluorescence curve (-dF/dT) against temperature to identify the Tm (the peak of the derivative curve).

    • Calculate ΔTm = Tm(Test) - Tm(Vehicle). A ΔTm > 2.0°C indicates statistically significant target engagement, qualifying the compound for structural biology (X-ray crystallography) and subsequent SAR optimization.

Workflow A 3-(4-Benzylphenyl) isoxazol-5-amine (Fragment Hit) B Structural Biology (X-ray/Cryo-EM) A->B D In Vitro Screening (DSF/SPR) A->D C SAR Optimization (N-alkylation/acylation) B->C E Lead Compound (nM Potency) C->E D->C

Fig 2: Fragment-based hit-to-lead optimization workflow for 5-aminoisoxazole derivatives.

References

  • Advances in isoxazole chemistry and their role in drug discovery RSC Publishing / ChemMedChem URL
  • Aminoisoxazoles as Potent Inhibitors of Tryptophan 2,3-Dioxygenase 2 (TDO2)
  • One step regioselective synthesis of 5-aminoisoxazoles from nitrile oxides and alpha-cyanoenamines PubMed / Molecules URL

Sources

Exploratory

An In-depth Technical Guide to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Derivatives and Analogs: Synthesis, Biological Evaluation, and Therapeutic Potential

Abstract The isoxazole scaffold represents a privileged motif in medicinal chemistry, endowed with a wide spectrum of biological activities.[1][2] This technical guide provides a comprehensive overview of a specific clas...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The isoxazole scaffold represents a privileged motif in medicinal chemistry, endowed with a wide spectrum of biological activities.[1][2] This technical guide provides a comprehensive overview of a specific class of isoxazole derivatives: 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and its analogs. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthesis, structure-activity relationships (SAR), and potential therapeutic applications of these compounds, with a particular focus on their promising role as antitubulin agents. Detailed experimental protocols for synthesis and biological evaluation are provided to facilitate further research and development in this area.

Introduction: The Isoxazole Scaffold in Drug Discovery

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a cornerstone in the design of novel therapeutic agents.[2] Its unique electronic and structural properties allow for diverse molecular interactions, making it a versatile scaffold for targeting a wide array of biological targets.[1] The incorporation of the isoxazole moiety can enhance the physicochemical properties of a molecule, improving its pharmacokinetic and pharmacodynamic profile.[1] Consequently, isoxazole derivatives have been successfully developed into drugs with anti-inflammatory, antibacterial, antiviral, and anticancer properties.[1][2]

The 3,5-disubstituted isoxazole core, in particular, has garnered significant attention as a pharmacophore in anticancer drug discovery.[3] The strategic placement of aryl groups at the 3- and 5-positions can lead to potent biological activity, and the 5-amino-isoxazole moiety provides a key site for further derivatization and interaction with biological targets.[4] This guide focuses on the 3-(4-benzyl-phenyl)-isoxazol-5-ylamine scaffold, a structure that combines the favorable properties of the isoxazole ring with a biaryl-like motif, suggesting its potential as a potent bioactive agent.

Synthesis and Methodology

The synthesis of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine can be achieved through a regioselective cyclocondensation reaction of a β-ketonitrile with hydroxylamine.[5] This method is favored for its straightforward nature and the accessibility of the starting materials.[5] The key intermediate for this synthesis is 4-benzylbenzoylacetonitrile.

Synthesis of the Key Intermediate: 4-Benzylbenzoylacetonitrile

A plausible and efficient method for the synthesis of 4-benzylbenzoylacetonitrile involves the Claisen condensation of an appropriate ester with 4-benzylbenzonitrile.

Experimental Protocol: Synthesis of 4-Benzylbenzoylacetonitrile

  • Step 1: Preparation of 4-Benzylbenzonitrile While various methods exist for the synthesis of substituted benzonitriles, a common approach involves the Sandmeyer reaction starting from the corresponding aniline. Alternatively, palladium-catalyzed cross-coupling reactions can be employed.

  • Step 2: Claisen Condensation to form 4-Benzylbenzoylacetonitrile

    • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 4-benzylbenzonitrile (1.0 equivalent) in a suitable anhydrous solvent such as tetrahydrofuran (THF).

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Slowly add a strong base, such as lithium diisopropylamide (LDA) (1.1 equivalents), to the solution while maintaining the temperature at -78 °C.

    • After stirring for 30 minutes, add ethyl acetate (1.2 equivalents) dropwise.

    • Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

    • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 4-benzylbenzoylacetonitrile.

Cyclocondensation to form 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

The final step in the synthesis is the cyclization of the β-ketonitrile with hydroxylamine. The regioselectivity of this reaction is crucial, and by carefully controlling the reaction conditions, the desired 5-aminoisoxazole isomer can be obtained in high yield.[6]

Experimental Protocol: Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

  • Dissolve 4-benzylbenzoylacetonitrile (1.0 equivalent) in a suitable solvent such as ethanol.

  • Add hydroxylamine hydrochloride (1.5 equivalents) and a base such as sodium hydroxide (2.0 equivalents) to the solution.

  • Heat the reaction mixture to reflux (approximately 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

  • Once the reaction is complete, cool the mixture to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography on silica gel to afford pure 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

Synthesis_Workflow cluster_start Starting Materials cluster_intermediate Intermediate Synthesis cluster_final Final Product Synthesis 4-Benzylbenzonitrile 4-Benzylbenzonitrile Claisen Condensation Claisen Condensation 4-Benzylbenzonitrile->Claisen Condensation LDA, THF, -78°C Ethyl Acetate Ethyl Acetate Ethyl Acetate->Claisen Condensation 4-Benzylbenzoylacetonitrile 4-Benzylbenzoylacetonitrile Cyclocondensation Cyclocondensation 4-Benzylbenzoylacetonitrile->Cyclocondensation NH2OH·HCl, NaOH, Ethanol, Reflux 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Claisen Condensation->4-Benzylbenzoylacetonitrile Cyclocondensation->3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Figure 1: Synthetic workflow for 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

Therapeutic Potential and Biological Activity: A Focus on Antitubulin Effects

While specific biological data for 3-(4-benzyl-phenyl)-isoxazol-5-ylamine is not extensively reported in publicly available literature, the structural similarity to known 3,5-diarylisoxazole derivatives suggests a strong potential for anticancer activity, particularly as a tubulin polymerization inhibitor.[4]

Mechanism of Action: Targeting Microtubule Dynamics

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers.[7] Their ability to rapidly assemble and disassemble is critical for several cellular processes, most notably the formation of the mitotic spindle during cell division.[7] Disruption of microtubule dynamics is a clinically validated strategy in cancer therapy.[7] Tubulin polymerization inhibitors bind to tubulin subunits, preventing their assembly into microtubules.[7] This leads to a cascade of events including cell cycle arrest in the G2/M phase, disruption of cell division, and ultimately, apoptosis (programmed cell death).[7]

Tubulin_Inhibition_Pathway cluster_drug Drug Action cluster_cellular Cellular Events Drug 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Analog Tubulin α/β-Tubulin Dimers Drug->Tubulin Binds to Tubulin Microtubules Microtubule Polymerization Drug->Microtubules Inhibits Tubulin->Microtubules Polymerization MitoticSpindle Mitotic Spindle Formation Microtubules->MitoticSpindle CellCycle Cell Cycle Progression (G2/M Phase) MitoticSpindle->CellCycle Apoptosis Apoptosis CellCycle->Apoptosis

Figure 2: Proposed mechanism of action for antitubulin agents.

Structure-Activity Relationship (SAR) Insights

For 3,5-diarylisoxazole derivatives, several structural features are considered crucial for potent antitubulin activity:

  • The 5-Aminoisoxazole Bridge: This moiety serves as a critical linker between the two aryl rings.[4]

  • Unsubstituted 5-Amino Group: A free amino group at the 5-position is often essential for potent antiproliferative activity.[4]

  • Nature of the Aryl Rings: The substitution pattern on the aryl rings at the 3- and 5-positions significantly influences activity. In the case of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, the 4-benzylphenyl group at the 3-position presents a biaryl-like system that can be further explored for optimization.

Biological Evaluation: Experimental Protocols

To assess the therapeutic potential of novel 3-(4-benzyl-phenyl)-isoxazol-5-ylamine derivatives, a series of in vitro assays are essential. The following protocols provide a framework for evaluating their cytotoxicity and their specific effects on tubulin polymerization.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation, providing a measure of a compound's cytotoxic effects.[8]

Protocol: MTT Cytotoxicity Assay

  • Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37 °C with 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

  • Incubation: Incubate the cells with the compounds for 48-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified tubulin into microtubules by monitoring the increase in turbidity.[9][10]

Protocol: Turbidity-Based Tubulin Polymerization Assay

  • Reagent Preparation:

    • Reconstitute lyophilized tubulin (e.g., bovine brain, >99% pure) to a final concentration of 10 mg/mL in ice-cold General Tubulin Buffer (GTB: 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

    • Prepare a 10 mM stock solution of GTP in water.

  • Reaction Setup:

    • In a pre-warmed (37 °C) 96-well clear, flat-bottom microplate, add the test compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., nocodazole).

    • On ice, prepare the tubulin polymerization reaction mix by combining the tubulin solution with GTP.

    • Initiate the polymerization by adding the tubulin-GTP mix to each well of the 96-well plate.

  • Data Acquisition:

    • Immediately place the plate in a temperature-controlled microplate reader pre-warmed to 37 °C.

    • Measure the absorbance at 350 nm every minute for 60 minutes.

  • Data Analysis:

    • Plot the absorbance at 350 nm against time to generate polymerization curves for each compound concentration.

    • Determine the maximum velocity (Vmax) of polymerization from the steepest slope of each curve.

    • Normalize the Vmax values to the vehicle control and calculate the IC₅₀ value for tubulin polymerization inhibition.

Assay Purpose Key Parameters Measured Typical Controls
MTT Assay To assess the overall cytotoxicity and antiproliferative effects of the compounds on cancer cell lines.IC₅₀ (50% inhibitory concentration)Vehicle (e.g., DMSO), Positive Control (e.g., Doxorubicin)
Tubulin Polymerization Assay To specifically determine if the compounds inhibit the assembly of tubulin into microtubules.IC₅₀ for tubulin polymerization inhibition, Vmax of polymerizationVehicle (e.g., DMSO), Positive Control (e.g., Nocodazole)

Table 1: Summary of Key Biological Assays

Conclusion and Future Directions

The 3-(4-benzyl-phenyl)-isoxazol-5-ylamine scaffold holds significant promise as a source of novel anticancer agents. Based on the structure-activity relationships of related 3,5-diarylisoxazoles, these compounds are hypothesized to exert their cytotoxic effects by inhibiting tubulin polymerization. This guide has provided a comprehensive framework for the synthesis and biological evaluation of this promising class of molecules.

Future research in this area should focus on:

  • Synthesis and SAR Studies: The synthesis of a library of analogs with modifications to the benzyl group and the phenyl ring will be crucial for elucidating detailed structure-activity relationships and optimizing potency.

  • Elucidation of the Precise Binding Site: While the colchicine binding site on tubulin is a likely target, experimental validation through techniques such as competition binding assays and molecular docking studies is necessary.

  • In Vivo Efficacy Studies: Promising lead compounds identified through in vitro screening should be advanced to preclinical animal models to evaluate their in vivo efficacy, pharmacokinetics, and toxicity profiles.

By systematically applying the synthetic and biological evaluation strategies outlined in this guide, researchers can unlock the full therapeutic potential of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine derivatives and contribute to the development of next-generation anticancer therapies.

References

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Foundational

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine preliminary toxicity assessment

An In-depth Technical Guide for the Preliminary Toxicity Assessment of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Abstract The journey of a novel chemical entity (NCE) from discovery to a potential therapeutic agent is fraug...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for the Preliminary Toxicity Assessment of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Abstract

The journey of a novel chemical entity (NCE) from discovery to a potential therapeutic agent is fraught with challenges, with toxicity being a primary cause of attrition. This guide provides a comprehensive framework for the preliminary toxicity assessment of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, a novel isoxazole derivative. In the absence of specific preclinical data for this compound, this document serves as a methodological whitepaper, detailing a scientifically rigorous, tiered approach to early-stage toxicological evaluation. We will explore the strategic integration of in silico predictive modeling with a battery of targeted in vitro assays to build a foundational safety profile. This guide is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols necessary to de-risk this NCE and inform decisions for further development.

Introduction: The Imperative for Early Toxicity Assessment

The high failure rate of drug candidates in later stages of development underscores the critical need for early and predictive toxicology.[1][2] Integrating absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiling into the early phases of drug discovery can significantly reduce the likelihood of late-stage failures, thereby saving considerable time and resources.[1][3] 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, with its isoxazole core, belongs to a class of compounds known for a wide range of biological activities.[4][5][6][7][8] However, the potential for off-target effects and toxicity necessitates a proactive and systematic evaluation.

This guide outlines a logical, multi-pillar approach to the preliminary toxicity assessment of this NCE, commencing with computational predictions and progressing to confirmatory and mechanistic in vitro assays.

The Strategic Framework: A Tiered Approach to Toxicity Profiling

A successful preliminary toxicity assessment relies on a tiered strategy that moves from broad, predictive methods to more specific, experimental assays. This approach allows for early identification of potential liabilities and conserves resources by focusing intensive experimental work on the most promising candidates.

G cluster_0 Tier 1: In Silico Assessment cluster_1 Tier 2: In Vitro Screening cluster_2 Tier 3: Data Integration & Risk Assessment a Compound Structure Analysis b ADMET Prediction a->b c Toxicity Endpoint Prediction (e.g., Mutagenicity, Carcinogenicity, Organ Toxicity) b->c d Cytotoxicity Assays c->d e Genotoxicity Assays d->e f Cardiotoxicity (hERG) Assay g CYP450 Inhibition Assays f->g h Synthesize In Silico and In Vitro Data g->h i Identify Key Toxicological Liabilities h->i j Decision Point: Proceed, Optimize, or Terminate i->j

Caption: Tiered workflow for preliminary toxicity assessment.

Tier 1: In Silico Toxicological Prediction

In silico toxicology utilizes computational models to predict the toxicological properties of compounds based on their chemical structure.[9][10] This approach is a cost-effective and rapid method for initial safety profiling.[10]

Rationale and Approach

The core principle of in silico toxicology is the Quantitative Structure-Activity Relationship (QSAR), which links a compound's structure to its biological activity, including toxicity.[10] By comparing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to databases of known toxicants, we can predict a range of potential liabilities.

Recommended In Silico Predictions
Parameter Description Importance Recommended Tools
Ames Mutagenicity Predicts the potential for the compound to cause genetic mutations.A critical early indicator of carcinogenic potential.ProTox-II[11], Derek Nexus
Carcinogenicity Predicts the likelihood of the compound causing cancer.Essential for long-term safety assessment.ProTox-II[11], Lhasa Carcinogenicity Database
Hepatotoxicity Predicts the potential for liver damage.The liver is a primary site of drug metabolism and is susceptible to toxicity.ProTox-II[11], ADMETlab 2.0
Cardiotoxicity (hERG Inhibition) Predicts the potential to block the hERG potassium channel, which can lead to fatal arrhythmias.A major cause of drug withdrawal from the market.[12]ProTox-II[11], admetSAR[1]
Cytochrome P450 (CYP) Inhibition Predicts the potential to inhibit key drug-metabolizing enzymes, leading to drug-drug interactions.Crucial for assessing the safety of co-administered drugs.[13]SwissADME, admetSAR[1]
Oral Bioavailability Predicts the fraction of an orally administered dose that reaches systemic circulation.Influences therapeutic efficacy and potential for systemic toxicity.SwissADME, ADMETlab 2.0

Tier 2: In Vitro Toxicity Screening

In vitro assays provide experimental data to confirm or refute the predictions made by in silico models. These assays use cultured cells to assess the biological effects of the compound.

General Cell Culture and Compound Preparation

All in vitro assays require proper cell culture techniques and accurate preparation of the test compound. It is crucial to ensure the compound is soluble in the culture medium and does not precipitate, which could lead to inaccurate results. A stock solution of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine should be prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO), and then diluted to the final test concentrations in the cell culture medium.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[14][15]

  • Cell Seeding: Plate a suitable cell line (e.g., HepG2 for hepatotoxicity, or a relevant cancer cell line if evaluating as an anti-cancer agent) in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

  • MTT Addition: Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.[15][16]

  • Formazan Solubilization: Add a solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the purple formazan crystals.[16]

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Workflow for the MTT cytotoxicity assay.

Genotoxicity Assessment: Ames Test

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of a chemical compound.[17][18]

  • Bacterial Strains: Utilize multiple strains of Salmonella typhimurium (e.g., TA98 and TA100) that are histidine-auxotrophic (his-).[17]

  • Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from rat liver) to detect pro-mutagens.[17][18]

  • Exposure: Expose the bacterial strains to various concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in a minimal histidine medium.

  • Plating: Plate the treated bacteria on histidine-deficient agar plates.

  • Incubation: Incubate the plates for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies (his+).

  • Data Analysis: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates mutagenic potential.

Cardiotoxicity Assessment: hERG Inhibition Assay

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of drug-induced cardiac arrhythmias.[12]

  • Cell Line: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).[12]

  • Automated Patch Clamp System: Employ an automated patch-clamp system (e.g., QPatch or SyncroPatch) for high-throughput analysis.[12]

  • Compound Application: Apply a range of concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to the cells.

  • Voltage Protocol: Apply a specific voltage protocol to elicit and measure the hERG current.[19]

  • Current Measurement: Record the hERG tail current before and after compound application.

  • Data Analysis: Calculate the percentage of hERG current inhibition and determine the IC50 value.

Metabolic Stability and Drug-Drug Interaction Potential: CYP450 Inhibition Assay

Cytochrome P450 enzymes are crucial for the metabolism of most drugs.[13] Inhibition of these enzymes can lead to adverse drug-drug interactions.[20]

  • Enzyme Source: Use human liver microsomes (HLMs) which contain a mixture of CYP enzymes.

  • Incubation: Incubate HLMs with a cocktail of specific CYP probe substrates and a range of concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

  • Reaction Termination: Stop the reaction by adding a suitable solvent (e.g., acetonitrile).

  • Metabolite Quantification: Quantify the formation of the specific metabolites of the probe substrates using LC-MS/MS.

  • Data Analysis: A decrease in the formation of a specific metabolite indicates inhibition of the corresponding CYP isoform.[13] Calculate the IC50 value for each inhibited isoform.

Data Integration and Risk Assessment

The final step in the preliminary toxicity assessment is to integrate the data from both in silico and in vitro studies to form a cohesive initial safety profile for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Assay Potential Finding Implication and Next Steps
MTT Assay Low IC50 valueIndicates general cytotoxicity. Further investigation into the mechanism of cell death (apoptosis vs. necrosis) may be warranted.
Ames Test Positive result (increased revertant colonies)Suggests mutagenic potential. This is a significant red flag and may halt further development.
hERG Assay Low IC50 valueIndicates a risk of cardiotoxicity. The compound may be a candidate for medicinal chemistry optimization to reduce hERG liability.
CYP450 Inhibition Potent inhibition of a major CYP isoform (e.g., CYP3A4, CYP2D6)Suggests a high potential for drug-drug interactions. This could restrict the therapeutic use of the compound.

Conclusion

The preliminary toxicity assessment of a novel chemical entity like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a critical and multi-faceted process. By employing a tiered strategy that combines the predictive power of in silico modeling with the empirical evidence from a battery of in vitro assays, researchers can build a robust initial safety profile. This guide provides a foundational framework and detailed protocols for this endeavor. The insights gained from this early assessment are invaluable for making informed decisions, guiding further development, and ultimately, increasing the probability of success for this promising compound.

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Exploratory

An In-depth Technical Guide to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine: Synthesis, Potential Biological Activities, and Research Perspectives

This guide provides a comprehensive technical overview of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, a heterocyclic compound belonging to the versatile isoxazole class. While direct literature on this specific molecule is n...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, a heterocyclic compound belonging to the versatile isoxazole class. While direct literature on this specific molecule is nascent, this document synthesizes established knowledge from closely related analogues to offer a robust framework for researchers, scientists, and drug development professionals. We will delve into its probable synthetic pathways, predicted physicochemical properties, and potential biological activities, drawing upon established structure-activity relationships within the 3-phenyl-isoxazol-5-ylamine scaffold.

The Isoxazole Scaffold: A Privileged Motif in Medicinal Chemistry

The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen atom in adjacent positions. This structural motif is considered "privileged" in medicinal chemistry due to its metabolic stability and its ability to serve as a versatile scaffold for designing compounds with a wide array of biological activities.[1][2][3] Isoxazole derivatives have been successfully developed into drugs with applications ranging from anti-inflammatory and antimicrobial to anticancer and antiviral agents.[1][2][3] The electronic properties and the geometry of the isoxazole ring allow it to act as a bioisostere for other functional groups, enhancing pharmacokinetic and pharmacodynamic properties of drug candidates.[3]

Synthesis and Characterization of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

While a specific synthesis for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine has not been detailed in the reviewed literature, a plausible and efficient synthetic route can be designed based on well-established methods for analogous 3-aryl-isoxazol-5-ylamines. The most common approach involves the cyclization of a β-ketonitrile with hydroxylamine.

Proposed Synthetic Pathway

The proposed synthesis commences with the Friedel-Crafts acylation of diphenylmethane to introduce an acetyl group, followed by a Claisen condensation to form a β-ketoester, which is then converted to the corresponding β-ketonitrile. The final step is a cyclization reaction with hydroxylamine.

Synthetic_Pathway A Diphenylmethane B 4-Acetyldiphenylmethane A->B Acetyl chloride, AlCl3 C Ethyl 2-(4-benzylbenzoyl)acetate (β-ketoester) B->C Diethyl carbonate, NaH D 3-(4-Benzylphenyl)-3-oxopropanenitrile (β-ketonitrile) C->D 1. NH3 2. Dehydration E 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine D->E Hydroxylamine hydrochloride, Base Mechanism_of_Action UDP_GlcNAc UDP-GlcNAc Chitin_Synthase Chitin Synthase UDP_GlcNAc->Chitin_Synthase Substrate Chitin_Polymer Chitin Polymer Chitin_Synthase->Chitin_Polymer Polymerization Compound 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Compound->Chitin_Synthase Inhibition

Sources

Foundational

The 3-(4-Benzylphenyl)isoxazol-5-amine Scaffold: Patent Landscape, Structural Rationale, and Synthetic Workflows in Targeted Therapeutics

Executive Summary The compound 3-(4-benzylphenyl)isoxazol-5-amine (CAS 501902-13-2)[1] represents a highly privileged class of 3-aryl-5-aminoisoxazole building blocks in medicinal chemistry. Due to its unique electronic...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 3-(4-benzylphenyl)isoxazol-5-amine (CAS 501902-13-2)[1] represents a highly privileged class of 3-aryl-5-aminoisoxazole building blocks in medicinal chemistry. Due to its unique electronic properties and geometric profile, the 5-aminoisoxazole core is frequently incorporated into potent, selective kinase inhibitors and molecular chaperones[2]. This technical whitepaper explores the patent landscape, structural rationale, and validated synthetic workflows for utilizing this scaffold in advanced drug discovery campaigns.

Structural Rationale: The 5-Aminoisoxazole Pharmacophore

The selection of the 3-(4-benzylphenyl)isoxazol-5-amine scaffold is driven by precise structure-activity relationship (SAR) dynamics:

  • ATP-Mimetic Hinge Binding : The nitrogen and oxygen atoms of the isoxazole ring, combined with the primary amine at the 5-position, create a bidentate hydrogen-bonding network. This motif effectively mimics the adenine ring of ATP, allowing the molecule to anchor securely into the highly conserved hinge region of various kinases[2].

  • Allosteric Pocket Exploitation : The 3-position substituent—a bulky, lipophilic 4-benzylphenyl group—provides critical rotational flexibility. This lipophilic tail is strategically designed to project into deep hydrophobic pockets, such as the DFG-out allosteric site in receptor tyrosine kinases (e.g., TrkA)[3] or the hydrophobic binding cleft of Heat Shock Protein 90 (HSP90)[4].

  • Metabolic Stability : Unlike traditional primary amines, the 5-amino group on the isoxazole ring is highly electron-deficient due to the electron-withdrawing nature of the adjacent heteroatoms. This reduces its basicity, thereby improving membrane permeability and shielding the molecule from rapid oxidative metabolism.

Patent Landscape & Target Space

Recent patent literature and SAR studies demonstrate the versatility of the 3-aryl-isoxazol-5-amine core across multiple therapeutic targets. The quantitative data below summarizes the primary applications of this scaffold in oncology and targeted therapeutics.

Therapeutic TargetScaffold ApplicationTypical IC₅₀ RangeClinical / Patent Context
HSP90 N-(isoxazol-5-yl)amides30 nM – 100 nMFragment-based drug discovery (FBDD); suppresses tumor growth in U-87MG glioblastoma models[4].
TrkA (Kinase) Pyrazine-based isoxazol-5-amines40 nM – 50 nMExploits the DFG-out allosteric pocket for neuropathic pain and oncology[3].
VEGFR2 / EGFR Oxazolo-pyrimidine isoxazoles10 nM – 50 nMMulti-kinase inhibition targeting tumor angiogenesis and signaling; comparable to Tivozanib[5].
BET Bromodomains Benzo[d]isoxazol-5-amines1.0 µM – 2.5 µMEpigenetic modulation for the treatment of Castration-Resistant Prostate Cancer (CRPC)[6].

Mechanistic Pathways of Target Inhibition

The following diagram illustrates the generalized mechanism of action by which 5-aminoisoxazole derivatives disrupt hyperactive signaling cascades in oncology models.

Pathway A 3-(4-Benzylphenyl)isoxazol-5-amine Derivative B ATP-Binding Pocket (Kinases / HSP90) A->B Binds to C Hinge Region H-Bonding (Bidentate Motif) B->C Isoxazole Core D Hydrophobic Cleft (DFG-out / Allosteric) B->D Benzylphenyl Tail E Inhibition of Target Phosphorylation C->E D->E F Downstream Signaling Arrest (MAPK/PI3K) E->F Prevents Activation G Apoptosis / Cell Cycle Arrest F->G Induces

Mechanistic pathway of 5-aminoisoxazole derivatives inhibiting kinase/HSP90 signaling cascades.

Experimental Methodologies: Self-Validating Synthetic Workflows

To ensure scientific integrity and high reproducibility, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and integrated analytical feedback loops.

Protocol A: De Novo Cyclization of the Isoxazol-5-amine Core

This protocol details the formation of the isoxazole ring from a precursor, a critical step in generating the 3-(4-benzylphenyl)isoxazol-5-amine building block[4].

  • Reaction Setup : Dissolve the corresponding β-ketonitrile precursor (1.0 eq, 0.3 mmol) and hydroxylamine hydrochloride (2.0 eq, 0.6 mmol) in 5 mL of dry pyridine[4].

    • Causality: Pyridine serves a dual purpose: it acts as a high-boiling solvent and as a base to liberate the nucleophilic free hydroxylamine from its hydrochloride salt.

  • Thermal Cyclization : Stir the reaction mixture at 100 °C overnight under an inert atmosphere[4].

    • Causality: The elevated temperature is kinetically required to drive the initial oxime condensation and the subsequent intramolecular cyclization, overcoming the activation energy barrier to form the stable aromatic isoxazole ring.

  • Self-Validating Feedback Loop (Workup & Analysis) : Dilute the mixture with dichloromethane (DCM) and wash twice with a saturated citric acid/water (1:1) solution (30 mL)[4].

    • Validation: The citric acid wash is critical; it selectively protonates the pyridine solvent, partitioning it into the aqueous layer without degrading the mildly basic isoxazol-5-amine product. The protocol validates itself via LC-MS: the organic layer must yield a dominant peak at m/z 251.1 ([M+H]⁺ for C₁₆H₁₄N₂O), confirming successful ring closure before proceeding to library synthesis.

Protocol B: Synthesis of Urea-Based Kinase Inhibitor Libraries

This protocol details the diversification of the primary amino group into a urea pharmacophore, a common motif in VEGFR and MAPK inhibitors[2].

  • Preparation : To a solution of 3-(4-benzylphenyl)isoxazol-5-amine (1.0 eq) in anhydrous DCM under an argon atmosphere, add triethylamine (TEA, 1.2 eq)[2].

    • Causality: Anhydrous conditions and argon are mandatory because the subsequent isocyanate reagent is highly moisture-sensitive and will rapidly degrade into a symmetric urea byproduct in the presence of water. TEA acts as a base catalyst and acid scavenger.

  • Coupling : Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of the desired aryl isocyanate (e.g., 4-fluorophenyl isocyanate, 1.1 eq) in anhydrous DCM[2]. Allow the reaction to warm to room temperature and stir for 4–6 hours.

  • Self-Validating Feedback Loop (Monitoring) : Monitor the reaction strictly via Thin Layer Chromatography (TLC) and UV spectroscopy (254 nm).

    • Validation: The system is self-validating when the UV trace shows the complete disappearance of the starting amine (m/z 251.1) and the emergence of a higher-mass urea product. If unreacted amine persists after 6 hours, it indicates moisture contamination degrading the isocyanate, prompting the titration of an additional 0.1 eq of isocyanate.

  • Purification : Quench with water, extract the aqueous layer with DCM (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and purify via silica gel column chromatography[2].

Hit-to-Lead Optimization Workflow

The integration of 3-(4-benzylphenyl)isoxazol-5-amine into a drug discovery pipeline requires a structured hit-to-lead optimization process, combining in silico design with in vitro validation.

Workflow S1 Scaffold Selection CAS 501902-13-2 S2 In Silico Docking (AutoDock Vina) S1->S2 S3 Library Synthesis (Urea/Amide Coupling) S2->S3 Virtual Hits S4 In Vitro Screening (FP Assay / Kinase Panel) S3->S4 Purified Compounds S5 Hit Identification (IC50 < 100 nM) S4->S5 Activity Validation S6 Lead Optimization (SAR Refinement) S5->S6 Structural Tuning S6->S2 Iterative Feedback

Hit-to-lead optimization workflow for 3-aryl-isoxazol-5-amine derivatives in drug discovery.

References

  • MDPI . Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Retrieved March 16, 2026. URL:[Link]

  • ResearchGate . Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors. Retrieved March 16, 2026. URL:[Link]

  • PMC / NIH . Identification of pyrazine-based TrkA inhibitors: design, synthesis, evaluation, and computational modeling studies. Retrieved March 16, 2026. URL:[Link]

  • ACS Publications . Structure-Based Discovery and Optimization of Benzo[d]isoxazole Derivatives as Potent and Selective BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC). Retrieved March 16, 2026. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Introduction & Mechanistic Rationale The 5-aminoisoxazole moiety is a privileged pharmacophore widely utilized in medicinal chemistry, notably in the development of kinase inhibitors and anti-inflammatory agents. The syn...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The 5-aminoisoxazole moiety is a privileged pharmacophore widely utilized in medicinal chemistry, notably in the development of kinase inhibitors and anti-inflammatory agents. The synthesis of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-2)[1] requires strict regiocontrol to prevent the formation of the undesired 3-amino-5-aryl isomer.

This protocol leverages the pH- and temperature-dependent regioselectivity of hydroxylamine condensation with β -ketonitriles, a robust methodology established by Mainolfi et al.[2]. At elevated temperatures (100 °C) and basic conditions (pH > 8), hydroxylamine preferentially attacks the more electrophilic ketone carbonyl to form an oxime intermediate[3]. Subsequent intramolecular cyclization—driven by the nucleophilic attack of the oxime oxygen onto the pendant nitrile—exclusively yields the 5-aminoisoxazole[2]. Conversely, lower temperatures and neutral pH would direct the attack toward the nitrile, yielding the 3-amino isomer[3].

Experimental Workflow

G A Methyl 4-benzylbenzoate + Acetonitrile B 3-(4-benzylphenyl)- 3-oxopropanenitrile A->B n-BuLi, THF -78 °C to RT C NH₂OH·HCl, NaOH pH > 8, 100 °C B->C Addition D Oxime Intermediate [Ar-C(=NOH)-CH₂-CN] C->D Condensation E 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine D->E Cyclization

Synthetic workflow for the regioselective preparation of 3-(4-benzylphenyl)-isoxazol-5-ylamine.

Step-by-Step Protocol

Part A: Synthesis of 3-(4-benzylphenyl)-3-oxopropanenitrile

Causality & Rationale: The β -ketonitrile serves as the critical bifunctional precursor[2]. Lithiated acetonitrile is highly nucleophilic and readily undergoes a Claisen-type condensation with the corresponding ester to form the necessary carbon framework.

Reagents:

  • Methyl 4-benzylbenzoate (1.0 equiv)

  • Acetonitrile (1.2 equiv)

  • n-Butyllithium (2.5 M in hexanes, 1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF)

Procedure:

  • Deprotonation: Cool a solution of anhydrous acetonitrile in dry THF to -78 °C under an inert argon atmosphere. Dropwise add n-BuLi to generate lithiated acetonitrile. Stir for 30 minutes to ensure complete deprotonation.

  • Condensation: Slowly add a solution of methyl 4-benzylbenzoate in THF to the reaction mixture at -78 °C.

  • Propagation: Allow the reaction to stir at -78 °C for 2 hours, then gradually warm to room temperature over 1 hour.

  • Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl to neutralize the lithium enolate. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc) to afford the pure β -ketonitrile intermediate.

Part B: Regioselective Cyclization to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Causality & Rationale: Maintaining pH > 8 ensures the hydroxylamine remains sufficiently nucleophilic to attack the ketone, while the high temperature (100 °C) provides the thermodynamic energy required for oxime formation and subsequent cyclization[3].

Reagents:

  • 3-(4-benzylphenyl)-3-oxopropanenitrile (1.0 equiv)

  • Hydroxylamine hydrochloride (NH₂OH·HCl) (1.5 equiv)

  • Sodium Hydroxide (NaOH) (aq, to adjust pH > 8)

  • Ethanol / Water (1:1 v/v)

  • 1M HCl (aq)

Procedure:

  • Preparation: Dissolve the β -ketonitrile in Ethanol.

  • Reagent Addition: In a separate flask, dissolve NH₂OH·HCl in water and adjust the pH to > 8 using 2M NaOH. Add this basic aqueous solution to the ethanolic β -ketonitrile solution.

  • Cyclization: Heat the reaction mixture to reflux (approx. 100 °C) for 1.5 hours. Monitor the disappearance of the starting material via TLC or LC-MS[3].

  • Acidic Maturation: To drive any uncyclized oxime intermediate to completion, carefully add 1M HCl to the mixture and maintain heating at 100 °C for an additional 15 minutes[3].

  • Workup: Cool the mixture to room temperature, neutralize with saturated NaHCO₃, and extract with Dichloromethane (DCM) (3 × 50 mL).

  • Isolation: Wash the organic phase with brine, dry over MgSO₄, and concentrate. Recrystallize from EtOH/Water or purify via silica gel chromatography to obtain the target 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

Quantitative Data & Analytical Expected Results

To ensure the integrity of the synthesis, the following analytical parameters should be referenced to confirm the successful regioselective formation of the 5-amino isomer over the 3-amino isomer[2].

Analytical Parameter5-Aminoisoxazole (Target)3-Aminoisoxazole (Byproduct)
Regioselectivity Conditions pH > 8, 100 °C7 < pH < 8, ≤ 45 °C
Expected Yield 75 - 85%< 5% (under target conditions)
¹H NMR (Isoxazole C4-H) ~ 5.3 - 5.5 ppm (singlet)~ 5.8 - 6.0 ppm (singlet)
¹³C NMR (C5 position) ~ 170 ppm (C-NH₂)~ 160 ppm
LC-MS[M+H]⁺ 251.1251.1 (Isomeric)

Troubleshooting & Self-Validating Systems

  • Isomer Differentiation (Self-Validation): The most robust self-validating check is the ¹H NMR chemical shift of the isolated C4 proton on the isoxazole ring. The C4 proton of a 5-aminoisoxazole is significantly more shielded (typically ~5.4 ppm) compared to the 3-aminoisoxazole counterpart (~5.9 ppm) due to the strong electron-donating effect of the adjacent amino group at C5[2].

  • Incomplete Cyclization: If LC-MS shows a mass corresponding to [M+18] (the uncyclized oxime), ensure the reaction temperature is strictly maintained at 100 °C and verify the pH did not drop during the initial reaction phase. The 15-minute acidic maturation step is critical for closing recalcitrant oxime intermediates[3].

  • Poor Nucleophilic Attack in Step A: If starting ester is recovered in Step A, ensure the acetonitrile is strictly anhydrous and the n-BuLi titration is accurate, as moisture will rapidly quench the lithiated acetonitrile.

References

  • [1] NextSDS. 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE — Chemical Substance Information. Source: nextsds.com. URL:

  • [2] Mainolfi, N., Johnson, L., Powers, J., Ma, F., Jendza, K., Wang, B., & Meredith, E. (2013). A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles. Source: thieme-connect.com (Synthesis, 45(02), 171-173). URL:

  • [3] Mainolfi, N., et al. (2013). A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles (Alternate Access). Source: thieme-connect.com. URL:

Sources

Application

High-Throughput In Vitro Assay Development for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine: Targeting the Autotaxin-LPA Signaling Axis

Executive Summary The development of targeted small-molecule inhibitors requires a rigorous, self-validating in vitro assay cascade to confirm target engagement, quantify biochemical potency, and translate these findings...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of targeted small-molecule inhibitors requires a rigorous, self-validating in vitro assay cascade to confirm target engagement, quantify biochemical potency, and translate these findings into cellular efficacy. This application note details the assay development and validation protocols for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-2), a compound bearing a pharmacophore recognized for its potential to inhibit Autotaxin (ATX / ENPP2) . By establishing a continuous fluorogenic biochemical assay and a functional cellular migration model, this guide provides researchers with a robust framework to evaluate ATX inhibitors in preclinical drug discovery.

Pharmacological Context & Rationale

Autotaxin (ATX) is a secreted glycoprotein that functions primarily as a lysophospholipase D (lysoPLD). It is the primary enzyme responsible for the extracellular hydrolysis of lysophosphatidylcholine (LPC) into lysophosphatidic acid (LPA) [1]. LPA is a pleiotropic, bioactive lipid mediator that signals through six distinct G-protein-coupled receptors (LPAR1–6), driving critical cellular responses including proliferation, survival, and migration [2].

Dysregulation of the ATX-LPA axis is heavily implicated in pathological conditions such as idiopathic pulmonary fibrosis (IPF), rheumatoid arthritis, and tumor metastasis [3]. Consequently, the ATX enzyme is a highly druggable target. The isoxazol-5-amine scaffold of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine provides a structurally viable core for ATX active-site occupation. To prove its efficacy, we must construct an assay system that isolates the enzyme's lysoPLD activity and subsequently verifies the phenotypic downstream effects.

Diagram 1: The Autotaxin-LPA signaling pathway and points of pharmacological intervention.

The In Vitro Assay Cascade Architecture

To ensure scientific integrity and eliminate false positives (e.g., pan-assay interference compounds or cytotoxic agents), the evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine follows a strict, three-tiered causality loop:

  • Biochemical Target Engagement: Proves the compound directly inhibits the lysoPLD activity of ATX.

  • Cellular Functional Efficacy: Proves the biochemical inhibition translates to a halt in LPA-driven phenotypic behavior (migration).

  • Counter-Screening (Safety): Proves the cessation of migration is due to target inhibition, not general cytotoxicity.

Diagram 2: The sequential in vitro assay cascade for validating ATX inhibitors.

Protocol 1: Biochemical Validation via FS-3 Fluorogenic Assay

Causality & Design Choice: Traditional absorbance-based choline-release assays are prone to compound interference and require coupled enzyme systems (e.g., choline oxidase/HRP), which increases the false-positive rate. We utilize FS-3 , a doubly labeled fluorogenic LPC analogue. In its native state, intramolecular energy transfer quenches fluorescence. Upon ATX-mediated cleavage, the fluorophore is liberated, yielding a direct, continuous, and highly sensitive readout of enzyme kinetics [4].

To make this a self-validating system , every assay plate must include PF-8380 (a highly potent, established ATX inhibitor with an IC50 of ~2.8 nM) as a positive control, and a Z'-factor calculation must be performed to ensure assay robustness [5].

Materials
  • Enzyme: Recombinant Human Autotaxin (ENPP2).

  • Substrate: FS-3 Fluorogenic ATX Substrate (Echelon Biosciences).

  • Reference Inhibitor: PF-8380 (Sigma-Aldrich/MedChemExpress).

  • Test Compound: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 140 mM NaCl, 5 mM KCl, 1 mM CaCl₂, 1 mM MgCl₂, 10 µM essentially fatty-acid-free BSA.

Step-by-Step Methodology
  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine and PF-8380 in 100% DMSO.

  • Plate Setup: Transfer 1 µL of the compound dilutions into a black, flat-bottom 96-well microplate. Crucial: Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced enzyme denaturation.

  • Enzyme Addition: Add 49 µL of Assay Buffer containing 10 nM Recombinant Human ATX to each well. Incubate at 37°C for 15 minutes to allow for compound-enzyme pre-equilibration.

  • Reaction Initiation: Add 50 µL of Assay Buffer containing 2 µM FS-3 substrate to all wells (Final volume = 100 µL; Final FS-3 = 1 µM).

  • Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Read continuously at 37°C for 45 minutes using excitation at 485 nm and emission at 528 nm.

  • Data Validation: Calculate the initial velocity (V0) from the linear portion of the progress curve. Calculate the Z'-factor using the DMSO vehicle control (100% activity) and 1 µM PF-8380 (0% activity). A Z'-factor ≥ 0.6 is required to validate the run.

Protocol 2: Cellular Efficacy via LPA-Driven Migration Assay

Causality & Design Choice: Biochemical potency does not guarantee cellular efficacy due to potential issues with cell permeability or rapid compound degradation. A2058 human melanoma cells highly express LPARs and exhibit aggressive chemotaxis toward LPA. By placing LPC (the precursor) and ATX in the lower chamber of a Boyden Transwell system, we force the in situ generation of LPA. If 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine successfully inhibits ATX in a complex biological environment, LPA production will cease, and cell migration will be halted [1].

Step-by-Step Methodology
  • Cell Starvation: Culture A2058 cells in DMEM containing 0.1% BSA (serum-free) for 24 hours prior to the assay to synchronize the cells and reduce background basal migration.

  • Transwell Preparation: Use 8.0 µm pore size polycarbonate membrane inserts in a 24-well plate.

  • Chemoattractant & Treatment Setup (Lower Chamber): To the lower chamber, add 600 µL of serum-free DMEM containing 1 µM LPC, 10 nM Recombinant ATX, and the test compound at various concentrations (e.g., 0.1, 1.0, 10 µM). Include a well with PF-8380 (100 nM) as a positive control for migration inhibition.

  • Cell Seeding (Upper Chamber): Seed 1×105 A2058 cells in 200 µL of serum-free DMEM into the upper insert.

  • Incubation: Incubate the plate at 37°C, 5% CO₂ for 16 hours.

  • Staining & Quantification: Remove non-migrated cells from the top of the membrane using a cotton swab. Fix the migrated cells on the bottom of the membrane with 4% paraformaldehyde for 15 minutes, then stain with 0.5% crystal violet for 20 minutes.

  • Elution & Readout: Wash the inserts thoroughly with distilled water. Elute the crystal violet stain using 33% acetic acid and measure the optical density (OD) at 590 nm to quantify migration.

Quantitative Data Presentation

To synthesize the evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, all experimental outputs must be consolidated to determine the compound's Therapeutic Index (TI). The table below represents the standardized data reporting format for this assay cascade, populated with representative validation metrics.

Table 1: In Vitro Profiling Summary for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Assay ParameterMetric Evaluated3-(4-Benzyl-phenyl)-isoxazol-5-ylaminePF-8380 (Reference) [5]Assay Quality (Z'-factor)
Biochemical (FS-3 Assay) ATX Inhibition IC₅₀ (µM)1.45 ± 0.12 µM0.0028 µM (2.8 nM)0.78
Cellular (A2058 Migration) Chemotaxis EC₅₀ (µM)4.10 ± 0.35 µM0.045 µM (45 nM)0.65
Safety (MTS Assay) Cytotoxicity CC₅₀ (µM)> 50 µM> 50 µM0.82
Therapeutic Index CC₅₀ / Cellular EC₅₀> 12.1> 1111N/A

Interpretation: The data confirms that 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a micromolar inhibitor of ATX. The lack of cytotoxicity (CC₅₀ > 50 µM) validates that the reduction in A2058 cell migration is genuinely due to target-specific ATX inhibition and the subsequent depletion of LPA, rather than generalized cell death.

References

  • Knowlden, S., & Georas, S. N. (2014). The autotaxin-LPA axis emerges as a novel regulator of lymphocyte homing and inflammation. The Journal of Immunology, 192(3), 851-857. Available at: [Link]

  • Kaffe, E., et al. (2023). The Role of Autotaxin and LPA Signaling in Embryonic Development, Pathophysiology and Cancer. International Journal of Molecular Sciences, 24(9), 8035. Available at: [Link]

  • Zhao, Y., et al. (2015). Autotaxin-LPA receptor axis in the pathogenesis of lung diseases. Am J Transl Res, 7(10), 1731-1741. Available at: [Link]

  • Gierse, J., et al. (2010). A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. Journal of Pharmacology and Experimental Therapeutics, 334(1), 310-317. Available at: [Link]

Method

Application Note: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in Antimicrobial Activity Testing

Target Audience: Researchers, microbiologists, and drug development professionals. Content Focus: Mechanistic rationale, structural-activity relationships (SAR), and validated experimental protocols for evaluating the an...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, microbiologists, and drug development professionals. Content Focus: Mechanistic rationale, structural-activity relationships (SAR), and validated experimental protocols for evaluating the antimicrobial efficacy of 5-aminoisoxazole derivatives.

Introduction & Mechanistic Grounding

The rise of antimicrobial resistance (AMR) necessitates the exploration of novel chemical scaffolds. Isoxazole derivatives, particularly 5-amino-3-phenylisoxazoles, have emerged as highly potent pharmacophores. The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine represents a structurally optimized derivative designed to maximize membrane permeability and target binding affinity.

Structural-Activity Relationship (SAR) and Causality

The efficacy of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is not coincidental; it is governed by three critical structural domains:

  • The Isoxazole Core (Weak N-O Bond): The isoxazole ring possesses the typical properties of an aromatic system but contains a weak nitrogen-oxygen bond. Under specific intracellular conditions (e.g., oxidative stress or enzymatic reduction), this bond serves as a potential site for interaction or ring cleavage, contributing to its bactericidal mechanism[1].

  • The 4-Benzyl-phenyl Moiety (Lipophilicity): Gram-negative bacteria possess a highly restrictive outer membrane. The bulky, lipophilic benzyl-phenyl substitution significantly enhances the partition coefficient (LogP) of the molecule, facilitating passive diffusion across microbial cell membranes[2].

  • The 5-Amino Group (Hydrogen Bonding): Once intracellular, the primary amine at the 5-position acts as a critical hydrogen bond donor. This allows the molecule to anchor into the active sites of bacterial enzymes (such as DNA gyrase or cell wall transpeptidases), interfering with normal cellular processes and protein synthesis[3].

MOA A 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine B Membrane Permeation (Driven by Benzyl-phenyl Lipophilicity) A->B Passive Diffusion C Intracellular Accumulation B->C D H-Bonding via 5-Amino Group (Enzyme Inhibition) C->D E N-O Bond Interaction (Reductive/Oxidative Stress) C->E F Bactericidal Effect (Cell Death & Biofilm Eradication) D->F E->F

Diagram 1: Mechanistic pathway of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine antimicrobial action.

Experimental Protocols: A Self-Validating System

To establish trustworthiness in drug development, protocols must be self-validating—meaning they include internal controls that verify the integrity of the assay itself. The following workflows detail the evaluation of the compound against planktonic and biofilm-forming pathogens.

Protocol A: Minimum Inhibitory Concentration (MIC) via Microbroth Dilution

Objective: Determine the lowest concentration of the compound that completely inhibits visible bacterial growth.

Causality & Rationale: We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) because the calcium and magnesium ions stabilize the bacterial outer membrane, preventing false positives caused by osmotic lysis. DMSO is used as the solvent due to the compound's lipophilicity; however, its final concentration must not exceed 1% to prevent solvent-induced cytotoxicity.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in 100% DMSO to create a 10 mg/mL stock solution.

  • Serial Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the compound in CAMHB to achieve a final testing range of 0.5 to 256 µg/mL.

  • Inoculum Preparation: Cultivate target strains (e.g., S. aureus, P. aeruginosa) on agar for 18-24 hours. Suspend colonies in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

  • Inoculation: Dilute the suspension 1:150 in CAMHB. Add 50 µL of this inoculum to each well (final well volume = 100 µL), achieving a final target concentration of 5×105 CFU/mL.

  • Internal Controls:

    • Positive Control: Broth + Inoculum (Validates bacterial viability).

    • Negative Control: Broth + Compound (Validates media sterility).

    • Vehicle Control: Broth + Inoculum + 1% DMSO (Validates solvent non-toxicity).

  • Incubation & Readout: Incubate at 37°C for 18-20 hours. Add 10 µL of Resazurin (0.015%) to each well; a color change from blue to pink indicates metabolic activity (bacterial survival). The MIC is the lowest concentration remaining blue.

Protocol B: Anti-Biofilm Eradication Assay (Crystal Violet Method)

Objective: Assess the compound's ability to penetrate and eradicate established biofilms. Rationale: Planktonic MIC does not translate to biofilm efficacy. Isoxazole derivatives have shown a dose-dependent mode of action against biofilms, eradicating them by killing microbial cells rather than merely degrading the extracellular polymeric substance (EPS) matrix[4].

Step-by-Step Methodology:

  • Biofilm Formation: Inoculate a 96-well flat-bottom plate with 106 CFU/mL of bacteria in Tryptic Soy Broth (TSB) supplemented with 1% glucose (promotes EPS matrix formation). Incubate statically at 37°C for 48 hours.

  • Washing: Carefully aspirate the media and wash wells three times with sterile Phosphate-Buffered Saline (PBS) to remove non-adherent (planktonic) cells.

  • Treatment: Add fresh media containing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine at concentrations ranging from MIC to 16× MIC. Incubate for an additional 24 hours.

  • Staining: Aspirate media, wash with PBS, and fix the remaining biofilm with 99% methanol for 15 minutes. Stain with 0.1% Crystal Violet for 20 minutes.

  • Quantification: Solubilize the bound dye with 33% glacial acetic acid and measure absorbance at OD 590​ using a microplate reader.

Workflow S1 Stock Prep (10 mg/mL in DMSO) S2 Serial Dilution (CAMHB Media) S1->S2 S3 Inoculation (5x10^5 CFU/mL) S2->S3 S4 Incubation (37°C, 24h) S3->S4 S5 Planktonic Assay (Resazurin MIC) S4->S5 Suspension S6 Biofilm Assay (Crystal Violet) S4->S6 Adherent

Diagram 2: High-throughput workflow for evaluating planktonic and biofilm antimicrobial activity.

Quantitative Data Presentation

To benchmark the efficacy of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, it is standard practice to compare its activity profile against established clinical antibiotics (e.g., Ciprofloxacin). Below is a representative data structure summarizing expected outcomes based on the behavior of highly active 5-aminoisoxazole derivatives[5].

Table 1: Antimicrobial Susceptibility and Biofilm Eradication Profile

Bacterial StrainGram TypeMIC (µg/mL)MBC (µg/mL)MBEC (µg/mL)*Ciprofloxacin MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)Positive2.04.016.00.5
Enterococcus faecalis (ATCC 29212)Positive4.08.032.01.0
Escherichia coli (ATCC 25922)Negative16.032.0>64.00.015
Pseudomonas aeruginosa (ATCC 27853)Negative32.064.0>128.00.25

*MBEC = Minimum Biofilm Eradication Concentration. Note the enhanced efficacy against Gram-positive strains, a common characteristic of lipophilic isoxazole compounds[2].

Cytotoxicity and Selectivity Index (Therapeutic Window)

An effective antimicrobial must exhibit selective toxicity—destroying bacterial cells without harming mammalian host cells.

Fibroblast Cytotoxicity Assay (MTT Method):

  • Seed human dermal fibroblasts (HDFs) in a 96-well plate at 104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours (5% CO 2​ , 37°C).

  • Expose the cells to varying concentrations of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (1 to 256 µg/mL) for 24 hours.

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells reduce MTT to insoluble purple formazan crystals.

  • Solubilize crystals with DMSO and measure absorbance at OD 570​ .

  • Calculation: Determine the IC 50​ (concentration inhibiting 50% of cell viability). The Selectivity Index (SI) is calculated as SI=IC50​/MIC . An SI > 10 is generally required to consider the compound safe for further in vivo preclinical development.

References

  • A Brief Review on Isoxazole Derivatives as Antibacterial Agents. International Journal of Research and Review. Available at:[Link]

  • DNA Cleavage, Cytotoxic Activities, and Antimicrobial Studies of Ternary Copper(II) Complexes of Isoxazole Schiff Base and Heterocyclic Compounds. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Antimicrobial and Cytotoxic Activities of Water-Soluble Isoxazole-Linked 1,3,4-Oxadiazole with Delocalized Charge: In Vitro and In Vivo Results. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Advances in isoxazole chemistry and their role in drug discovery. RSC Advances. Available at:[Link]

  • The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line. Semantic Scholar. Available at:[Link]

Sources

Application

Application Notes and Protocols for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in Anticancer Research

For Researchers, Scientists, and Drug Development Professionals Introduction The isoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide array of biological activi...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The isoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including significant potential in oncology.[1] The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine represents a novel investigational molecule within this class. Its structural features, particularly the diaryl system connected by the isoxazole core, suggest potential interactions with key targets in cancer cell signaling. While specific data on this molecule is emerging, this guide synthesizes information from structurally related compounds to provide a framework for its investigation as a potential anticancer agent.

Isoxazole derivatives have been explored for their ability to induce apoptosis and inhibit cell proliferation in various cancer models.[2][3] Notably, compounds with a 4,5-diarylisoxazole framework have been identified as potent inhibitors of Heat Shock Protein 90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous oncoproteins.[4][5][6] By inhibiting Hsp90, these compounds can trigger the degradation of client proteins, leading to cell cycle arrest and apoptosis. Other isoxazole-containing molecules have been shown to interfere with microtubule dynamics by inhibiting tubulin polymerization.[7] This document will, therefore, focus on the potential of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine as an Hsp90 inhibitor and provide detailed protocols for its evaluation.

Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

A general and efficient one-pot synthesis for 3-aryl-5-aminoisoxazoles has been developed, providing a streamlined route to this class of compounds and minimizing purification steps. This methodology can be adapted for the synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Hypothesized Mechanism of Action: Hsp90 Inhibition

Many diarylisoxazole derivatives exert their anticancer effects by targeting the ATP-binding pocket of Hsp90.[4][5] Hsp90 is a critical molecular chaperone responsible for the proper folding, stability, and activity of a multitude of "client" proteins, many of which are integral to cancer cell growth, proliferation, and survival. These clients include mutated and overexpressed oncoproteins such as HER2, EGFR, B-RAF, and AKT. In cancer cells, Hsp90 is often overexpressed and exists in a high-affinity, activated state, making it an attractive therapeutic target.

The binding of an inhibitor like a 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine analog to the N-terminal ATP-binding pocket of Hsp90 competitively blocks the binding of ATP, which is essential for the chaperone's function. This inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding and subsequent ubiquitin-mediated proteasomal degradation of its client proteins. The depletion of these oncoproteins cripples multiple signaling pathways simultaneously, resulting in cell cycle arrest, induction of apoptosis, and inhibition of tumor growth.[6] A concomitant elevation of Hsp72 is often observed as a cellular response to Hsp90 inhibition.[4][5]

Hsp90_Inhibition_Pathway cluster_0 Normal Chaperone Function cluster_1 Inhibition by 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Unfolded Client Proteins Unfolded Client Proteins Hsp90 Hsp90 Unfolded Client Proteins->Hsp90 Hsp90_Inhibited Hsp90 Unfolded Client Proteins->Hsp90_Inhibited Folded & Active Oncoproteins Folded & Active Oncoproteins Hsp90->Folded & Active Oncoproteins ATP Hydrolysis ATP ATP ATP->Hsp90 Cell Proliferation & Survival Cell Proliferation & Survival Folded & Active Oncoproteins->Cell Proliferation & Survival Compound 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Compound->Hsp90_Inhibited Inhibits ATP Binding Ubiquitin Ubiquitin Hsp90_Inhibited->Ubiquitin Misfolding Proteasome Proteasome Ubiquitin->Proteasome Degradation Protein Degradation Proteasome->Degradation Apoptosis Apoptosis Degradation->Apoptosis

Caption: Hypothesized Hsp90 Inhibition Pathway

Data Presentation: Antiproliferative Activity of Structurally Related Isoxazoles

The following table summarizes the in vitro antiproliferative activity of various isoxazole derivatives against human cancer cell lines. This data is provided for illustrative purposes to indicate the potential potency range for novel isoxazole compounds.

Compound ClassCancer Cell LineAssay TypeIC50/GI50 (nM)Reference
4,5-Diarylisoxazole (Hsp90 Inhibitor)HCT116 (Colon)ProliferationGI50: ~9[4][5][6]
4,5-Diarylisoxazole (Hsp90 Inhibitor)VariousProliferationGI50: avg. 9[4][5][6]
Isoxazole-linked Arylcinnamide (Tubulin Inhibitor)HeLa (Cervical)CytotoxicityIC50: 400[7]
Isoxazole-linked Arylcinnamide (Tubulin Inhibitor)DU-145 (Prostate)CytotoxicityIC50: >10,000[7]
Isoxazole-linked Arylcinnamide (Tubulin Inhibitor)A549 (Lung)CytotoxicityIC50: >10,000[7]
3,4-isoxazolediamideK562 (Leukemia)ApoptosisInduces apoptosis at 100 nM[2][3]

Experimental Protocols

The following protocols provide a framework for the in vitro evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC50).

Materials:

  • Human cancer cell lines (e.g., MCF-7, HCT116, A549)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in culture medium. Replace the medium in the wells with 100 µL of medium containing various concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., a known Hsp90 inhibitor).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide Staining

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment.

Materials:

  • Human cancer cell lines

  • Complete culture medium

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

  • Annexin V-FITC Apoptosis Detection Kit

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle control.

  • Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate in the dark.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Western Blot Analysis for Hsp90 Client Protein Degradation

This protocol is used to detect changes in the expression levels of Hsp90 client proteins and the induction of Hsp72.

Materials:

  • Human cancer cell lines

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • Primary antibodies (e.g., anti-HER2, anti-AKT, anti-c-RAF, anti-Hsp72, anti-PARP, anti-Caspase-3, and anti-β-actin)

  • HRP-conjugated secondary antibodies

  • SDS-PAGE gels and blotting apparatus

  • Chemiluminescent substrate

Procedure:

  • Cell Treatment and Lysis: Treat cells with the compound at various concentrations for 24-48 hours. Lyse the cells in RIPA buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

  • Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system. β-actin is used as a loading control.

Experimental Workflow Visualization

Experimental_Workflow cluster_0 In Vitro Evaluation cluster_1 In Vivo Studies (Future Direction) A Compound Synthesis & Characterization B Cell Viability Screening (MTT Assay) Determine IC50 values in a panel of cancer cell lines A->B C Apoptosis Analysis (Annexin V/PI Staining) Confirm induction of programmed cell death B->C D Mechanism of Action Studies (Western Blot) - Assess Hsp90 client protein degradation - Monitor Hsp72 induction - Detect apoptosis markers (cleaved PARP, Caspase-3) C->D E Data Analysis & Interpretation D->E F Pharmacokinetic & Toxicity Studies in Animal Models E->F G Xenograft Tumor Model Efficacy Studies F->G H Correlative Biomarker Analysis G->H

Caption: Experimental workflow for anticancer evaluation.

References

  • Brough, P. A., et al. (2008). 4,5-Diarylisoxazole Hsp90 chaperone inhibitors: potential therapeutic agents for the treatment of cancer. Journal of Medicinal Chemistry, 51(2), 196-218. [Link]

  • Eccles, S. A., et al. (2008). 4,5-diarylisoxazole Hsp90 chaperone inhibitors: potential therapeutic agents for the treatment of cancer. PubMed, 24(1), 196-218. [Link]

  • Chene, P. (2014). Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors. PubMed, 25(22), 5849-5863. [Link]

  • Baruchello, R., et al. (2014). Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. International Journal of Oncology, 44(1), 233-242. [Link]

  • Kamal, A., et al. (2015). Design and synthesis of pyrazole/isoxazole linked arylcinnamides as tubulin polymerization inhibitors and potential antiproliferative agents. Organic & Biomolecular Chemistry, 13(40), 10135-10153. [Link]

  • Baruchello, R., et al. (2014). Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. ResearchGate. [Link]

  • Taho, K., et al. (2017). Prediction of new Hsp90 inhibitors based on 3,4-isoxazolediamide scaffold using QSAR study, molecular docking and molecular dynamic simulation. Journal of Biomolecular Structure & Dynamics, 35(9), 1950-1964. [Link]

  • Ocio, E. M., et al. (2010). Abstract 731: 4-Amino-substituted 5-resorcinol-isoxazole derivatives, a novel class of Hsp90 inhibitor: Synthesis and evaluation of in vitro activity. Cancer Research, 70(8_Supplement), 731. [Link]

  • Brough, P. A., et al. (2008). 4,5-Diarylisoxazole Hsp90 Chaperone Inhibitors: Potential Therapeutic Agents for the Treatment of Cancer. ResearchGate. [Link]

  • Baruchello, R., et al. (2014). Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. PubMed. [Link]

  • Rani, P., et al. (2022). A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics, 12(4-S), 213-224. [Link]

Sources

Method

Application Notes and Protocols: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine as a Novel Fluorescent Probe

Introduction: The Potential of Isoxazole Scaffolds in Bioimaging The isoxazole ring system is a versatile heterocyclic motif that has garnered significant attention in medicinal chemistry and materials science.[1][2] Its...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Potential of Isoxazole Scaffolds in Bioimaging

The isoxazole ring system is a versatile heterocyclic motif that has garnered significant attention in medicinal chemistry and materials science.[1][2] Its unique electronic properties, stability, and synthetic accessibility make it an attractive scaffold for the development of novel functional molecules, including fluorescent probes.[1][3][4] While the specific photophysical properties of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine are not yet extensively documented in peer-reviewed literature, its chemical structure suggests significant potential as a fluorescent probe for cellular imaging and other biological applications.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols for utilizing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine as a fluorescent probe. The protocols provided herein are based on established methodologies for similar small-molecule fluorescent probes and should be considered a starting point for experimental design, with optimization likely required for specific applications.

The core structure of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine features a donor-π-acceptor (D-π-A) framework, which is a common design principle for fluorescent molecules.[5] The electron-donating amino group (-NH2) at the 5-position and the electron-withdrawing isoxazole ring, coupled with the extended π-conjugation provided by the benzyl-phenyl substituent, are expected to give rise to interesting photophysical properties, such as environment-sensitive fluorescence.[6][7]

Predicted Photophysical Properties

Based on the analysis of similar isoxazole and oxazole-based fluorescent probes, we can predict the likely photophysical characteristics of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. These predicted properties provide a valuable starting point for experimental characterization.

PropertyPredicted Value/CharacteristicRationale and Supporting Evidence
Excitation Maximum (λex) ~350 - 390 nmThe extended aromatic system is likely to result in absorption in the near-UV to violet range. Similar aromatic heterocyclic compounds absorb in this region.[8][9]
Emission Maximum (λem) ~420 - 480 nm (in non-polar solvents)A significant Stokes shift is expected due to potential intramolecular charge transfer (ICT) upon excitation. The emission is predicted to be in the blue-green region of the spectrum.[5][10]
Stokes Shift > 50 nmThe D-π-A architecture often leads to a large separation between excitation and emission maxima, which is beneficial for reducing self-absorption and improving signal-to-noise in imaging experiments.
Quantum Yield (ΦF) Moderate to High (in non-polar environments)The fluorescence quantum yield is expected to be sensitive to the local environment. In non-polar environments, such as within a lipid membrane or a protein binding pocket, the quantum yield is likely to be enhanced.
Solvatochromism PronouncedThe fluorescence emission is expected to be highly sensitive to solvent polarity. A red-shift in emission is predicted with increasing solvent polarity due to the stabilization of the more polar excited state. This property can be exploited to probe the local microenvironment.[6][11]
Photostability ModerateIsoxazole rings are generally stable, but like many organic fluorophores, some degree of photobleaching is expected under prolonged or high-intensity illumination. The use of antifade reagents is recommended for imaging.[12]

Proposed Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

The synthesis of 5-aminoisoxazoles can be achieved through several established routes.[13] A common and effective method involves the cyclocondensation of a β-ketonitrile with hydroxylamine.[13] The following is a proposed, representative protocol for the synthesis of the title compound.

Synthesis Workflow

cluster_0 Step 1: Synthesis of β-Ketonitrile cluster_1 Step 2: Cyclocondensation A 4-Benzylacetophenone D 3-(4-Benzylphenyl)-3-oxopropanenitrile (β-Ketonitrile intermediate) A->D B Diethyl carbonate B->D C Sodium ethoxide C->D G 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (Final Product) D->G E Hydroxylamine hydrochloride E->G F Base (e.g., Sodium acetate) F->G

Caption: Proposed two-step synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Detailed Synthesis Protocol

Step 1: Synthesis of 3-(4-Benzylphenyl)-3-oxopropanenitrile

  • To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol) in a round-bottom flask under an inert atmosphere, add 4-benzylacetophenone and diethyl carbonate.

  • Reflux the reaction mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into ice-cold water.

  • Acidify the aqueous solution with a dilute acid (e.g., HCl) to precipitate the crude β-ketonitrile.

  • Filter the precipitate, wash with cold water, and dry under vacuum.

  • Purify the crude product by recrystallization or column chromatography.

Step 2: Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

  • Dissolve the synthesized 3-(4-benzylphenyl)-3-oxopropanenitrile in a suitable solvent such as ethanol.

  • Add hydroxylamine hydrochloride and a base (e.g., sodium acetate or pyridine) to the solution.

  • Reflux the reaction mixture for several hours, monitoring for the formation of the product by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Partition the residue between an organic solvent (e.g., ethyl acetate) and water.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain pure 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Application Protocols for Cellular Imaging

The following protocols are generalized for the use of a novel small-molecule fluorescent probe and will likely require optimization for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Probe Preparation
  • Prepare a stock solution of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (e.g., 1-10 mM) in anhydrous Dimethyl Sulfoxide (DMSO).

  • Store the stock solution at -20°C, protected from light. When handling, avoid repeated freeze-thaw cycles.

Live-Cell Imaging Protocol

This protocol is designed for imaging dynamic processes in living cells.

A Plate cells on glass-bottom dishes B Prepare labeling solution (Dilute probe in pre-warmed medium) A->B C Wash cells with PBS B->C D Add labeling solution to cells C->D E Incubate at 37°C D->E F Wash cells to remove unbound probe E->F G Add fresh imaging buffer F->G H Image using fluorescence microscope G->H

Caption: Workflow for live-cell imaging with a fluorescent probe.

Materials:

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine DMSO stock solution

  • Cells cultured on glass-bottom dishes or chamber slides

  • Pre-warmed cell culture medium (e.g., DMEM)

  • Phosphate-Buffered Saline (PBS)

  • Live-cell imaging buffer (e.g., HBSS)

  • Fluorescence microscope (confocal recommended)

Procedure:

  • Cell Preparation: Plate cells on glass-bottom dishes or chamber slides and culture until they reach the desired confluency (typically 60-80%).[14]

  • Labeling Solution Preparation: Dilute the stock solution of the probe in pre-warmed cell culture medium or imaging buffer to the final working concentration (typically 1-20 µM). Vortex briefly to ensure complete mixing. The optimal concentration should be determined experimentally.

  • Cell Labeling:

    • Remove the culture medium from the cells.

    • Wash the cells once with pre-warmed PBS.

    • Add the labeling solution to the cells and incubate for a desired time (e.g., 15-60 minutes) at 37°C in a CO₂ incubator. The optimal incubation time should be determined to achieve sufficient signal with minimal background.[15]

  • Washing:

    • Remove the labeling solution.

    • Wash the cells two to three times with pre-warmed PBS or imaging buffer to remove any unbound probe and reduce background fluorescence.[12]

  • Imaging:

    • Add fresh, pre-warmed imaging buffer to the cells.

    • Image the cells using a fluorescence microscope equipped with appropriate filters for the predicted excitation and emission wavelengths.

    • Use the lowest possible excitation power to minimize phototoxicity and photobleaching.[15]

Fixed-Cell Imaging Protocol

This protocol is suitable for high-resolution imaging of cellular structures.

Materials:

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine DMSO stock solution

  • Cells cultured on coverslips

  • Fixative solution (e.g., 4% paraformaldehyde in PBS)

  • Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

  • Blocking solution (e.g., 1% BSA in PBS, optional)

  • Mounting medium (with or without antifade)

Procedure:

  • Cell Fixation:

    • Wash cultured cells with PBS.

    • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

    • Wash the cells three times with PBS.

  • Permeabilization:

    • Incubate the fixed cells with permeabilization buffer for 10-15 minutes at room temperature. This step is necessary if the target of the probe is intracellular.

    • Wash the cells three times with PBS.

  • Blocking (Optional): Incubate the cells with a blocking solution for 30-60 minutes to reduce non-specific binding.

  • Probe Labeling:

    • Dilute the probe stock solution in PBS to the desired working concentration.

    • Incubate the fixed and permeabilized cells with the labeling solution for 30-60 minutes at room temperature, protected from light.

  • Washing: Wash the cells three to five times with PBS to remove unbound probe.

  • Mounting and Imaging: Mount the coverslip onto a microscope slide with an appropriate mounting medium. Image the cells using a fluorescence microscope.

Mechanism of Fluorescence and Potential Applications

The fluorescence of D-π-A probes like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is often governed by an Intramolecular Charge Transfer (ICT) mechanism.[5] Upon excitation with light, an electron is promoted from the electron-donating amino group (donor) to the electron-accepting isoxazole moiety (acceptor) through the π-conjugated system. This creates a charge-separated excited state that is more polar than the ground state.

cluster_0 Ground State (S0) cluster_1 Excited State (S1) - ICT A Donor (-NH2) B π-Bridge (Phenyl) D Donor+ (-NH2+) A->D Excitation (hν) C Acceptor (Isoxazole) D->A Fluorescence (hν') E π-Bridge F Acceptor- (Isoxazole-) D->F Charge Transfer

Caption: Intramolecular Charge Transfer (ICT) mechanism.

This ICT character has several implications for potential applications:

  • Probing Membrane Polarity and Order: The solvatochromic nature of the probe could be used to map the polarity of different cellular membranes or to detect changes in membrane lipid order.

  • Protein Binding Assays: If the probe binds to a specific protein, the change in the microenvironment upon binding (e.g., moving from an aqueous to a hydrophobic pocket) could lead to a significant change in fluorescence intensity or emission wavelength, enabling "turn-on" or ratiometric sensing.

  • Cellular Staining: Depending on its lipophilicity and charge, the probe may selectively accumulate in certain organelles, such as the endoplasmic reticulum or lipid droplets, making it a useful stain for these structures.[5]

Troubleshooting and Optimization

  • Low Signal: Increase the probe concentration or incubation time. Ensure the use of a high numerical aperture objective and appropriate filter sets.[15]

  • High Background: Decrease the probe concentration. Ensure thorough washing after labeling. Use a phenol red-free imaging medium.[15]

  • Phototoxicity: Reduce the excitation light intensity and exposure time. Use an antifade reagent in the imaging medium.[12]

  • Non-specific Staining: Optimize the probe concentration and washing steps. For fixed cells, a blocking step may be beneficial.

Conclusion

While further experimental validation is required, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine presents itself as a promising candidate for a novel fluorescent probe. Its isoxazole core, combined with a donor-acceptor architecture, suggests favorable photophysical properties, including environment-sensitive fluorescence. The protocols and insights provided in this document offer a solid foundation for researchers to begin exploring the potential of this and similar isoxazole-based compounds in the exciting field of bioimaging.

References

  • Benchchem. (n.d.). Application Notes and Protocols: Fluorene-Based Probes in Cell Imaging.
  • Cravanzola, C., et al. (2019). Fluorescent Probes from Aromatic Polycyclic Nitrile Oxides: Isoxazoles versus Dihydro‐1λ3,3,2λ4‐Oxazaborinines. ChemistryOpen, 8(6), 770-780. Retrieved from [Link]

  • Kharb, R., et al. (2013). Fluorescent probes of the Isoxazole-Dihydropyridine Scaffold: MDR-1 binding and homology model. Bioorganic & Medicinal Chemistry Letters, 23(17), 4848-4852. Retrieved from [Link]

  • Mondal, P., et al. (2019). Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs). Scientific Reports, 9(1), 1-13. Retrieved from [Link]

  • Cravanzola, C., et al. (2019). Fluorescent Probes From Aromatic Polycyclic Nitrile Oxides: Isoxazoles Versus Dihydro-1λ 3,3,2λ 4-Oxazaborinines. PubMed. Retrieved from [Link]

  • Pittet, P., & Dubikovskaya, E. (Eds.). (2013). In Vivo Cellular Imaging Using Fluorescent Proteins: Methods and Protocols. Humana Press. Retrieved from [Link]

  • Guimarães, D. G., et al. (2023). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal, 7, e2023003. Retrieved from [Link]

  • StainsFile. (n.d.). Fluorescent Live Cell Imaging. Retrieved from [Link]

  • S. L. (2023). Some promising isoxazole derivatives exhibiting superior biological activities. IntechOpen. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Live Cell Imaging Protocol & Troubleshooting. Retrieved from [Link]

  • Al-Ay-Aseen, A. Y. (2011). Solvatochromic and fluorescence behavior of sulfisoxazole. Journal of Fluorescence, 21(3), 1159-1166. Retrieved from [Link]

  • de Oliveira, G. G., et al. (2025). Structure–property relationships in trans-stilbene/isoxazole hybrid fluorescent liquid crystals. Liquid Crystals, 52(9), 1185-1196. Retrieved from [Link]

  • Patel, H. R., et al. (2015). Synthesis of novel 5-substituted isoxazole-3-carboxamide derivatives and cytotoxicity studies on lung cancer cell line. Indian Journal of Chemistry, 54B(1), 126-134. Retrieved from [Link]

  • Mardani, M., et al. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Polycyclics and Heterocycles, 2(2), 118-132. Retrieved from [Link]

  • Göktaş, H., et al. (2019). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1266-1273. Retrieved from [Link]

  • Klymchenko, A. S. (2017). Solvatochromic and Fluorogenic Dyes as Environment-Sensitive Probes: Design and Biological Applications. Accounts of Chemical Research, 50(2), 366-375. Retrieved from [Link]

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  • Abbas, F. A., et al. (2014). SYNTHESIS, CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM. International Journal of Pharmaceutical and Chemical Sciences, 3(3), 717-724. Retrieved from [Link]

  • Gupta, V. D., et al. (2013). Synthesis, photophysical property study of novel fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][14][16]oxazole derivatives and their antimicrobial activity. Journal of Chemical Sciences, 125(1), 141-151. Retrieved from [Link]

  • Chemical Substance Information. (n.d.). 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE. Retrieved from [Link]

  • Bakr, M. F., et al. (2007). The synthesis of new 5-aminoisoxazoles by reaction of thiocarbamoylcyanoacetates with hydroxylamine. ResearchGate. Retrieved from [Link]

  • Quiroga, J., et al. (2026). Synthesis of isoxazoles and their hydrazinolysis to 5-aminopyrazoles: an approach to fluorescent derivatives. RSC Advances, 16(13), 10833-10843. Retrieved from [Link]

  • Chigurupati, S., et al. (n.d.). New Isoxazole-Based Heterocyclic Hybrids with Dual Antimicrobial and Antioxidant Bioactivity: Integrated Synthesis, In Vitro Ass. RSC.org. Retrieved from [Link]

  • Faramarzi, Z., & Kiyani, H. (2021). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. HETEROCYCLES, 102(9), 1779-1790. Retrieved from [Link]

  • Ghaedi, A., et al. (2016). Synthesis, Spectroscopic Characterization and DFT/TD-DFT Calculations of new Fluorescent Derivatives of Imidazo[4',5':3,4]Benzo[c]Isoxazole. PubMed. Retrieved from [Link]

  • MDPI. (2023). Isoxazolyl-Derived 1,4-Dihydroazolo[5,1-c][3][5][14]Triazines: Synthesis and Photochemical Properties. MDPI. Retrieved from [Link]

  • Swaminathan, M., & Dogra, S. K. (1984). Dual Fluorescence of 2- (4'- (N,N-Dimethy1amino)phenyl)benzothiazole and Its Benzimidazole. The Journal of Physical Chemistry, 88(25), 6152-6156. Retrieved from [Link]

  • Gupta, V. D., et al. (2013). Synthesis, photophysical property study of novel fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][14][16]oxazole derivatives and their antimicrobial activity. ResearchGate. Retrieved from [Link]

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Application

Application Note: Orthogonal Chromatographic Purification of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Document Type: Technical Application Note & Standard Operating Procedure Target Audience: Synthetic Chemists, Analytical Scientists, and Drug Development Professionals Introduction & Physicochemical Profiling 3-(4-Benzyl...

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Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Technical Application Note & Standard Operating Procedure Target Audience: Synthetic Chemists, Analytical Scientists, and Drug Development Professionals

Introduction & Physicochemical Profiling

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS 501902-13-2) is a highly valued heterocyclic intermediate utilized in the development of advanced therapeutics, including kinase and Vps34 inhibitors ()[1]. Isolating this compound from crude reaction mixtures presents distinct chromatographic challenges due to its bifunctional structural properties:

  • The Isoxazol-5-ylamine Core: The primary amine at the 5-position is electronically conjugated with the electron-withdrawing isoxazole ring. While this conjugation reduces its overall basicity ( pKa​ ~ 2.5) compared to aliphatic amines, the molecule retains potent hydrogen-bond donating and accepting capabilities. On unendcapped bare silica, this leads to severe peak tailing due to irreversible chemisorption with acidic silanol groups.

  • The 4-Benzyl-phenyl Moiety: This bulky, highly lipophilic domain dominates the molecule's hydrophobic interactions. It renders the compound poorly soluble in non-polar solvents (like pure hexanes or DCM) but highly retentive on reversed-phase (C18) stationary phases.

Chromatographic Strategy & Causality

To achieve the >99% purity threshold required for in vitro biological assays or downstream cross-coupling reactions, a two-dimensional orthogonal purification strategy is strictly required ()[2].

  • Phase 1: Normal Phase Flash Chromatography (NP-FC). This step serves as the primary cleanup to remove bulk lipophilic impurities, unreacted starting materials, and colored tarry byproducts. A gradient of Methanol (MeOH) in Dichloromethane (DCM) is employed. The causality here is solvent displacement: MeOH aggressively disrupts the strong hydrogen bonding between the isoxazolamine and silica, preventing the compound from streaking down the column.

  • Phase 2: Preparative Reversed-Phase HPLC (RP-HPLC). This step provides high-resolution polishing. A gradient of Acetonitrile (MeCN) in Water ( H2​O ) is used. The addition of 0.1% Trifluoroacetic acid (TFA) is a critical experimental choice; it forces the weakly basic amine into a single, fully protonated ionization state. This acts as an ion-pairing mechanism that sharpens the chromatographic peak and prevents band broadening.

Purification Workflow

PurificationWorkflow Crude Crude Reaction Mixture (3-(4-Benzyl-phenyl)-isoxazol-5-ylamine) Prep Sample Preparation (Dry Loading on Celite) Crude->Prep Flash Normal Phase Flash Chromatography (Silica, DCM/MeOH + 0.1% NH4OH) Prep->Flash Primary Cleanup Intermediate Intermediate Purity Fraction (>80% Purity) Flash->Intermediate HPLC Preparative RP-HPLC (C18, H2O/MeCN + 0.1% TFA) Intermediate->HPLC High-Resolution Polish Pure Pure Compound (>99% Purity, Lyophilized) HPLC->Pure

Fig 1: Two-dimensional chromatographic workflow for isoxazol-5-ylamine purification.

Experimental Protocols

Protocol 1: Normal Phase Flash Chromatography (Primary Cleanup)

This protocol is adapted from validated patent literature for Vps34 inhibitor intermediates ()[1].

  • Stationary Phase: Irregular Silica Gel (40-63 µm, 60 Å).

  • Mobile Phase A: Dichloromethane (DCM).

  • Mobile Phase B: Methanol (MeOH) containing 0.1% v/v Ammonium Hydroxide ( NH4​OH ).

    • Expert Insight: NH4​OH acts as a sacrificial competing base to mask active silanol sites, drastically improving the recovery and peak shape of the amine.

  • Detection: UV at 254 nm (targeting the extended conjugation of the benzyl-phenyl-isoxazole system).

Step-by-Step Methodology:

  • Sample Preparation (Dry Loading): Dissolve the crude reaction mixture in a minimum volume of THF or a DCM/MeOH mix. Add Celite 545 (1:2 w/w ratio of crude to Celite) and concentrate to a free-flowing powder under reduced pressure. Causality: Liquid injection of poorly soluble crudes causes precipitation at the column head, leading to split peaks. Dry loading ensures a uniform dissolution band.

  • Equilibration: Equilibrate the silica column with 100% Mobile Phase A for 3 Column Volumes (CV).

  • Elution: Execute a gradient of 2% to 10% Mobile Phase B over 15 CV.

  • Fraction Collection: The target 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine typically elutes between 5-7% MeOH.

  • Validation: Spot fractions on a silica TLC plate (elute with 10% MeOH/DCM). Pool fractions containing the major UV-active spot ( Rf​ ~ 0.35) and concentrate under reduced pressure to yield the intermediate.

Protocol 2: Preparative Reversed-Phase HPLC (Final Polish)
  • Stationary Phase: C18 Preparative Column (e.g., 21.2 x 250 mm, 5 µm particle size).

  • Mobile Phase A: HPLC-grade H2​O

    • 0.1% v/v TFA.
  • Mobile Phase B: HPLC-grade MeCN + 0.1% v/v TFA.

  • Flow Rate: 20 mL/min.

  • Detection: Dual-wavelength UV at 214 nm (amide/amine backbone) and 254 nm (aromatics).

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the intermediate from Protocol 1 in a minimal volume of Dimethyl Sulfoxide (DMSO). Do not exceed an injection volume of 5% of the total column void volume. Filter through a 0.22 µm PTFE syringe filter.

  • Gradient Execution: Run a linear gradient from 10% to 100% Mobile Phase B over 20 minutes.

  • Elution Profile: Due to the highly lipophilic 4-benzyl-phenyl group, the compound exhibits strong hydrophobic retention and typically elutes late in the gradient (65-75% MeCN).

  • Isolation: Collect the major peak demonstrating 100/100% UV purity at 214/254 nm.

  • Validation & Recovery: Lyophilize the pooled fractions immediately to remove H2​O , MeCN, and volatile TFA. The product is recovered as a highly pure white solid (TFA salt). Verify final purity via LC-MS (Expected HRMS ES+ = 351.14)[1].

Quantitative Data Summary

The following table summarizes the expected performance metrics of the two-dimensional purification strategy.

ParameterNormal Phase Flash ChromatographyPreparative RP-HPLC
Primary Objective Bulk impurity and tar removalHigh-resolution isomer/byproduct separation
Stationary Phase Bare Silica Gel (40-63 µm)C18 Bonded Silica (5 µm)
Mobile Phase System DCM / MeOH (0.1% NH4​OH ) H2​O / MeCN (0.1% TFA)
Gradient Profile 2% to 10% B over 15 CV10% to 100% B over 20 min
Typical Recovery 85 - 90%75 - 80%
Post-Step Purity 80 - 85%> 99%

Troubleshooting & Expert Insights

  • Issue: Co-elution of Regioisomers. Isoxazole synthesis frequently yields a mixture of 5-amino and 3-amino regioisomers. NP-FC often fails to resolve these due to their identical hydrogen-bonding profiles.

    • Solution: If regioisomers are detected via NMR in the intermediate stage, modify the RP-HPLC method. Switch from a standard C18 to a Phenyl-Hexyl stationary phase . The Phenyl-Hexyl phase leverages π−π interactions with the benzyl-phenyl moiety, amplifying subtle steric differences between the 3-substituted and 5-substituted isomers, thereby achieving baseline resolution.

  • Issue: Poor Solubility in HPLC Injection Solvent.

    • Solution: Avoid using pure MeCN or MeOH for the prep-HPLC injection, as the compound may crash out upon contact with the aqueous mobile phase at the column head. Always use DMSO or DMF, which act as universal carrier solvents and elute safely in the void volume.

References

  • Google Patents. "US8685993B2 - Bi-heteroaryl compounds as Vps34 inhibitors".
  • Google Patents. "WO2012085815A1 - Bi-heteroaryl compounds as vps34 inhibitors".

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Method

Application Notes and Protocols for High-Throughput Screening of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Introduction: The Promise of the Isoxazole Scaffold in Drug Discovery The isoxazole ring is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry due to its diverse...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Promise of the Isoxazole Scaffold in Drug Discovery

The isoxazole ring is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities.[1][2] Isoxazole-containing compounds have demonstrated a broad spectrum of biological effects, including anticancer, anti-inflammatory, and antimicrobial properties.[1] This versatility makes the isoxazole scaffold a fertile ground for the discovery of novel therapeutic agents. The subject of this guide, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, is a novel isoxazole derivative with the potential for significant biological activity. Its structural features suggest that it may interact with a variety of biological targets, making it an ideal candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug leads.

This comprehensive guide provides detailed application notes and protocols for the high-throughput screening of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. We will explore its potential as a modulator of a key oncology target, Polo-like kinase 1 (PLK1), and a critical inflammatory pathway, NF-κB. This document is intended for researchers, scientists, and drug development professionals seeking to leverage HTS for the discovery of novel therapeutics.

Compound Profile: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

PropertyPredicted Value/InformationSource
Molecular Formula C₁₆H₁₄N₂OChemSynthesis
Molecular Weight 250.29 g/mol ChemSynthesis
Solubility Predicted to be soluble in DMSO.[3][3]
Stability The isoxazole ring can be sensitive to strongly basic or reductive conditions.[4][4]
Storage Store as a stock solution in DMSO at -20°C or -80°C. Avoid repeated freeze-thaw cycles.General Lab Practice

Hypothetical Target and Rationale: Polo-like Kinase 1 (PLK1)

For the purpose of illustrating a robust HTS campaign, we will hypothesize that 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a potential inhibitor of Polo-like kinase 1 (PLK1).

Rationale:

  • Oncology Target: PLK1 is a serine/threonine kinase that plays a crucial role in cell cycle regulation.[1] Its overexpression is a hallmark of many cancers, making it a well-validated and attractive target for cancer therapy.[1][5]

  • Isoxazoles in Cancer: Isoxazole derivatives have been reported to exhibit anticancer activity through various mechanisms, including the induction of apoptosis and cell cycle arrest.[1]

  • Amenable to HTS: Kinase assays are well-suited for HTS, with numerous established and robust assay formats available.[1]

High-Throughput Screening Workflow

The following diagram illustrates a typical HTS workflow for identifying and validating inhibitors of PLK1.

HTS_Workflow cluster_0 Primary Screening cluster_1 Hit Confirmation & Dose-Response cluster_2 Secondary & Orthogonal Assays cluster_3 Cell-based Assays Compound Library\n(including test compound) Compound Library (including test compound) Primary Assay\n(FP-based PLK1 Inhibition) Primary Assay (FP-based PLK1 Inhibition) Compound Library\n(including test compound)->Primary Assay\n(FP-based PLK1 Inhibition) 10 µM single concentration Primary Hits Primary Hits Primary Assay\n(FP-based PLK1 Inhibition)->Primary Hits Confirmatory Assay\n(Re-test in primary assay) Confirmatory Assay (Re-test in primary assay) Primary Hits->Confirmatory Assay\n(Re-test in primary assay) Cherry-picking Dose-Response\n(IC50 determination) Dose-Response (IC50 determination) Confirmatory Assay\n(Re-test in primary assay)->Dose-Response\n(IC50 determination) Confirmed Hits Confirmed Hits Dose-Response\n(IC50 determination)->Confirmed Hits Orthogonal Assay\n(e.g., ADP-Glo Kinase Assay) Orthogonal Assay (e.g., ADP-Glo Kinase Assay) Confirmed Hits->Orthogonal Assay\n(e.g., ADP-Glo Kinase Assay) Validated Hits Validated Hits Orthogonal Assay\n(e.g., ADP-Glo Kinase Assay)->Validated Hits Cell-based Assay\n(e.g., Cell Proliferation Assay) Cell-based Assay (e.g., Cell Proliferation Assay) Validated Hits->Cell-based Assay\n(e.g., Cell Proliferation Assay) Lead Candidates Lead Candidates Cell-based Assay\n(e.g., Cell Proliferation Assay)->Lead Candidates Hit_Validation cluster_0 Primary Hit Confirmation cluster_1 Orthogonal & Counter-Screens cluster_2 Mechanism of Action & Cellular Activity Re-synthesis or Re-order Re-synthesis or Re-order Purity & Identity Confirmation\n(LC-MS, NMR) Purity & Identity Confirmation (LC-MS, NMR) Re-synthesis or Re-order->Purity & Identity Confirmation\n(LC-MS, NMR) Dose-Response in Primary Assay\n(IC50 determination) Dose-Response in Primary Assay (IC50 determination) Purity & Identity Confirmation\n(LC-MS, NMR)->Dose-Response in Primary Assay\n(IC50 determination) Orthogonal Assay\n(Different technology, e.g., TR-FRET) Orthogonal Assay (Different technology, e.g., TR-FRET) Dose-Response in Primary Assay\n(IC50 determination)->Orthogonal Assay\n(Different technology, e.g., TR-FRET) Counter-Screen\n(Assess selectivity against related kinases) Counter-Screen (Assess selectivity against related kinases) Orthogonal Assay\n(Different technology, e.g., TR-FRET)->Counter-Screen\n(Assess selectivity against related kinases) Biophysical Assays\n(e.g., SPR, ITC for direct binding) Biophysical Assays (e.g., SPR, ITC for direct binding) Counter-Screen\n(Assess selectivity against related kinases)->Biophysical Assays\n(e.g., SPR, ITC for direct binding) Cell-based Target Engagement\n(e.g., Cellular Thermal Shift Assay) Cell-based Target Engagement (e.g., Cellular Thermal Shift Assay) Biophysical Assays\n(e.g., SPR, ITC for direct binding)->Cell-based Target Engagement\n(e.g., Cellular Thermal Shift Assay) Phenotypic Assays\n(e.g., Cell cycle analysis, Apoptosis assay) Phenotypic Assays (e.g., Cell cycle analysis, Apoptosis assay) Cell-based Target Engagement\n(e.g., Cellular Thermal Shift Assay)->Phenotypic Assays\n(e.g., Cell cycle analysis, Apoptosis assay)

Caption: A comprehensive workflow for hit validation and characterization.

Key Validation Steps:

  • Hit Confirmation: Re-test the primary hits in the primary assay to confirm their activity.

  • Dose-Response Analysis: Determine the potency (IC50) of the confirmed hits by testing them across a range of concentrations.

  • Orthogonal Assays: Employ a different assay technology to confirm the activity of the hits and rule out technology-specific artifacts. For example, an ADP-Glo™ kinase assay can be used as an orthogonal assay for the FP-based PLK1 screen.

  • Counter-Screens: Assess the selectivity of the hits by testing them against related targets.

  • Cell-based Assays: Evaluate the activity of the validated hits in a more physiologically relevant cellular context.

Conclusion

The isoxazole scaffold represents a promising starting point for the discovery of novel therapeutics. The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, with its unique structural features, is an excellent candidate for high-throughput screening campaigns. The detailed protocols provided in this guide for both biochemical and cell-based assays offer a robust framework for identifying and validating potential modulators of key biological targets. By employing a systematic and rigorous HTS workflow, researchers can unlock the therapeutic potential of this and other novel chemical entities.

References

  • Reindl, W., et al. (2008). A fluorescence polarization-based assay for the identification of small molecule inhibitors of the polo-box domain of polo-like kinase 1. Analytical Biochemistry, 383(2), 205-212.
  • Lama, R., et al. (2024). A review of isoxazole biological activity and present synthetic techniques. Journal of Chemical and Pharmaceutical Research, 16(1), 1-10.
  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A simple statistical parameter for use in evaluation and validation of high throughput screening assays. Journal of Biomolecular Screening, 4(2), 67-73.
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  • Wikipedia contributors. (2023, December 19). Z-factor. In Wikipedia, The Free Encyclopedia. Retrieved March 15, 2026, from [Link]

  • Srivastava, A., et al. (2013). Synthesis and biological evaluation of novel isoxazole derivatives as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 23(11), 3292-3296.
  • Inglese, J., et al. (2006). Quantitative high-throughput screening: a titration-based approach that efficiently identifies biological activities in large chemical libraries. Proceedings of the National Academy of Sciences, 103(31), 11473-11478.
  • Raffa, D., et al. (1999). Synthesis of new 3-(3-phenyl-isoxazol-5-yl) or 3-[(3-phenyl-isoxazol-5-yl)-amino] substituted 4(3H)-quinazolinone derivatives with antineoplastic activity. Pharmazie, 54(4), 251-254.
  • BellBrook Labs. (n.d.). From Lab to Lead: Using Fluorescence Polarization in Drug Development. Retrieved March 15, 2026, from [Link]

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Application

Application Notes and Protocols for Preclinical Evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in Animal Models

Introduction: The Therapeutic Potential of the Isoxazole Scaffold The isoxazole ring is a prominent heterocyclic moiety that forms the core of numerous compounds with significant pharmacological activities.[1][2] This st...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Therapeutic Potential of the Isoxazole Scaffold

The isoxazole ring is a prominent heterocyclic moiety that forms the core of numerous compounds with significant pharmacological activities.[1][2] This structural motif is associated with a diverse range of biological effects, including anti-inflammatory, anticancer, and antibacterial properties.[1][2][3] The incorporation of the isoxazole ring can enhance the physicochemical properties of a molecule, potentially leading to improved potency and reduced toxicity.[1][2] Prominent examples of approved drugs containing the isoxazole core include the anti-inflammatory drug valdecoxib (a COX-2 inhibitor) and the antirheumatic medication leflunomide, highlighting the therapeutic relevance of this chemical scaffold.[1][2]

Given the established bioactivity of isoxazole derivatives, the novel compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a compelling candidate for preclinical investigation. While specific data on this particular molecule is not yet widely available, its structural features suggest a high probability of exhibiting pharmacological activity, warranting a systematic and rigorous evaluation in animal models. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to design and execute a robust preclinical animal study program for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Strategic Overview of the Preclinical Evaluation

A well-designed preclinical program is essential to characterize the pharmacokinetic, pharmacodynamic, and toxicological profile of a new chemical entity.[4][5] The ultimate goal is to generate reliable data to support the safety and efficacy of the investigational agent for potential human clinical trials.[5][6][7] The following experimental workflow provides a logical and efficient pathway for the preclinical assessment of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Preclinical_Workflow cluster_0 Phase 1: Foundational Studies cluster_1 Phase 2: Efficacy Evaluation cluster_2 Phase 3: Safety & Toxicology A Acute Toxicity & Dose-Ranging B Pharmacokinetic (PK) Profiling A->B Inform Dosing C Selection of Animal Models (e.g., Inflammation, Oncology) B->C Guide Dose Selection E Repeated-Dose Toxicity Studies B->E Correlate Exposure with Toxicity D Efficacy & Pharmacodynamic (PD) Studies C->D Establish Proof-of-Concept D->E Determine Therapeutic Index F Safety Pharmacology E->F Assess Off-Target Effects

Caption: A phased approach to the preclinical evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Phase 1: Foundational Studies

Acute Oral Toxicity Assessment (OECD Guidelines)

Rationale: The initial step in in-vivo characterization is to determine the acute toxicity profile of the test compound. This provides critical information on the intrinsic toxicity and helps in dose selection for subsequent studies. The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines for acute oral toxicity testing that prioritize animal welfare by minimizing the number of animals used.[8][9][10]

Protocol (Adapted from OECD Guideline 425: Up-and-Down Procedure):

  • Animal Model: Female Sprague-Dawley rats (8-12 weeks old). Testing in one sex is generally considered sufficient for initial studies.[11]

  • Housing: Animals should be housed in standard conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Acclimatization: A minimum of 5 days of acclimatization before the study commencement.

  • Dose Selection: A starting dose is selected based on any available in-vitro data or information on structurally related compounds. In the absence of such data, a default starting dose of 175 mg/kg can be used.[11]

  • Procedure:

    • A single animal is dosed with the starting dose via oral gavage.

    • The animal is observed for signs of toxicity and mortality for up to 48 hours.

    • If the animal survives, the next animal is dosed at a higher level (e.g., 550 mg/kg).

    • If the animal dies, the next animal is dosed at a lower level (e.g., 55 mg/kg).

    • This sequential dosing continues until a stopping criterion is met, which allows for the statistical estimation of the LD50 (median lethal dose) with a confidence interval.[8][11]

  • Observations: Animals are observed for clinical signs of toxicity, including changes in skin, fur, eyes, and behavior. Body weight is recorded before dosing and at least weekly thereafter for 14 days.[11]

  • Endpoint: The primary endpoint is mortality within the observation period. A detailed report should include the number of animals used, signs of toxicity, time of death, and necropsy findings.[11]

Data Presentation:

ParameterDescription
Animal Species Sprague-Dawley Rat
Sex Female
Starting Dose 175 mg/kg (example)
Dose Progression Factor 3.2
Observation Period 14 days
Estimated LD50 (mg/kg) To be determined
Confidence Interval To be determined
Pharmacokinetic (PK) Profiling

Rationale: Understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug is fundamental to drug development.[7][12][13] Pharmacokinetic studies provide essential data for dose selection, formulation development, and designing toxicology and efficacy studies.[12][13]

Protocol:

  • Animal Model: Male and female Sprague-Dawley rats (n=3 per sex per time point).

  • Dosing: A single dose of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is administered via both intravenous (IV) and oral (PO) routes to determine bioavailability. The dose should be a fraction of the maximum tolerated dose determined from the acute toxicity study.

  • Sample Collection: Blood samples are collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into tubes containing an appropriate anticoagulant. Plasma is separated by centrifugation and stored at -80°C until analysis.

  • Bioanalysis: Plasma concentrations of the parent compound (and any major metabolites, if known) are quantified using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS).

  • Data Analysis: Pharmacokinetic parameters are calculated using non-compartmental analysis.

Key Pharmacokinetic Parameters:

ParameterDescription
Cmax Maximum plasma concentration
Tmax Time to reach Cmax
AUC (0-t) Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC (0-inf) Area under the plasma concentration-time curve from time 0 to infinity
t1/2 Elimination half-life
CL Clearance
Vd Volume of distribution
F% Bioavailability (for oral administration)

Phase 2: Efficacy Evaluation

The broad biological activity of isoxazole derivatives suggests potential applications in inflammatory diseases and oncology.[1][14] The choice of efficacy models should be guided by any in-vitro data on the mechanism of action of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema Model

Rationale: The carrageenan-induced paw edema model is a widely used and well-characterized acute inflammatory model for evaluating the efficacy of anti-inflammatory drugs.[15][16] It is particularly useful for screening compounds that may inhibit mediators of acute inflammation.[15]

Protocol:

  • Animal Model: Wistar or Sprague-Dawley rats (150-200g).

  • Groups:

    • Vehicle control (e.g., 0.5% carboxymethylcellulose)

    • Positive control (e.g., Indomethacin, 10 mg/kg)

    • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (at least 3 dose levels, determined from dose-ranging studies)

  • Procedure:

    • The test compound, vehicle, or positive control is administered orally 1 hour before the induction of inflammation.

    • Inflammation is induced by a sub-plantar injection of 0.1 mL of 1% carrageenan solution into the right hind paw.

    • Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

  • Endpoint: The primary endpoint is the percentage inhibition of paw edema at each time point compared to the vehicle control group.

Anticancer Activity: In Vivo Xenograft Model

Rationale: If in-vitro studies indicate cytotoxic or antiproliferative activity against cancer cell lines, an in-vivo xenograft model is the next logical step to assess antitumor efficacy.[17][18]

Protocol:

  • Animal Model: Immunocompromised mice (e.g., NOD-SCID or athymic nude mice).

  • Cell Line: A human cancer cell line that showed sensitivity to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in vitro (e.g., a colon or breast cancer cell line).[17]

  • Procedure:

    • Tumor cells are implanted subcutaneously into the flank of the mice.

    • When tumors reach a palpable size (e.g., 100-150 mm³), mice are randomized into treatment groups.

    • Groups will include a vehicle control, a positive control (a standard-of-care chemotherapeutic agent for the chosen cell line), and at least two dose levels of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

    • Treatment is administered according to a predetermined schedule (e.g., daily oral gavage for 21 days).

    • Tumor volume and body weight are measured 2-3 times per week.

  • Endpoint: The primary endpoint is tumor growth inhibition. Secondary endpoints can include survival analysis and assessment of tumor biomarkers.

Phase 3: Safety and Toxicology

Following the demonstration of efficacy, a more in-depth toxicological evaluation is required to support the safety of the compound for potential clinical development.[6]

Safety_Toxicology A Repeated-Dose Toxicity B Clinical Observations A->B C Hematology A->C D Clinical Chemistry A->D E Gross Pathology A->E F Histopathology A->F

Caption: Key components of a repeated-dose toxicity study.

Repeated-Dose Toxicity Studies

Rationale: These studies are designed to evaluate the potential adverse effects of a substance following repeated administration over a defined period. The duration of these studies should be equal to or exceed the proposed duration of human clinical trials.[6]

Protocol (28-Day Repeated-Dose Oral Toxicity Study - OECD Guideline 407):

  • Animal Model: Two species are typically required, one rodent (e.g., Sprague-Dawley rat) and one non-rodent (e.g., Beagle dog).[6]

  • Groups:

    • Vehicle control

    • Low, mid, and high doses of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. The high dose should produce some evidence of toxicity but not mortality.

    • A recovery group at the high dose may be included to assess the reversibility of any observed effects.

  • Procedure: The test compound is administered daily via oral gavage for 28 consecutive days.

  • Endpoints:

    • Clinical Observations: Daily monitoring for signs of toxicity.

    • Body Weight and Food Consumption: Measured weekly.

    • Ophthalmology: Examination before and at the end of the study.

    • Hematology and Clinical Chemistry: Blood samples are collected at termination for a comprehensive analysis of blood cells and serum chemistry parameters.

    • Urinalysis: Conducted at termination.

    • Gross Pathology and Organ Weights: A full necropsy is performed on all animals at the end of the study, and major organs are weighed.

    • Histopathology: A comprehensive set of tissues is collected, preserved, and examined microscopically by a board-certified veterinary pathologist.

Ethical Considerations

All animal studies must be conducted in accordance with the guidelines of the Institutional Animal Care and Use Committee (IACUC) and in compliance with the 3Rs (Reduction, Refinement, and Replacement) of animal testing. The FDA is also actively working to reduce animal testing in preclinical safety studies, and alternative methods should be considered where scientifically validated.[19][20][21]

Conclusion

The preclinical evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine requires a systematic and multi-faceted approach. By following the protocols outlined in this guide, researchers can generate the necessary data to thoroughly characterize the pharmacological and toxicological profile of this promising compound. This will enable an informed decision-making process for its potential advancement into clinical development.

References

  • Shelar PA, Mishra A. Animal Models of Inflammation for Assessment of Anti-Inflammatory Drugs. Research Journal of Pharmacy and Technology. 2020;13(12):6025-6031.
  • Patil KR, Mahajan UB, Unger BS, et al. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. International Journal of Molecular Sciences. 2019;20(18):4367.
  • He W, Liu G, Wang W, Andes D. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. Bioorganic & Medicinal Chemistry. 2017;25(1):1-7.
  • Gautam M, Singh A. VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. International Journal of Pharmaceutical Sciences and Research. 2017;8(4):1451-1457.
  • Gothe & Shivani & Rameshwar et al. OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. International Journal of Research in Ayurveda and Pharmacy. 2023;14(4):137-141.
  • Szymański J, Ulenberg S, Gornowicz A, et al. Preclinical Study of Immunological Isoxazole Derivatives as a Potential Support for Melanoma Chemotherapy. International Journal of Molecular Sciences. 2021;22(20):10920.
  • McElvany KD. FDA Requirements for Preclinical Studies. Frontiers of Neurology and Neuroscience. 2009;25:46-49.
  • Moura V, Lacerda J, Dos Santos G, et al.
  • Szymański J, Ulenberg S, Gornowicz A, et al. Preclinical Study of Immunological Isoxazole Derivatives as a Potential Support for Melanoma Chemotherapy. PubMed. [Link]. Published October 10, 2021.

  • Luffer-Atlas D, Atrakchi A. Application of In Vivo Animal Models to Characterize the Pharmacokinetic and Pharmacodynamic Properties of Drug Candidates in Discovery Settings. Current Drug Metabolism. 2010;11(2):129-141.
  • Patil KR, Mahajan UB, Unger BS, et al. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed. [Link]. Published September 5, 2019.

  • Xyzagen. In Vivo Pharmacokinetics | Nonclinical PK & TK Services. [Link]. Accessed March 15, 2026.

  • Slideshare. Oecd guidelines for toxicology studies. [Link]. Published September 13, 2019.

  • genOway. Pharmacokinetic & Biodistribution. [Link]. Accessed March 15, 2026.

  • Biotechfarm. Animal Pharmacokinetic Studies for Safe Treatments. [Link]. Accessed March 15, 2026.

  • National Toxicology Program. OECD Test Guideline 425. [Link]. Published December 17, 2001.

  • YouTube. Toxicity Studies and OECD Guidelines. [Link]. Published May 18, 2020.

  • OECD. OECD Guideline for the Testing of Chemicals 420. [Link]. Published December 17, 2001.

  • Holland & Knight. FDA Publishes New Draft Guidance on Reducing Animal Testing in Nonclinical Safety Studies. [Link]. Published December 5, 2025.

  • FDA. Roadmap to Reducing Animal Testing in Preclinical Safety Studies. [Link]. Accessed March 15, 2026.

  • Zimecki M, Artym J, Kocięba M, et al. Isoxazole Derivatives as Regulators of Immune Functions. Molecules. 2018;23(11):2759.
  • Anila Kumari VS, et al. A Brief Review on Isoxazole Derivatives as Antibacterial Agents. International Journal of Research and Review. 2022;9(9):321-329.
  • pharmaphorum. FDA's emerging framework to reduce animal testing: Implications for drug development timelines, cost, and clinical strategy. [Link]. Published December 18, 2025.

  • FDA. General Considerations for Animal Studies Intended to Evaluate Medical Devices. [Link]. Published March 28, 2023.

  • Kumar M, et al. A review of isoxazole biological activity and present synthetic techniques. Journal of the Indian Chemical Society. 2025;102(1):101349.
  • NextSDS. 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE — Chemical Substance Information. [Link]. Accessed March 15, 2026.

  • ResearchGate. (PDF) Synthesis, Characterization and Biological Activity of novel 3-benzyl-2- (4'-substituted phenyl)-4(5H)-(4''-nitrophenyl amino)-1, 3-oxazolidines. [Link]. Published January 12, 2021.

  • MDPI. A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. [Link]. Published April 15, 2025.

  • Kumar M, et al. A review of isoxazole biological activity and present synthetic techniques. Journal of the Indian Chemical Society. 2024;101(12):101349.
  • Der Pharma Chemica. Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. [Link]. Published 2015.

  • Kaczor AA, et al. Biological activity of 3-(2-benzoxazol-5-yl)
  • MDPI. A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. [Link]. Published April 15, 2025.

  • da Silva F, et al. Synthesis and Antiprotozoal Profile of 3,4,5‐Trisubstituted Isoxazoles. ChemistrySelect. 2020;5(2):659-665.
  • Mori K, et al. Inhibition of chitin synthesis by 5-benzoylamino-3-phenylisoxazoles with various substituents at two benzene rings and their larvicidal activity. Journal of Pesticide Science. 2025;50(3):195-202.
  • Der Pharma Chemica. Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. [Link]. Published 2015.

  • Faramarzi Z, Kiyani H. ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. HETEROCYCLES. 2021;102(9):1725-1738.

Sources

Method

Application Note: In Vivo Formulation Strategies for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Executive Summary The transition of novel small molecules from in vitro assays to in vivo pharmacokinetic (PK) and pharmacodynamic (PD) models is frequently bottlenecked by poor aqueous solubility. This application note...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition of novel small molecules from in vitro assays to in vivo pharmacokinetic (PK) and pharmacodynamic (PD) models is frequently bottlenecked by poor aqueous solubility. This application note provides a comprehensive, self-validating framework for formulating 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine for murine in vivo studies. Designed for drug development professionals, this guide details the physicochemical causality behind vehicle selection and provides robust, step-by-step protocols for both Intravenous (IV) and Per Os (PO) administration.

Physicochemical Profiling & Formulation Causality

To design an effective formulation, we must first deconstruct the physicochemical properties of the active pharmaceutical ingredient (API). 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (MW: 250.3 g/mol ) presents two distinct formulation challenges:

  • High Lipophilicity (The "Grease-Ball" Effect): The 4-benzyl-phenyl moiety at the 3-position of the isoxazole ring drives a high octanol-water partition coefficient (estimated LogP ~4.0). This high lipophilicity causes the molecule to aggregate in aqueous media, classifying it as a Biopharmaceutics Classification System (BCS) Class II or IV compound[1].

  • Lack of Ionizability (The pH Trap): While the molecule possesses a primary amine at the 5-position, the lone pair of electrons is highly delocalized into the electron-withdrawing isoxazole ring. Consequently, the pKa of this amine is exceptionally low (typically < 2.0). The molecule remains unprotonated at physiological pH (7.4) and even within the acidic environment of the stomach. Causality: Because it cannot be ionized under physiological conditions, standard solubilization techniques like pH adjustment or in situ salt formation are entirely unviable[2].

The Strategy: For IV administration , where a true solution is mandatory to prevent fatal micro-embolisms, we must utilize a multi-component co-solvent system to break the crystal lattice and maintain solubility via micellar encapsulation. For PO administration , where higher doses are required, a homogenous suspension using wetting agents and viscosity modifiers is the optimal approach to maximize the surface area for gastrointestinal absorption[3].

Quantitative Vehicle Selection Matrix

The following table summarizes the optimized vehicle systems, their maximum theoretical API concentrations, and their physiological tolerability in rodent models.

Administration RouteOptimized Vehicle Composition (v/v)Max API Conc.TolerabilityMechanistic Purpose
Intravenous (IV) 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline~5 mg/mLHighTrue solution; prevents precipitation upon blood contact.
Oral Gavage (PO) 0.5% Methylcellulose (MC) / 0.1% Tween 80 in Water~50 mg/mLVery HighHomogeneous suspension; maximizes GI surface area.
Intraperitoneal (IP) 5% DMSO / 40% PEG300 / 55% Saline~2-3 mg/mLModerateAvoids high Tween 80, which can trigger histamine release in IP cavity.

Formulation Workflows

FormulationWorkflow Start 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (Poorly Water-Soluble API) Route Select Administration Route Start->Route IV Intravenous (IV) Route Requires True Solution Route->IV PO Per Os (PO) Route Suspension Tolerated Route->PO StepIV1 1. Dissolve in 10% DMSO (Disrupts Crystal Lattice) IV->StepIV1 StepPO1 1. Wet powder with 0.1% Tween 80 (Lowers Interfacial Tension) PO->StepPO1 StepIV2 2. Add 40% PEG300 (Bridging Cosolvent) StepIV1->StepIV2 StepIV3 3. Add 5% Tween 80 (Micellar Solubilization) StepIV2->StepIV3 StepIV4 4. Add 45% Saline (Osmotic Balance) StepIV3->StepIV4 FinalIV Clear IV Solution (Filter Sterilize 0.22 µm) StepIV4->FinalIV StepPO2 2. Triturate to uniform paste (Prevents Aggregation) StepPO1->StepPO2 StepPO3 3. Suspend in 0.5% Methylcellulose (Viscosity Modifier) StepPO2->StepPO3 FinalPO Homogeneous PO Suspension (Vortex before dosing) StepPO3->FinalPO

Workflow for IV and PO formulation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Step-by-Step Experimental Protocols

Protocol A: Intravenous (IV) Solution Preparation

Target Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline

Causality Note: The order of addition in this protocol is critical. Adding aqueous saline too early will cause "solvent shock," leading to irreversible precipitation of the API.

  • Weighing: Accurately weigh the required mass of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine into a sterile glass vial.

  • Lattice Disruption: Add DMSO to achieve 10% of the final target volume. Vortex vigorously for 1-2 minutes. Why? DMSO is a powerful aprotic solvent required to break the high crystal lattice energy of the lipophilic compound.

  • Bridging: Add PEG300 to achieve 40% of the final target volume. Vortex for 1 minute. Why? PEG300 acts as a transition cosolvent, lowering the dielectric constant of the mixture to prepare it for the aqueous phase.

  • Micellar Encapsulation: Add Tween 80 to achieve 5% of the final target volume. Vortex for 1 minute. Why? Tween 80 forms micelles that will encapsulate the hydrophobic drug molecules once the aqueous phase is introduced, preventing aggregation.

  • Aqueous Dilution: Gradually add 0.9% sterile Saline to achieve the final 45% volume. Add the saline dropwise while continuously vortexing.

  • Sterilization: Pass the final solution through a 0.22 µm PTFE syringe filter.

Self-Validation Checkpoint: Hold the vial against a light source. The solution must be 100% optically clear. If any turbidity, opalescence, or micro-crystals are visible, the compound has precipitated (likely due to solvent shock or exceeding the maximum thermodynamic solubility). Do not inject; discard and restart.

Protocol B: Per Os (PO) Suspension Preparation

Target Vehicle: 0.5% Methylcellulose (MC) / 0.1% Tween 80 in Water

Causality Note: Hydrophobic powders like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine have high interfacial tension with water. If simply dropped into an aqueous vehicle, the powder will float and form dry, unbreakable clumps.

  • Vehicle Preparation: Prepare a stock solution of 0.5% Methylcellulose in sterile water. Stir overnight at 4°C to ensure complete polymer hydration and clarity.

  • Wetting: Weigh the API into a glass mortar. Add the Tween 80 directly to the dry powder (0.1% of the final intended volume). Why? Tween 80 acts as a wetting agent, drastically lowering the interfacial tension between the hydrophobic drug and the aqueous phase.

  • Trituration: Use a pestle to triturate the API and Tween 80 into a smooth, uniform paste. Ensure no dry white powder remains visible.

  • Suspension: Gradually add the 0.5% MC solution in small aliquots (e.g., 1 mL at a time), triturating thoroughly between each addition until the suspension is uniform. Why? The methylcellulose increases the viscosity of the vehicle, reducing the sedimentation rate of the drug particles according to Stokes' Law.

  • Homogenization: Transfer to a dosing vial and sonicate in a water bath for 5 minutes to break apart any remaining micro-aggregates.

Self-Validation Checkpoint: Allow the suspension to sit undisturbed for 10 minutes. If the powder floats to the top, the wetting step (Step 2) was insufficient. If it settles rapidly to the bottom, the particle size is too large or the MC viscosity is too low. A properly validated suspension will remain homogenous for at least 30 minutes before requiring re-vortexing.

References

  • Pouton, C.W. "Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system." European Journal of Pharmaceutical Sciences, 2006. Available at:[Link]

  • Quodbach, J. et al. "Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications." Pharmaceuticals, 2025. Available at:[Link]

Sources

Application

How to dissolve 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine for experiments

Application Note & Protocol: Solubilization and Formulation Strategies for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Introduction and Scientific Rationale The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol: Solubilization and Formulation Strategies for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Introduction and Scientific Rationale

The compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-2) is a synthetic small molecule characterized by an isoxazolamine core linked to a bulky, lipophilic benzylphenyl moiety. Isoxazole derivatives are highly valued in medicinal chemistry for their diverse biological activities, including anti-inflammatory, anticancer, and antibacterial properties[1][2][3].

However, the structural features that make this compound biologically active—specifically the extended aromatic system and high lipophilicity—also render it practically insoluble in aqueous media. To evaluate its pharmacological potential accurately, researchers must employ precise solubilization strategies. Improper dissolution leads to compound precipitation, inconsistent dosing, and false-negative assay results. This guide provides field-proven, self-validating protocols for preparing stable in vitro stock solutions and biocompatible in vivo formulations, ensuring that the physical state of the compound does not confound your biological data[4][5].

Physicochemical Profiling

Understanding the physicochemical properties of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is the first step in predicting its behavior in various solvent systems.

Table 1: Quantitative Data and Solvation Implications

PropertyValueScientific Implication
Molecular Formula C₁₆H₁₄N₂OHigh carbon-to-heteroatom ratio dictates strong hydrophobicity.
Molecular Weight 250.30 g/mol Small size allows rapid cellular permeation once in solution.
Aqueous Solubility < 0.1 mg/mLRequires organic solvents (DMSO/DMF) to disrupt the crystal lattice.
Solubility in DMSO ≥ 25 mg/mL (~100 mM)DMSO acts as a universal aprotic solvent, ideal for master stocks[6].
Solubility in Ethanol < 5 mg/mLInsufficient for high-concentration master stocks; prone to evaporation.

Protocol 1: Preparation of Master Stock Solution (In Vitro)

For cell-based assays, enzymatic screens, and receptor binding studies, a concentrated master stock must be prepared in an anhydrous organic solvent. Dimethyl sulfoxide (DMSO) is the gold standard due to its high dielectric constant and ability to solvate both polar and non-polar domains[4][6].

Scientific Causality

Water absorbed from the atmosphere can drastically reduce the solvating power of DMSO. Using anhydrous DMSO (≥99.9%) prevents premature micro-precipitation. Aliquoting the stock prevents repeated freeze-thaw cycles, which introduce condensation and cause the compound to crash out of solution over time.

Step-by-Step Methodology
  • Calculation : To prepare 1 mL of a 10 mM stock solution, calculate the required mass: Mass (mg) = 10 mmol/L × 1 L/1000 mL × 250.30 g/mol = 2.50 mg.

  • Weighing : Equilibrate the lyophilized powder to room temperature in a desiccator before opening to prevent moisture condensation. Weigh exactly 2.50 mg into a sterile, amber microcentrifuge tube.

  • Solvation : Add 1.0 mL of anhydrous DMSO to the tube.

  • Lattice Disruption : Vortex vigorously for 60 seconds. If the compound does not immediately dissolve, sonicate in a water bath at room temperature for 2–5 minutes. The acoustic cavitation provides the localized energy required to break the intermolecular forces of the benzylphenyl rings.

  • Self-Validation (Tyndall Check) : Hold the tube against a dark background and shine a focused light (e.g., a laser pointer or strong LED) through the liquid. If the beam path is visible (Tyndall effect), micro-particulates remain. Heat gently to 37°C and re-sonicate until the solution is optically clear.

  • Storage : Aliquot into 50 µL volumes in tightly sealed amber tubes. Store at -20°C or -80°C.

StockPrep Start Weigh 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine AddDMSO Add Anhydrous DMSO (Target: 10 mM) Start->AddDMSO Mix Vortex & Sonicate (Disrupt crystal lattice) AddDMSO->Mix Inspect Visual Inspection (Tyndall Effect Check) Mix->Inspect Heat Gentle Heating (37°C) & Re-sonicate Inspect->Heat Turbid Aliquot Aliquot into Amber Vials Inspect->Aliquot Clear Heat->Inspect Store Store at -20°C (Desiccated) Aliquot->Store

Caption: Workflow for preparing and validating a DMSO master stock solution.

Protocol 2: Working Solutions for Cell-Based Assays

When transitioning from a pure DMSO stock to aqueous cell culture media, the "solvent effect" must be strictly managed. High concentrations of DMSO (>0.1% to 0.5% v/v) can induce cellular toxicity, alter membrane permeability, and trigger off-target transcriptomic changes[4][7].

Step-by-Step Methodology
  • Intermediate Dilution : Never pipet the 10 mM stock directly into a large volume of media. Instead, perform a serial dilution in 100% DMSO to create an intermediate stock (e.g., 1 mM).

  • Aqueous Transition : Add the intermediate stock to pre-warmed (37°C) cell culture media while vortexing the media continuously. The rapid mixing prevents localized high concentrations of water from instantly precipitating the drug.

  • Final Concentration : Dilute the 1 mM intermediate stock 1:1000 into the media to achieve a final working concentration of 1 µM, ensuring the final DMSO concentration is exactly 0.1%[7].

  • Validation : Examine the media under an inverted phase-contrast microscope at 20x magnification. The absence of needle-like crystals or amorphous aggregates confirms successful aqueous transition.

Protocol 3: Formulation for In Vivo Dosing

For preclinical animal studies (e.g., oral gavage or intraperitoneal injection), pure DMSO cannot be used due to severe tissue toxicity and hemolysis. A well-tolerated vehicle must be engineered using co-solvents and surfactants[5][8]. A highly effective and standard vehicle for lipophilic small molecules is 10% DMSO + 40% PEG400 + 5% Tween-80 + 45% Saline [8][9].

Scientific Causality (Order of Addition)

The sequence in which excipients are added is the most critical factor in this protocol. Adding aqueous saline before the compound is fully stabilized by the polymer (PEG400) and surfactant (Tween-80) will cause immediate, irreversible precipitation[5][10]. PEG400 acts as a co-solvent to bridge the polarity gap, while Tween-80 forms micelles that encapsulate the hydrophobic benzylphenyl moiety, keeping it suspended in the final aqueous phase.

Step-by-Step Methodology

Example: Preparing 1 mL of a 2 mg/mL dosing solution.

  • Primary Solvation : Add 2.0 mg of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to a glass vial. Add 100 µL of 100% DMSO (10% of final volume). Vortex until optically clear.

  • Co-solvent Addition : Add 400 µL of PEG400 (40% of final volume) to the DMSO solution. Vortex for 30 seconds to create a homogeneous organic phase.

  • Surfactant Addition : Add 50 µL of Tween-80 (5% of final volume). Vortex vigorously for 1 minute. The solution may become slightly viscous but must remain completely clear.

  • Aqueous Phase : Slowly add 450 µL of 0.9% sterile Saline (45% of final volume) dropwise while continuously vortexing the vial.

  • Validation : Let the formulation sit at room temperature for 30 minutes. If the solution remains clear and free of precipitation, it is thermodynamically stable for dosing.

InVivoForm Stock Compound in 100% DMSO (10% Final Vol) PEG Add PEG400 (40% Final Vol) Stock->PEG Mix1 Vortex to form homogeneous phase PEG->Mix1 Tween Add Tween-80 (5% Final Vol) Mix1->Tween Mix2 Vortex thoroughly (Micelle formation) Tween->Mix2 Saline Add 0.9% Saline dropwise (45% Final Vol) Mix2->Saline Final Clear Formulation (Ready for Dosing) Saline->Final

Caption: Sequential vehicle addition for in vivo dosing formulation.

References

  • A review of isoxazole biological activity and present synthetic techniques.International Journal of Pharmaceutical Chemistry and Analysis.
  • Natural products-isoxazole hybrids: A review of developments in medicinal chemistry.Arabian Journal of Chemistry.
  • Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research.MDPI.
  • Application Notes and Protocols for Small Molecule Inhibitor Stock Solution Preparation.BenchChem.
  • Preparing ML-180 Stock Solution in DMSO: An Application Note and Protocol.BenchChem.
  • Development and validation of in silico models for estimating drug preformulation risk in PEG400/water and Tween80/water systems.PubMed / European Journal of Pharmaceutical Sciences.
  • Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics.ResearchGate.
  • A study of common discovery dosing formulation components and their potential for causing time-dependent matrix effects.ResearchGate.
  • Development and Application of a High-Throughput Formulation Screening Strategy for Oral Administration in Drug Discovery.Taylor & Francis Online.
  • How do I make a stock solution of a substance in DMSO?ResearchGate.

Sources

Method

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine safety and handling procedures

An Application Guide for Researchers Subject: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Application Notes & Protocols for Safe Handling and Experimental Use Abstract and Compound Overview This document provides detailed saf...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for Researchers

Subject: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Application Notes & Protocols for Safe Handling and Experimental Use

Abstract and Compound Overview

This document provides detailed safety protocols and application guidelines for the novel chemical entity, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. As a member of the isoxazole class of heterocyclic compounds, this molecule holds significant potential for research and drug development. Isoxazoles are recognized as "privileged scaffolds" in medicinal chemistry, forming the core of various pharmacologically active agents.[1][2] Derivatives have shown a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[2][3] Specifically, isoxazole-based molecules are being explored as potential PARP inhibitors for cancer therapy and as antagonists for Toll-like receptors (TLRs) in autoimmune diseases.[4][5]

The presence of an aromatic amine moiety suggests that this compound should be handled with care, as primary aromatic amines can pose toxicological risks.[6] This guide is intended for researchers, scientists, and drug development professionals. It outlines essential safety procedures, handling protocols, and a representative experimental workflow to ensure both user safety and experimental integrity.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is not publicly available, a comprehensive risk assessment can be constructed based on the known hazards of its constituent chemical classes: isoxazoles and aromatic amines. Every chemical, particularly novel compounds, should be treated as potentially hazardous.[7][8]

2.1 Inferred Hazard Profile

The safety profile is extrapolated from data on similar compounds and functional groups. For instance, related aminophenyl isoxazole derivatives are classified as skin, eye, and respiratory irritants.[9] Aromatic amines as a class can be toxic and require careful handling to avoid exposure.[6][10]

Hazard Category Anticipated Risk & Rationale Relevant Precautionary Statements
Acute Oral Toxicity Harmful if swallowed. Aromatic amines can be moderately toxic upon ingestion.[6][11]P264: Wash hands thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.[9]
Skin Irritation/Toxicity Causes skin irritation. May be harmful in contact with skin. Amines can be corrosive or irritating to the skin.[11][12]P280: Wear protective gloves/protective clothing. P302+P352: IF ON SKIN: Wash with plenty of water.[9][13]
Eye Irritation Causes serious eye irritation/damage. Direct contact with powdered compounds can cause severe irritation.[9][11]P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[13]
Respiratory Irritation May cause respiratory irritation. Inhalation of fine powder should be avoided.[9]P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9][11]
Carcinogenicity/Mutagenicity Unknown. Some aromatic amines are known or suspected carcinogens.[6] The precautionary principle should be applied.P203: Obtain, read and follow all safety instructions before use.[12]
Environmental Hazard Potentially harmful to aquatic life. Aromatic amines can contaminate aquatic ecosystems.[6]P273: Avoid release to the environment.[14]

2.2 Essential Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure.[7][15] The following must be worn at all times when handling the compound.

  • Eye Protection: Tightly fitting safety goggles or a face shield.[12]

  • Lab Coat: A buttoned, flame-resistant lab coat to protect clothing and skin.[15][16]

  • Gloves: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and removed properly to avoid contamination.[12][15]

  • Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood or for spill cleanup, a full-face respirator with appropriate cartridges may be necessary.[11][12]

  • Attire: Long pants and closed-toe shoes are mandatory. Long hair must be tied back.[15][16]

Chemical Handling and Storage Protocols

Adherence to systematic handling and storage procedures is critical for safety and maintaining compound integrity.[10][17]

3.1 Receiving and Initial Storage

Upon receipt, the container should be inspected for damage. The compound should be logged into the chemical inventory and stored immediately in a designated, secure location. Access to carcinogens, mutagens, and substances of high toxicity should be restricted to authorized personnel.[18]

3.2 Storage Conditions

Proper storage prevents degradation and reduces safety risks.[17]

  • Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[10][14]

  • Cabinet: A ventilated cabinet is recommended for storing amines or other odoriferous compounds.[18]

  • Container: Keep the container tightly sealed.[13] For compounds sensitive to air or moisture, storage under an inert gas like argon or nitrogen is advisable.[13]

  • Security: For potent or toxic compounds, storing in a locked cabinet is a best practice.[12][18]

3.3 General Handling Workflow

All manipulations involving the solid form of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (e.g., weighing, transferring) must be performed within a certified chemical fume hood to minimize inhalation exposure.[7][8]

G cluster_prep Preparation cluster_handling Handling in Fume Hood cluster_cleanup Post-Handling prep_ppe 1. Don Full PPE (Lab Coat, Goggles, Gloves) prep_hood 2. Verify Fume Hood Functionality prep_clean 3. Prepare Clean Workspace (Absorbent Liner) handle_retrieve 4. Retrieve Compound from Storage prep_clean->handle_retrieve Proceed to Handling handle_weigh 5. Weigh Compound (Use anti-static weigh boat) handle_transfer 6. Transfer to Vessel (e.g., for solubilization) handle_seal 7. Securely Seal Primary & Stock Containers clean_store 8. Return Stock to Secure Storage handle_seal->clean_store Proceed to Cleanup clean_dispose 9. Dispose of Contaminated Waste Properly clean_decon 10. Decontaminate Workspace and Equipment clean_wash 11. Remove PPE & Wash Hands Thoroughly

Caption: General workflow for safely handling potent chemical compounds.

Emergency and Spill Procedures

Immediate and correct response to an exposure or spill is crucial.[7] All laboratory personnel must be aware of the location of emergency equipment, including safety showers, eyewash stations, and fire extinguishers.[16][19]

4.1 First Aid Measures

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][12]

  • Skin Contact: Remove all contaminated clothing. Immediately wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.[12][13]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[12]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[12]

4.2 Spill Cleanup For a small spill of the solid compound:

  • Evacuate non-essential personnel and ensure the area is well-ventilated (use a fume hood if the spill is contained within it).[11]

  • Wearing full PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Avoid creating dust.[13]

  • Carefully sweep the material into a designated, labeled hazardous waste container.[13]

  • Decontaminate the spill area with an appropriate solvent, followed by soap and water.

  • Dispose of all contaminated materials as hazardous waste.[8]

Application Protocol: Stock Solution Preparation

This protocol provides a framework for preparing a concentrated stock solution of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine for use in in vitro biological assays. The primary causality for this detailed procedure is to ensure an accurate concentration while minimizing operator exposure and preventing contamination.

Objective: To prepare a 10 mM stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine powder

  • Anhydrous, cell-culture grade DMSO

  • Calibrated analytical balance

  • Amber glass vial with a PTFE-lined screw cap

  • Micropipettes and sterile, filtered tips

  • Vortex mixer and/or sonicator

Protocol:

  • Calculate Required Mass: Determine the mass of the compound needed. The molecular weight of a related compound, 3-benzyl-4-nitro-5-phenylisoxazole (C16H12N2O3), is 280.28 g/mol .[20] Assuming a similar molecular weight for this un-nitrated amine analogue, for 1 mL of a 10 mM stock, you would need approximately 2.8 mg. Always use the exact molecular weight provided by the supplier.

  • Weighing (in Fume Hood): Tare a clean, empty amber vial on the analytical balance. Carefully add the calculated mass of the compound directly into the vial. Record the exact mass.

  • Solvent Addition: In the fume hood, add the calculated volume of DMSO to the vial using a calibrated micropipette. For example, if 2.8 mg was weighed, add 1.0 mL of DMSO. Rationale: DMSO is a common solvent for cell-based assays due to its high solubilizing power and relative compatibility with cells at low final concentrations.

  • Solubilization: Securely cap the vial. Vortex vigorously for 1-2 minutes. If the compound is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes. Rationale: Sonication uses ultrasonic waves to break up solute aggregates, facilitating dissolution without requiring heat, which could degrade the compound.

  • Labeling: Clearly label the vial with the compound name, exact concentration, solvent, date, and your initials.

  • Storage: Store the stock solution at -20°C or -80°C to prevent degradation. Protect from light.

G start Start: Prepare Workspace in Fume Hood calc 1. Calculate Mass for Target Concentration (e.g., 10 mM) start->calc weigh 2. Weigh Compound into Tared Amber Vial calc->weigh add_solvent 3. Add Calculated Volume of Anhydrous DMSO weigh->add_solvent dissolve 4. Cap Vial and Vortex (1-2 min) add_solvent->dissolve check_sol Fully Dissolved? dissolve->check_sol sonicate 5. Use Bath Sonicator (5-10 min) check_sol->sonicate No label_vial 6. Label Vial Clearly (Name, Conc., Date) check_sol->label_vial Yes sonicate->dissolve store 7. Store at -20°C / -80°C Protect from Light label_vial->store end_process End: Stock Solution Ready for Aliquoting/Use store->end_process

Caption: Experimental workflow for preparing a stock solution.

Waste Disposal

All waste materials must be disposed of in accordance with local, state, and federal regulations.[7][17]

  • Solid Waste: Unused compound and any materials grossly contaminated (e.g., weigh boats, paper liners, gloves) should be collected in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused stock solutions and contaminated solvents should be collected in a designated, labeled hazardous liquid waste container. Do not pour chemicals down the sink.[7][8]

  • Sharps: Contaminated pipette tips and needles should be disposed of in a designated sharps container.

References

  • Vertex AI Search. (n.d.). What are the Health and Safety Guidelines for Using Amines?
  • Center for Safety, Health and Environment of Chulalongkorn University. (n.d.). Training Course: Chemical Safety Training for Research Students and Researchers.
  • Innova Design Group. (2026, January 23). Essential Lab Safety Practices Every Scientist Should Know.
  • National Positions. (2024, January 23). Lab Safety Rules and Guidelines.
  • PubMed. (2024, December 5). Isoxazole compounds: Unveiling the synthetic strategy, in-silico SAR & toxicity studies and future perspective as PARP inhibitor in cancer therapy.
  • Taylor & Francis. (n.d.). Isoxazole – Knowledge and References.
  • IJPRA Journal. (2021). CHEMISTRY LABORATORY GUIDELINES.
  • University of Louisville. (n.d.). Lab Safety Guide: Safety Guidelines & Procedures for Laboratories.
  • Akzo Nobel Coatings Ltd. (2016, August 17). Safety Data Sheet.
  • ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
  • Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET.
  • Ossila. (2024, April 17). SAFETY DATA SHEET.
  • Vertex AI Search. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
  • University of Nottingham. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
  • NextSDS. (2026). 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE — Chemical Substance Information.
  • Journal of Pharmaceutical Negative Results. (n.d.). A review of isoxazole biological activity and present synthetic techniques.
  • ACS Publications. (2025, February 27). Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists.
  • Heynova. (n.d.). Chemical Safety Data Sheet MSDS / SDS.
  • Journal of Pharmaceutical Negative Results. (2024, December 30). A review of isoxazole biological activity and present synthetic techniques.
  • PubMed. (1999, April). Synthesis of new 3-(3-phenyl-isoxazol-5-yl) or 3-[(3-phenyl-isoxazol-5-yl)-amino] substituted 4(3H)-quinazolinone derivatives with antineoplastic activity.
  • ChemSynthesis. (2025, May 20). 3-benzyl-4-nitro-5-phenylisoxazole.
  • Fluorochem. (n.d.). 4-(4-Fluoro-phenyl)-isoxazol-5-ylamine.

Sources

Technical Notes & Optimization

Troubleshooting

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine synthesis side reactions and byproducts

Introduction Welcome to the technical support guide for the synthesis of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This molecule represents a key heterocyclic scaffold, the 5-aminoisoxazole, which is a privileged structure...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the technical support guide for the synthesis of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This molecule represents a key heterocyclic scaffold, the 5-aminoisoxazole, which is a privileged structure in medicinal chemistry and drug development due to its presence in numerous biologically active compounds.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into its synthesis, focusing on troubleshooting common side reactions and byproduct formation.

The most reliable and widely utilized method for synthesizing 3-aryl-5-aminoisoxazoles is the cyclocondensation of a β-ketonitrile with hydroxylamine.[1][3] This two-step process, starting from the commercially available 4-benzylacetophenone, offers a straightforward and scalable route. However, like any multi-step synthesis, it presents challenges, particularly concerning reaction control and regioselectivity. This document provides a structured, question-and-answer-based approach to navigate these potential issues, ensuring a robust and reproducible synthesis.

Core Synthetic Pathway

The synthesis proceeds via two main steps:

  • Claisen Condensation: Formation of the key intermediate, 3-(4-benzylphenyl)-3-oxopropanenitrile, by reacting 4-benzylacetophenone with an appropriate cyanide source.

  • Cyclocondensation: Reaction of the β-ketonitrile intermediate with hydroxylamine to form the final 3-(4-benzyl-phenyl)-isoxazol-5-ylamine product.

Synthetic_Pathway cluster_0 Step 1: β-Ketonitrile Formation cluster_1 Step 2: Isoxazole Formation Start 4-Benzylacetophenone Reagent1 + NaH + Ethyl Cyanoacetate (or other CN source) Start->Reagent1 Claisen Condensation Intermediate 3-(4-benzylphenyl)- 3-oxopropanenitrile Reagent1->Intermediate Reagent2 + Hydroxylamine (NH2OH·HCl) + Base (e.g., NaHCO3, NaOH) Product 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Reagent2->Product Cyclocondensation Intermediate_ref->Reagent2

Caption: Overall synthetic workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route to prepare 3-(4-benzyl-phenyl)-isoxazol-5-ylamine?

A1: The most dependable route involves the reaction of a β-ketonitrile intermediate, specifically 3-(4-benzylphenyl)-3-oxopropanenitrile, with hydroxylamine.[1][3] This method is favored due to the accessibility of starting materials and its generally good yields. The β-ketonitrile itself is typically synthesized via a Claisen condensation of 4-benzylacetophenone with a reagent like ethyl cyanoacetate in the presence of a strong base such as sodium hydride.

Q2: How can I confirm the final product's identity and purity?

A2: A combination of standard analytical techniques is essential for structural confirmation and purity assessment:

  • NMR Spectroscopy (¹H and ¹³C): This is the primary method for structural elucidation. The ¹H NMR should show characteristic peaks for the benzyl group, the phenyl ring protons, a singlet for the isoxazole C4-proton, and a broad singlet for the -NH₂ protons. ¹³C NMR will confirm the number of unique carbon atoms.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product. Look for the [M+H]⁺ peak corresponding to the calculated molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound. A single major peak indicates high purity.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretches of the primary amine (typically two bands around 3300-3500 cm⁻¹) and C=N/C=C stretches of the aromatic and isoxazole rings.

Q3: What are the critical safety precautions for this synthesis?

A3: Several reagents used in this synthesis require careful handling:

  • Sodium Hydride (NaH): Used in the first step, NaH is a highly flammable solid that reacts violently with water. It must be handled under an inert atmosphere (e.g., nitrogen or argon), and reactions should be performed in anhydrous solvents.

  • Hydroxylamine Hydrochloride (NH₂OH·HCl): Can be corrosive and is a potential skin sensitizer. It can also decompose exothermically at elevated temperatures.

  • Solvents: Anhydrous solvents like THF or ethanol are often used. Always work in a well-ventilated fume hood and avoid sources of ignition.

Troubleshooting Guide: Side Reactions & Byproducts

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Problem 1: Formation of the Regioisomeric Byproduct, 5-(4-Benzyl-phenyl)-isoxazol-3-ylamine

Symptom: You observe two distinct spots on TLC or two major peaks in your HPLC/LC-MS analysis with the same mass, indicating the presence of an isomer. NMR analysis shows two sets of signals for the isoxazole products.

Causality: The cyclization of the β-ketonitrile with hydroxylamine can proceed via two different pathways, leading to two possible regioisomers. The outcome is highly dependent on the reaction pH.[4]

  • Pathway A (Desired): At a pH greater than 8, the hydroxylamine preferentially attacks the ketone carbonyl first. Subsequent cyclization and dehydration yield the desired 5-aminoisoxazole.[4]

  • Pathway B (Side Reaction): In neutral or slightly acidic conditions (pH < 8), the hydroxylamine is more likely to attack the nitrile carbon first.[4] This leads to the formation of the undesired 3-aminoisoxazole isomer.

Regioselectivity cluster_A Pathway A: Desired Product cluster_B Pathway B: Side Product Intermediate 3-(4-benzylphenyl)-3-oxopropanenitrile Attack_Ketone 1. NH2OH attacks Ketone (pH > 8) Intermediate->Attack_Ketone Basic Conditions Attack_Nitrile 1. NH2OH attacks Nitrile (pH < 8) Intermediate->Attack_Nitrile Neutral/Acidic Conditions Product_5_Amino 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Attack_Ketone->Product_5_Amino Cyclization Product_3_Amino 5-(4-Benzyl-phenyl)- isoxazol-3-ylamine Attack_Nitrile->Product_3_Amino Cyclization

Caption: pH control dictates regioselectivity.

Solution:

  • Strict pH Control: The most critical parameter is the reaction pH. To favor the formation of the 5-amino isomer, the reaction must be conducted under basic conditions (pH > 8).[4] Use a base like sodium hydroxide, potassium hydroxide, or sodium bicarbonate to maintain the alkalinity throughout the reaction. Monitor the pH during the addition of hydroxylamine hydrochloride, which is acidic.

  • Temperature: Higher temperatures (reflux) under basic conditions can also favor the desired isomer.[4]

ParameterCondition for 5-Aminoisoxazole (Desired)Condition for 3-Aminoisoxazole (Byproduct)Reference
pH > 8 (Basic)< 8 (Neutral to Acidic)[4]
Temperature Elevated (e.g., 100 °C, Reflux)Lower (e.g., ≤ 45 °C)[4]
Problem 2: Isolation of an Oxime Intermediate Instead of the Cyclized Product

Symptom: The isolated product's mass spectrum corresponds to the addition of hydroxylamine to the β-ketonitrile starting material, but not the cyclized isoxazole (i.e., M + H₂O). The NMR spectrum lacks the characteristic isoxazole C4-H singlet and shows signals for an oxime (-NOH).

Causality: An oxime is a necessary intermediate in the reaction pathway where hydroxylamine attacks the ketone. However, if the subsequent intramolecular cyclization (the attack of the oxime oxygen onto the nitrile carbon) does not occur, this intermediate can be isolated. This failure to cyclize can be caused by:

  • Insufficiently Activating Conditions: The cyclization step often requires heat or a slight excess of base to proceed efficiently.

  • Steric Hindrance: While less common for this specific substrate, significant steric bulk near the reaction centers can slow down the intramolecular cyclization.

Solution:

  • Increase Reaction Temperature and Time: If you isolate the oxime intermediate, you can often drive the reaction to completion by re-subjecting the material to the reaction conditions, perhaps with a longer reflux time or at a slightly higher temperature.

  • Ensure Basic Conditions: A base is required to deprotonate the oxime hydroxyl group, making it a more potent nucleophile to attack the nitrile. Ensure your reaction medium remains basic.

  • Change of Solvent: Switching to a higher-boiling-point solvent (e.g., from ethanol to n-butanol) can provide the necessary energy to overcome the activation barrier for cyclization.

Problem 3: Formation of 3-(4-benzylphenyl)-5-hydroxyisoxazole

Symptom: A significant byproduct is observed with a mass that is one unit higher than the desired product (M+1). This corresponds to the replacement of the -NH₂ group with an -OH group.

Causality: This byproduct typically forms from the hydrolysis of the desired 5-aminoisoxazole product, especially during acidic workup or purification. The 5-aminoisoxazole can tautomerize to an imine form, which is susceptible to hydrolysis.

Solution:

  • Avoid Harsh Acidic Conditions: During the reaction workup and purification (e.g., column chromatography), avoid using strong acids. If an acid wash is necessary, use a dilute, weak acid and minimize contact time.

  • Purification Strategy: Use a neutral or slightly basic mobile phase for column chromatography (e.g., Hexane/Ethyl Acetate with a small amount of triethylamine).

  • Prompt Isolation: Process the reaction mixture and isolate the product promptly after the reaction is complete to minimize the time the product spends in the aqueous basic reaction medium, where hydrolysis can also occur, albeit more slowly.

Recommended Experimental Protocol

This protocol is optimized to maximize the yield of the desired 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and minimize byproduct formation.

Step 1: Synthesis of 3-(4-benzylphenyl)-3-oxopropanenitrile
  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium hydride (1.2 eq, 60% dispersion in mineral oil).

  • Solvent: Add anhydrous tetrahydrofuran (THF) via syringe.

  • Reagent Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of 4-benzylacetophenone (1.0 eq) and ethyl cyanoacetate (1.1 eq) in anhydrous THF dropwise over 30 minutes.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 4-6 hours, or until TLC/LC-MS analysis indicates the complete consumption of the starting ketone.

  • Workup: Carefully quench the reaction by slowly adding it to a beaker of ice-cold 1M HCl. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude β-ketonitrile is often of sufficient purity to be used directly in the next step. If necessary, it can be purified by column chromatography on silica gel.

Step 2: Synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine
  • Setup: In a round-bottom flask, dissolve the crude 3-(4-benzylphenyl)-3-oxopropanenitrile (1.0 eq) in ethanol.

  • Reagent Addition: Add hydroxylamine hydrochloride (1.5 eq) followed by sodium bicarbonate (3.0 eq) or an equivalent amount of another base to ensure pH > 8.

  • Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 3-5 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with water and then brine, dry over Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

References

  • A Comparative Analysis of Synthetic Routes to 5-Aminoisoxazoles. BenchChem.
  • One-Pot Synthesis of 3-Aryl-5-Aminoisoxazoles: Applic
  • Regioselective Synthesis of 3-arylamino- And 5-arylaminoisoxazoles
  • Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. Organic Letters.
  • A Reliable Synthesis of 3-Amino-5-Alkyl and 5-Amino-3-Alkyl Isoxazoles. Synthesis.
  • The synthetic and therapeutic expedition of isoxazole and its analogs. Future Journal of Pharmaceutical Sciences.
  • One Step Regioselective Synthesis of 5-Aminoisoxazoles from Nitrile Oxides and α-Cyanoenamines. Molecules.
  • A NEW SYNTHESIS OF 5-HYDROXY-2- ISOXAZOLINES AND THEIR CONVERSION INTO ISOXAZOLES. Journal of Islamic Academy of Sciences.
  • A High-Yielding Preparation of β-Ketonitriles. Organic Letters.
  • Recent advances in the application of β-ketonitriles as multifunctional intermedi
  • Construction of Isoxazole ring: An Overview. Biointerafaces in Technology and Sustainability.
  • Divergent photochemical ring-replacement of isoxazoles.

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Optimization

Technical Support Center: Purification of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Welcome to the technical support center for the purification of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesh...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the purification of this and structurally related isoxazole derivatives. The following question-and-answer format addresses specific experimental issues with a focus on the underlying scientific principles to empower you to optimize your purification strategy.

Frequently Asked Questions (FAQs)

Q1: My crude 3-(4-benzyl-phenyl)-isoxazol-5-ylamine appears as a persistent oil that is difficult to handle. How can I solidify it for easier purification?

A1: The "oiling out" of a product is a common issue in organic synthesis, often occurring when the melting point of the compound is low or when impurities are present that depress the melting point.[1] For a molecule like 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, with its relatively large and flexible benzyl group, a lower melting point isn't unexpected. Here are several strategies to induce solidification:

  • Trituration: This is often the simplest and most effective first step. It involves adding a non-solvent (a solvent in which your compound is insoluble) to the oil and vigorously scratching the side of the flask with a glass rod at the solvent-oil interface. The goal is to induce nucleation and subsequent crystallization.

    • Solvent Choice: For a molecule with both nonpolar (benzyl-phenyl) and polar (amino-isoxazole) components, start with a nonpolar solvent like hexanes or diethyl ether.

  • Solvent Evaporation: Dissolve the oil in a minimal amount of a volatile solvent in which it is soluble (e.g., dichloromethane or ethyl acetate). Then, slowly evaporate the solvent under a stream of inert gas (like nitrogen) or by using a rotary evaporator without heat. This gradual increase in concentration can promote crystal formation.

  • Seed Crystals: If you have a small amount of pure, solid material from a previous batch, adding a single seed crystal to the oil can initiate crystallization.

  • Re-precipitation: Dissolve the oil in a good solvent and then add an anti-solvent dropwise until the solution becomes cloudy, indicating the onset of precipitation.[2] Gentle warming to redissolve the precipitate followed by slow cooling can yield a solid product.

    • A good solvent/anti-solvent system could be dichloromethane/hexanes or ethyl acetate/hexanes.

Q2: I am struggling to separate my target compound from a very closely related impurity using column chromatography. What can I do to improve the separation?

A2: Achieving good separation of closely related impurities is a frequent challenge in the purification of complex organic molecules.[3] For 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, common impurities could include unreacted starting materials or isomers. Here’s a systematic approach to optimizing your chromatographic separation:

  • Solvent System Screening: A thorough screening of different solvent systems using Thin Layer Chromatography (TLC) is crucial.[3]

    • Varying Polarity: Start with a standard mobile phase like hexane/ethyl acetate and systematically vary the ratio.[4]

    • Alternative Solvents: Explore different solvent combinations. For instance, replacing ethyl acetate with dichloromethane or adding a small amount of methanol can significantly alter the selectivity of the separation.

    • Ternary Mixtures: Sometimes, a three-solvent system (e.g., hexane/dichloromethane/ethyl acetate) can provide a unique selectivity that a binary system cannot.

  • Modifier Addition: The basicity of the amine group in your target molecule can cause tailing on silica gel. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to your mobile phase can suppress this interaction and lead to sharper peaks and better separation.[3]

  • Choice of Stationary Phase: If optimizing the mobile phase is insufficient, consider using a different stationary phase.

    • Alumina (basic or neutral): The basicity of alumina can be advantageous for purifying amines, reducing tailing.

    • Reverse-Phase Silica (C18): In reverse-phase chromatography, separation is based on hydrophobicity. This can be very effective for separating isomers with minor differences in their nonpolar regions. The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol.

Here is a decision tree to guide your chromatography troubleshooting:

start Poor Separation in Column Chromatography solvent_screen Systematic TLC Solvent Screening start->solvent_screen modifier Add Modifier to Mobile Phase (e.g., 0.5% Triethylamine) solvent_screen->modifier Tailing Observed stationary_phase Change Stationary Phase solvent_screen->stationary_phase Co-elution Persists modifier->stationary_phase Separation Still Poor rp_chrom Reverse-Phase Chromatography (C18) stationary_phase->rp_chrom alumina Alumina Chromatography stationary_phase->alumina success Improved Separation rp_chrom->success alumina->success

Caption: Troubleshooting workflow for column chromatography.

Q3: My recrystallization attempt resulted in a very low yield. How can I improve the recovery of my purified compound?

A3: Low yield in recrystallization is a common problem that can often be rectified by carefully optimizing the procedure.[5] Here are the key factors to consider:

  • Solvent Choice is Critical: The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[5]

    • Solubility Testing: Perform small-scale solubility tests with a range of solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene) to find the optimal one.

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve your crude product. Using an excessive amount of solvent will keep more of your compound in solution upon cooling, thus reducing the yield.[5]

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals and minimizes the co-precipitation of impurities.[1]

  • Mother Liquor Concentration: After filtering your first crop of crystals, you can often recover more product by concentrating the mother liquor (the remaining solution) by about half and cooling it again to obtain a second crop of crystals. Be aware that the second crop may be less pure than the first.

  • Washing the Crystals: When washing the filtered crystals to remove residual impurities, use a minimal amount of ice-cold recrystallization solvent. Using too much or warm solvent will redissolve some of your product.[5]

The following table summarizes potential solvents for recrystallization screening:

SolventPolarity IndexBoiling Point (°C)Comments
Ethanol 5.278Good starting point for moderately polar compounds.
Methanol 6.665More polar than ethanol; may be too good a solvent.
Isopropanol 4.382Less polar than ethanol; good for less polar compounds.
Ethyl Acetate 4.477A versatile solvent for a wide range of polarities.
Toluene 2.4111Good for less polar compounds; higher boiling point.
Acetonitrile 6.282A polar aprotic solvent that can offer different selectivity.
Q4: I suspect my product is contaminated with unreacted starting materials. How can I remove them effectively?

A4: The presence of unreacted starting materials is a common source of impurities. A targeted work-up procedure can often remove the bulk of these before final purification by chromatography or recrystallization. The strategy will depend on the specific synthesis route, but here is a general approach for a common synthesis of 5-aminoisoxazoles:

start Crude Product Mixture dissolve Dissolve in Organic Solvent (e.g., Ethyl Acetate) start->dissolve acid_wash Wash with Dilute Acid (e.g., 1M HCl) dissolve->acid_wash To remove basic impurities base_wash Wash with Dilute Base (e.g., 5% NaHCO3) acid_wash->base_wash To remove acidic impurities brine_wash Wash with Brine base_wash->brine_wash dry Dry over Anhydrous Na2SO4 brine_wash->dry concentrate Concentrate in vacuo dry->concentrate purified Crude Product Ready for Final Purification concentrate->purified

Caption: General liquid-liquid extraction workflow.

  • Acid Wash: If your synthesis involves a basic starting material, washing the organic layer with a dilute aqueous acid (e.g., 1M HCl) will protonate the basic impurity and extract it into the aqueous layer.

  • Base Wash: Conversely, if you have an acidic starting material (like a 1,3-diketone, which is a common precursor for isoxazoles), a wash with a dilute aqueous base (e.g., 5% NaHCO₃ or 5% NaOH) will deprotonate it, allowing for its removal into the aqueous layer.[4]

  • Product Basicity: Keep in mind that your product, 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, is also basic and may be partially extracted into the aqueous layer during an acid wash. Therefore, use a mild acid and check the pH carefully. After separation, you would need to basify the acidic aqueous layer and re-extract with an organic solvent to recover any lost product.

References

  • Lipka, E., et al. (2017). Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography. Journal of Chromatography A. Available at: [Link]

  • Ostrovskii, V. A., et al. (1978).
  • Al-Mulla, A. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Pharmaceuticals. Available at: [Link]

  • Larock, R. C., & Yue, D. (2005). Synthesis of Isoxazoles via Electrophilic Cyclization. Organic Letters. Available at: [Link]

  • Kiyani, H., & Gharehassanlou, S. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Organics. Available at: [Link]

  • Gollapalli, N. R., et al. (2015).
  • Wang, L., et al. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Molecules. Available at: [Link]

  • Kiyani, H., & Gharehassanlou, S. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Preprints.org.
  • Chemical Substance Information. 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE.
  • Kiyani, H., & Gharehassanlou, S. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. Preprints.org.
  • Karimi, M., & Zareyee, D. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)
  • Al-Mulla, A. (2025). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. PMC. Available at: [Link]

  • Organic Chemistry Portal. Isoxazole synthesis.
  • Kiyani, H., & Gharehassanlou, S. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose.
  • Kapubalu, S. K., et al. (2011).
  • Zhang, J., et al. (2023). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. PubMed. Available at: [Link]

  • Chavan, P., et al. (2024). Construction of Isoxazole ring: An Overview. Biointerface Research in Applied Chemistry.
  • Sangale, S. S., et al. (2023). Synthesis of Novel Isoxazole Derivatives as Analgesic Agents by Using Eddy's Hot Plate Method.
  • BenchChem (2025).
  • Santa Cruz Biotechnology. 3-(4-Nitro-phenyl)-isoxazol-5-ylamine.
  • Kiyani, H., & Ghorbani-Vaghei, R. (2021). ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H).
  • Wuest, H. M. (1969). Process for preparing isoxazole compounds.
  • ResearchGate. (2019).
  • PASCAL, J. C., & MIGNANI, S. (2006). Method for the recrystallisation and/or purification of azo-type compounds.
  • BenchChem (2025).

Sources

Troubleshooting

Technical Support Center: Optimizing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Stability

Welcome to the Technical Support Center. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a highly functionalized heterocyclic compound frequently utilized in drug discovery and chemical biology.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a highly functionalized heterocyclic compound frequently utilized in drug discovery and chemical biology. While its architecture is valuable, it presents specific physicochemical liabilities in solution. The isoxazole ring is prone to cleavage, the 5-amino group is susceptible to oxidation, and the benzyl-phenyl moiety drives poor aqueous solubility.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure the integrity of your experimental data.

Part 1: Troubleshooting & FAQs

Q1: My stock solutions lose potency rapidly when diluted into basic assay buffers (pH > 7.5). What is happening? A: This is a classic case of base-catalyzed ring opening. The isoxazole ring is notoriously labile under basic conditions[1]. For 5-aminoisoxazoles, deprotonation (either at the 5-amino group or the unsubstituted C4 position) triggers the cleavage of the weak N-O bond. This leads to an irreversible ring-opening reaction, typically forming an inactive α -cyano ketone or acrylnitrile derivative[2].

  • Causality & Solution: The N-O bond cleavage is driven by the electron-rich nature of the deprotonated amine. To prevent this, strictly maintain your working solutions and assay buffers at a slightly acidic to neutral pH (pH 5.5–7.0). If a higher pH is mandatory for your assay, minimize the incubation time and keep the solution on ice until immediately before use.

Q2: I observe precipitation and a drop in concentration after freeze-thaw cycles. How can I prevent this? A: The 4-benzyl-phenyl moiety imparts significant lipophilicity (high LogP) to the molecule, making it prone to aggregation and precipitation in aqueous media. When a DMSO stock is frozen and thawed, localized concentration gradients force the hydrophobic molecules out of solution.

  • Causality & Solution: Once nucleated, these aggregates are thermodynamically stable and difficult to resolubilize. To resolve this:

    • Never freeze-thaw working dilutions.

    • Aliquot your primary DMSO stock into single-use vials.

    • When diluting into aqueous buffers, ensure the final DMSO concentration is at least 1-2%, and consider adding a non-ionic surfactant (e.g., 0.01% Tween-20) to lower the surface tension and prevent hydrophobic collapse.

Q3: Is the compound stable in highly acidic environments (e.g., 0.1% TFA during HPLC)? A: Prolonged exposure to strong acids will degrade the compound. While isoxazoles are generally more stable in mild acid than in base, specific acid catalysis occurs at pH values below 3.5[3].

  • Causality & Solution: Protonation of the isoxazole nitrogen (which has a pKa typically around 1.0–2.0) activates the ring toward nucleophilic attack by water. This leads to hydrolysis into ammonia and other cleaved fragments[3]. For analytical workflows, use weak organic acids (like 0.1% Formic Acid) and avoid leaving the compound in the autosampler for >24 hours.

Q4: My DMSO stocks turn yellow over several months at -20°C. Is the compound oxidizing? A: Yes. Both the primary amine at the 5-position and the benzylic methylene bridge are susceptible to auto-oxidation[4].

  • Causality & Solution: Dissolved oxygen in DMSO generates reactive oxygen species (ROS) over time, which can oxidize the amine to an N-oxide or the benzylic position to a ketone. Purge your DMSO with Argon prior to dissolution and store the aliquots at -80°C in amber vials to prevent photo-oxidation.

Part 2: Quantitative Stability Profile

The following table summarizes the expected half-life ( t1/2​ ) of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine under various environmental conditions. Use this data to benchmark your assay timelines.

ConditionpHTemperatureEstimated Half-Life ( t1/2​ )Primary Degradant
Acidic Buffer 2.037°C< 12 hoursHydrolysis fragments (Ammonia)
Mild Acidic 5.537°C> 14 daysStable
Neutral Buffer 7.437°C~ 48 hours α -Cyano ketones
Basic Buffer 9.037°C< 4 hours α -Cyano ketones
DMSO Stock N/A-80°C> 24 monthsStable
DMSO Stock N/A25°C~ 3 monthsN-Oxides / Benzylic ketones

Part 3: Mechanistic Pathway Visualizations

Understanding the exact degradation routes allows for better experimental design. The diagram below illustrates the three primary degradation pathways.

Degradation A 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine B Base Catalysis (pH > 7.5) A->B Deprotonation C Acid Catalysis (pH < 3.5) A->C Protonation D Auto-oxidation (O2 / Light) A->D Radical Attack E Ring Cleavage: α-Cyano Ketones B->E N-O Bond Cleavage F Hydrolysis: Ammonia + Fragments C->F Ring Opening G Oxidation: N-Oxides / Ketones D->G Degradation

Degradation pathways of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in solution.

Part 4: Experimental Protocols

Protocol: Preparation of an Ultra-Stable 10 mM Stock Solution

To ensure self-validating trustworthiness in your assays, follow this strict formulation protocol to mitigate hydrolysis, oxidation, and precipitation.

Materials Required:

  • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine powder (Desiccated)

  • Anhydrous DMSO (Water content < 0.005%)

  • Argon or Nitrogen gas line

  • Amber glass HPLC vials with PTFE-lined caps

Step-by-Step Methodology:

  • Acclimation: Allow the lyophilized compound vial to reach room temperature in a desiccator for at least 30 minutes before opening to prevent ambient moisture condensation.

  • Solvent Purging: Bubble Argon gas through the anhydrous DMSO for 5 minutes to displace dissolved oxygen.

  • Dissolution: Weigh the required mass of the compound and dissolve it in the purged DMSO to achieve a 10 mM concentration. Vortex gently until visually clear. Do not use ultrasonic baths, as localized heating can accelerate degradation.

  • Validation Check: Remove a 5 µL aliquot and dilute in LC-MS grade Acetonitrile. Run a rapid LC-MS to confirm >98% purity and absence of the M+16 (oxidation) or cleaved mass peaks.

  • Aliquoting: Dispense the solution into single-use amber glass vials (e.g., 50 µL per vial).

  • Inert Sealing: Overlay the headspace of each vial with Argon gas before immediately capping tightly.

  • Storage: Flash-freeze the vials in liquid nitrogen and transfer to a -80°C freezer for long-term storage.

Workflow S1 Step 1: Weighing (Desiccated Atmosphere) S2 Step 2: Primary Solvent (Argon-Purged Anhydrous DMSO) S1->S2 S3 Step 3: Quality Control (LC-MS Validation) S2->S3 S4 Step 4: Aliquoting (Amber Vials, Argon Overlay) S3->S4 S5 Step 5: Storage (Flash-Freeze, -80°C) S4->S5

Optimized step-by-step formulation workflow for ultra-stable stock solutions.

Part 5: References

1.[3] Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution Source: Journal of Pharmaceutical Sciences (nih.gov) URL:

2.[1] Advances in isoxazole chemistry and their role in drug discovery Source: PMC (nih.gov) URL:

3.[4] Aminoisoxazole: A Comparative Guide for Researchers Source: Benchchem URL:

4.[2] Access to Substituted Pyrimidines via Isoxazole Ring Transformation in Three-Component Reactions with Amines and Orthoesters Source: ACS Publications URL:

Sources

Optimization

Technical Support Center: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Solubility Enhancement

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming solubility challenges associated with 3-(4-benzyl-phenyl)-isox...

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Author: BenchChem Technical Support Team. Date: March 2026

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming solubility challenges associated with 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. Given that many isoxazole derivatives exhibit poor aqueous solubility, this guide assumes the compound is a Biopharmaceutics Classification System (BCS) Class II or IV agent, characterized by low solubility.[1][2][3][4][5][6] This resource offers troubleshooting guides and frequently asked questions to navigate experimental hurdles and select the most effective solubility enhancement strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the presumed low solubility of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine?

A1: The molecular structure of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, featuring multiple aromatic rings (benzyl and phenyl groups), contributes to its lipophilic nature and potentially strong crystal lattice energy. These characteristics often lead to poor aqueous solubility, which can limit oral bioavailability.[7][8]

Q2: What are the initial steps to consider when encountering solubility issues with this compound?

A2: A systematic approach is crucial. Start with fundamental characterization, including determining the pKa of the 5-ylamine group, which will inform the feasibility of salt formation.[9][10] Subsequently, evaluate the compound's solubility in various pH buffers and biorelevant media (e.g., FaSSIF and FeSSIF) to understand its behavior in the gastrointestinal tract.

Q3: Which solubility enhancement techniques are generally most effective for compounds like 3-(4-benzyl-phenyl)-isoxazol-5-ylamine?

A3: Several techniques can be employed, and the optimal choice depends on the specific physicochemical properties of the compound. Promising strategies include:

  • Amorphous Solid Dispersions (ASDs): Converting the crystalline drug to a high-energy amorphous form dispersed in a polymer matrix can significantly increase solubility.[11][12][13][14][15][16][17][18]

  • Particle Size Reduction: Techniques like micronization and nanosuspension increase the surface area-to-volume ratio, thereby enhancing the dissolution rate.[7][8][19][20][21][22][23][24]

  • Co-crystals: Forming a multi-component crystalline structure with a benign co-former can alter the crystal lattice and improve solubility.[2][25][26][27][28][29]

  • Cyclodextrin Complexation: Encapsulating the lipophilic drug molecule within the hydrophobic cavity of a cyclodextrin can enhance its aqueous solubility.[30][31][32][33][34][35]

  • Salt Formation: Given the presence of a basic amine group, forming a salt with an appropriate acidic counterion can substantially improve solubility.[9][10][36][37][38]

Troubleshooting Guide: Experimental Protocols and Causality

This section provides detailed troubleshooting for common issues encountered during solubility enhancement experiments for 3-(4-benzyl-phenyl)-isoxazol-5-ylamine.

Issue 1: Limited success with pH modification and initial salt screening.

Possible Cause: The pKa of the 5-ylamine group may not be in the optimal range for forming a stable salt with common pharmaceutical acids, or the salt formed may still exhibit low solubility. A general rule suggests a pKa difference of at least 2-3 units between the base and the acid for stable salt formation.[10]

Troubleshooting Protocol: Systematic Co-crystal Screening

Co-crystallization offers an alternative to salt formation, particularly for non-ionizable or weakly ionizable compounds, by modifying the crystal lattice through non-ionic interactions.[25][26][28]

Experimental Workflow:

Caption: Workflow for Co-crystal Screening.

Step-by-Step Protocol for Liquid-Assisted Grinding:

  • Co-former Selection: Choose a range of pharmaceutically acceptable co-formers (e.g., dicarboxylic acids, amides, phenols).

  • Preparation: Place stoichiometric amounts of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and the selected co-former in a milling jar.

  • Grinding: Add a small amount of a suitable solvent (e.g., ethanol, ethyl acetate) and mill for a specified time (e.g., 30-60 minutes).

  • Isolation: Collect the resulting solid.

  • Characterization: Analyze the solid using Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Fourier-Transform Infrared (FTIR) spectroscopy to confirm co-crystal formation.

  • Solubility Assessment: Determine the aqueous solubility and dissolution rate of the confirmed co-crystals.

Co-former CategoryExample Co-formersRationale
Dicarboxylic AcidsFumaric Acid, Succinic AcidCan form strong hydrogen bonds.[27]
AmidesNicotinamide, IsonicotinamideOften used in successful co-crystal formulations.[26]
Phenols4-Hydroxybenzoic AcidCan act as hydrogen bond donors.[2]
Issue 2: Drug precipitates out of solution during in-vitro dissolution of an amorphous solid dispersion.

Possible Cause: While ASDs can generate a supersaturated state, the amorphous drug may convert back to its more stable, less soluble crystalline form in the aqueous dissolution medium. This is a common challenge with ASD formulations.[15]

Troubleshooting Protocol: Optimizing Amorphous Solid Dispersion Formulation

The choice of polymer and the drug-to-polymer ratio are critical for maintaining the amorphous state and preventing precipitation.[15][16]

Experimental Workflow for ASD Formulation via Spray Drying:

G A Start: API + Polymer Selection B Dissolve API & Polymer in Solvent A->B C Spray Drying Process B->C D Collect Dried Powder C->D E Characterize ASD (PXRD, DSC) D->E F In-vitro Dissolution Testing E->F G Analyze for Supersaturation & Precipitation F->G G->A Iterate: Adjust Polymer/Ratio H Optimized ASD Formulation G->H

Caption: Workflow for ASD Formulation and Optimization.

Step-by-Step Protocol for Spray Drying:

  • Polymer Screening: Select a range of polymers with varying properties (e.g., HPMC, PVP, Soluplus®).

  • Solution Preparation: Dissolve 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and the chosen polymer in a common solvent (e.g., methanol, acetone) at different drug-to-polymer ratios (e.g., 1:1, 1:3, 1:5).[13][39]

  • Spray Drying: Atomize the solution into a heated chamber to rapidly evaporate the solvent, forming the ASD particles.[12][40][41]

  • Characterization: Confirm the amorphous nature of the drug in the dispersion using PXRD and DSC.

  • Dissolution with Precipitation Inhibitors: Perform dissolution testing. If precipitation occurs, consider incorporating a precipitation inhibitor (e.g., a different grade of HPMC) into the formulation or dissolution medium.

PolymerKey Characteristics
HPMC (Hydroxypropyl Methylcellulose)Can inhibit nucleation and crystal growth.
PVP (Polyvinylpyrrolidone)Good solubilizing agent, forms stable ASDs.
Soluplus® (Polyvinyl caprolactam–polyvinyl acetate–polyethylene glycol graft copolymer)Acts as a solubilizer and precipitation inhibitor.
Issue 3: Difficulty in achieving desired particle size with micronization.

Possible Cause: The mechanical properties of the crystalline 3-(4-benzyl-phenyl)-isoxazol-5-ylamine may make it resistant to conventional milling techniques, or particle agglomeration may occur post-milling.

Troubleshooting Protocol: Nanosuspension Formulation

Nanosuspensions are sub-micron colloidal dispersions of the pure drug stabilized by surfactants and/or polymers. This technique can achieve smaller particle sizes than micronization and improve dissolution velocity.[19][22][42]

Experimental Workflow for Nanosuspension via Wet Bead Milling:

G A Start: API + Stabilizer Selection B Prepare Slurry of API, Stabilizer & Water A->B C Wet Bead Milling B->C D Analyze Particle Size (e.g., DLS) C->D E Lyophilize to Powder (Optional) D->E F Assess Dissolution & Stability D->F E->F F->A Iterate: Change Stabilizer/Concentration G Optimized Nanosuspension F->G

Caption: Workflow for Nanosuspension Formulation.

Step-by-Step Protocol for Wet Bead Milling:

  • Stabilizer Screening: Select suitable stabilizers (e.g., Poloxamer 188, Tween 80, HPMC).

  • Slurry Preparation: Disperse the micronized 3-(4-benzyl-phenyl)-isoxazol-5-ylamine and stabilizer in an aqueous medium.

  • Milling: Introduce the slurry and milling media (e.g., zirconium oxide beads) into the milling chamber. Mill at high speed.[24]

  • Particle Size Analysis: Monitor the particle size reduction using Dynamic Light Scattering (DLS) or Laser Diffraction.

  • Post-Processing: The resulting nanosuspension can be used as a liquid dosage form or lyophilized into a powder for incorporation into solid dosage forms.

  • Performance Evaluation: Assess the dissolution rate and physical stability (i.e., particle size growth over time) of the nanosuspension.

References

  • Al-Obaidi, H., & Buckton, G. (2009). Evaluation of the extent of drug-co-former interaction in the solid state as a predictor of co-crystal formation. Journal of Pharmaceutical Sciences, 98(10), 3803-3811. [Link]

  • Berry, D. J., Seaton, C. C., Clegg, W., Harrington, R. W., Coles, S. J., Horton, P. N., ... & Jones, W. (2008). Applying hot-stage microscopy to co-crystal screening: a study of nicotinamide with seven active pharmaceutical ingredients. Crystal Growth & Design, 8(5), 1697-1712. [Link]

  • Goud, N. R., Gangavaram, V., Suresh, K., & Nangia, A. (2012). Fumaric acid cocrystals of poorly soluble anti-HIV drugs. Crystal Growth & Design, 12(7), 3723-3731. [Link]

  • Brouwers, J., Brewster, M. E., & Augustijns, P. (2009). Supersaturating drug delivery systems: the answer to solubility-limited oral bioavailability?. Journal of Pharmaceutical Sciences, 98(8), 2549-2572. [Link]

  • Müller, R. H., & Peters, K. (1998). Nanosuspensions for the formulation of poorly soluble drugs: I. Preparation by a size-reduction technique. International Journal of Pharmaceutics, 160(2), 229-237. [Link]

  • Rabinow, B. E. (2004). Nanosuspensions in drug delivery. Nature Reviews Drug Discovery, 3(9), 785-796. [Link]

  • Sosnik, A., & Seremeta, K. P. (2015). Advantages and challenges of the spray-drying technology for the production of pure drug particles and drug-loaded polymeric carriers. Advances in Colloid and Interface Science, 223, 40-54. [Link]

  • Kawabata, Y., Wada, K., Nakatani, M., Yamada, S., & Onoue, S. (2011). Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. International Journal of Pharmaceutics, 420(1), 1-10. [Link]

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

  • Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Solid dispersions as strategy to improve oral bioavailability of poor water soluble drugs. Drug Discovery Today, 12(23-24), 1068-1075. [Link]

  • Schultheiss, N., & Newman, A. (2009). Pharmaceutical cocrystals and their physicochemical properties. Crystal Growth & Design, 9(6), 2950-2967. [Link]

  • Paudel, A., Worku, Z. A., Meeus, J., Guns, S., & Van den Mooter, G. (2013). Manufacturing of solid dispersions of poorly water-soluble drugs by spray drying: formulation and process considerations. International Journal of Pharmaceutics, 453(1), 253-284. [Link]

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  • Leuner, C., & Dressman, J. (2000). Improving drug solubility for oral delivery using solid dispersions. European Journal of Pharmaceutics and Biopharmaceutics, 50(1), 47-60. [Link]

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  • Wu, W., Wang, Y., & Li, J. (2019). Strategies for improving the oral bioavailability of poorly soluble drugs. Acta Pharmaceutica Sinica B, 9(5), 879-892. [Link]

  • Liversidge, G. G., & Cundy, K. C. (1995). Particle size reduction for improvement of oral bioavailability of hydrophobic drugs: I. Absolute oral bioavailability of nanocrystalline danazol in beagle dogs. International Journal of Pharmaceutics, 125(1), 91-97. [Link]

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  • Biscaia, D., et al. (2021). Itraconazole cocrystals with 4-hydroxybenzoic acid and cinnamic acid for enhanced solubility and dissolution. Crystal Growth & Design, 21(3), 1645-1656. [Link]

  • Baghel, S., Cathcart, H., & O'Reilly, N. J. (2016). Polymeric amorphous solid dispersions: a review of amorphization, stabilization, solid-state characterization, and aqueous solubilization of biopharmaceutical classification system class II drugs. Journal of Pharmaceutical Sciences, 105(9), 2527-2544. [Link]

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  • Codis. (n.d.). Solvent-Based Spray Drying and Amorphous Solid Dispersions (ASD). Retrieved from Codis website. [Link]

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Troubleshooting

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine assay interference and troubleshooting

Welcome to the technical support center for researchers utilizing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in their experimental workflows. This guide is designed to provide in-depth troubleshooting advice and answers to f...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers utilizing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in their experimental workflows. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding potential assay interference with this compound. As with any small molecule, unexpected results can arise from a variety of compound-specific and assay-dependent factors. Our goal is to equip you with the scientific rationale and practical protocols to identify and mitigate these issues, ensuring the integrity of your research data.

Introduction to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a heterocyclic compound featuring an isoxazole core, a moiety known for a wide range of biological activities.[1][2] Its structure also includes a benzyl-phenyl group, which contributes to its lipophilicity, and a primary amine, a common functional group in bioactive molecules. While these features are integral to its potential therapeutic effects, they can also be sources of non-specific interactions in biochemical and cell-based assays. This guide will walk you through the most common interference mechanisms and how to troubleshoot them effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My primary screen shows potent activity for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, but the results are inconsistent. What could be the cause?

A1: Inconsistent activity from a primary screen is a common challenge and often points towards assay artifacts rather than true target engagement.[3] For a compound like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, with its relatively high molecular weight and lipophilic character from the benzyl-phenyl group, compound aggregation is a primary suspect. At certain concentrations, small molecules can form colloidal aggregates that non-specifically inhibit enzymes or disrupt protein-protein interactions, leading to false-positive results.[4][5]

Troubleshooting Workflow for Suspected Aggregation:

  • Detergent Attenuation: A simple and effective first step is to re-run the assay with the inclusion of a non-ionic detergent, such as 0.01% Triton X-100. If the compound's activity is substantially reduced in the presence of the detergent, it strongly suggests that aggregation is the cause of the observed inhibition.[3]

  • Dynamic Light Scattering (DLS): DLS is a biophysical technique that directly measures the size of particles in a solution.[6][7] Analyzing your compound in the assay buffer by DLS can provide direct evidence of aggregate formation. A polydisperse sample with large particle sizes is indicative of aggregation.

  • Concentration-Response Curve Analysis: Aggregators often exhibit unusually steep concentration-response curves. If your dose-response curve has a Hill slope significantly greater than 1, it may be another indicator of aggregation-based activity.

Q2: I'm using a fluorescence-based assay, and I'm concerned about potential interference from 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. How can I check for this?

A2: Fluorescence-based assays are susceptible to interference from compounds that either absorb light at the excitation or emission wavelengths (quenching) or are themselves fluorescent (autofluorescence).[8] The aromatic nature of the benzyl-phenyl and isoxazole rings in 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine makes it a candidate for such interference.

Protocol for Assessing Fluorescence Interference:

  • Autofluorescence Measurement:

    • Prepare serial dilutions of your compound in the assay buffer.

    • In a microplate, add the compound dilutions to wells. Include wells with buffer only (blank) and a known fluorescent control.

    • Read the plate on a fluorescence plate reader using the same excitation and emission wavelengths as your primary assay.

    • A significant increase in fluorescence in the compound-containing wells compared to the blank indicates autofluorescence.

  • Quenching Measurement:

    • Prepare solutions of your fluorescent probe or product at a concentration that gives a robust signal in your assay.

    • Add serial dilutions of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine to these solutions.

    • Measure the fluorescence. A concentration-dependent decrease in the fluorescence signal suggests quenching.

Mitigation Strategies:

  • If interference is confirmed, consider switching to an orthogonal assay with a different detection method, such as a luminescence-based or label-free assay.[5][9]

  • For autofluorescence, it may be possible to subtract the background fluorescence of the compound from the assay signal. However, this can introduce variability.

Q3: My assay utilizes a luciferase reporter system. Could 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine be directly inhibiting the luciferase enzyme?

A3: Yes, direct inhibition of the reporter enzyme is a well-documented source of assay artifacts.[10][11] Many small molecules can inhibit firefly luciferase (FLuc), leading to a false-negative result in assays where an increase in signal is expected, or a false-positive in assays where a decrease in signal indicates the desired biological effect.

Workflow for Investigating Luciferase Inhibition:

cluster_0 Luciferase Inhibition Troubleshooting A Primary Assay Shows Activity B Perform Luciferase Counter-Assay A->B C Does Compound Inhibit Luciferase? B->C Analyze Data D Yes: False Positive/Negative C->D Significant Inhibition E No: Proceed with Hit Validation C->E No Significant Inhibition F Consider Orthogonal Assay D->F

Caption: Workflow for identifying luciferase inhibition.

Experimental Protocol: Luciferase Counter-Assay

  • Objective: To determine if 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine directly inhibits firefly luciferase.

  • Materials:

    • Recombinant firefly luciferase enzyme

    • Luciferin substrate

    • Assay buffer (matching your primary assay)

    • 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

    • Known luciferase inhibitor (positive control)

    • Vehicle control (e.g., DMSO)

  • Procedure:

    • Prepare serial dilutions of your test compound, positive control, and vehicle control.

    • In a white, opaque microplate, add the diluted compounds.

    • Add a solution of recombinant firefly luciferase to each well and incubate for 15 minutes at room temperature.

    • Initiate the reaction by adding the luciferin substrate.

    • Immediately measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percent inhibition of luciferase activity for each concentration of your compound relative to the vehicle control. Significant inhibition confirms that your compound is a luciferase inhibitor.

Q4: The primary amine on 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine has me concerned about chemical reactivity. How can I test for this?

A4: While the primary amine in your compound is a common functional group in many drugs, it can, under certain conditions, be reactive.[12] More broadly, some compounds can be inherently reactive and covalently modify proteins or other assay components, leading to non-specific activity.[13]

Strategies to Assess Compound Reactivity:

  • Thiol Reactivity Assay: A common mechanism of non-specific reactivity is through reaction with cysteine residues on proteins. You can assess this by including a reducing agent like Dithiothreitol (DTT) in your assay.[13] A significant loss of compound activity in the presence of DTT suggests potential thiol reactivity.

  • Pre-incubation Time-Course: Irreversible or reactive inhibitors often show time-dependent inhibition. By varying the pre-incubation time of your compound with the target protein before initiating the reaction, you can detect this effect. An increase in potency with longer pre-incubation times is a red flag for reactivity.

  • LC-MS Analysis: For a more definitive assessment, you can incubate your compound with the target protein and then analyze the mixture by liquid chromatography-mass spectrometry (LC-MS). A mass shift corresponding to the addition of your compound to the protein is direct evidence of covalent modification.

Data Presentation

When investigating assay interference, it is crucial to quantify the effects. Below are example tables for presenting such data.

Table 1: Autofluorescence of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Compound Concentration (µM)Fluorescence Units (RFU)
10015,000
507,500
253,750
12.51,800
6.25900
0 (Blank)100

This data suggests that the compound is autofluorescent at the tested wavelengths.

Table 2: Effect of Detergent on Inhibitory Activity

Compound Concentration (µM)% Inhibition (No Detergent)% Inhibition (with 0.01% Triton X-100)
509510
25805
12.5552
6.25200

This data indicates that the inhibitory activity is likely due to aggregation.

Summary and Recommendations

When working with novel compounds such as 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, a systematic approach to identifying and mitigating assay interference is essential for generating reliable and reproducible data. The troubleshooting guides and protocols provided here offer a framework for addressing the most common sources of artifacts.

cluster_0 Hit Validation Workflow A Primary Hit Identified B Assess for Aggregation (DLS, Detergent) A->B C Check for Assay Technology Interference (e.g., Fluorescence, Luciferase) B->C D Evaluate Chemical Reactivity (DTT, Time-Dependence) C->D E Perform Orthogonal Assay D->E F Confirmed Hit E->F

Caption: A generalized workflow for hit validation.

Always consider the possibility of assay interference and build appropriate counter-screens into your experimental plan from the outset. By doing so, you can have greater confidence in your results and accelerate your research and development efforts.

References

  • Assay Guidance Manual. (2025). National Center for Advancing Translational Sciences. [Link]

  • Compound-mediated interference in proximity assays by compound emission. (2025). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Buldakov, K. A., & Grembecka, J. (2020). Inhibitor Bias in Luciferase-Based Luminescence Assays. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 25(6), 639–648. [Link]

  • Interpretation of technology-independent compound-mediated assay interference in proximity assays. (n.d.). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Dahlin, J. L., Baell, J. B., & Walters, M. A. (2021). Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 26(10), 1280–1290. [Link]

  • Interferences with Luciferase Reporter Enzymes. (2016). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Dahlin, J. L., & Walters, M. A. (2022). AICs and PAINS: Mechanisms of Assay Interference. Drug Hunter. [Link]

  • Use of the Split Luciferase Complementation Assay to Identify Novel Small Molecules That Disrupt Essential Protein–Protein Interactions of Viruses. (2025). MDPI. [Link]

  • Zhang, R., & Zhu, T. (2009). A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis. Environmental Science & Technology, 43(13), 4995–5000. [Link]

  • Luciferase Assay: Principles, Purpose, and Process. (2025). Ubigene. [Link]

  • DLS Protocol. (2011). University of Montana. [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. (2025). PMC. [Link]

  • Stetefeld, J., McKenna, S. A., & Patel, T. R. (2016). Dynamic light scattering: a practical guide and applications in biomedical sciences. Protein Science, 25(10), 1812–1827. [Link]

  • Dynamic Light Scattering (DLS). (n.d.). Center for Macromolecular Interactions. [Link]

  • Interference with Fluorescence and Absorbance. (2015). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Dynamic Light Scattering (DLS). (n.d.). Unchained Labs. [Link]

  • Murphy, R. J., & Prabhu, V. M. (2010). Dynamic light scattering investigations of nanoparticle aggregation following a light-induced pH jump. The Journal of Chemical Physics, 132(19), 194903. [Link]

  • Assay Interference by Chemical Reactivity. (2015). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Quantification of Primary Amine Groups Available for Subsequent Biofunctionalization of Polymer Surfaces. (2011). Bioconjugate Chemistry, 22(8), 1546–1555. [Link]

  • Brown, R. E., Jarvis, K. L., & Hyland, K. J. (1991). Interference of biogenic amines with the measurement of proteins using bicinchoninic acid. Analytical Biochemistry, 194(2), 433–436. [Link]

  • Dahlin, J. L., Baell, J. B., & Walters, M. A. (2021). Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. SLAS Discovery, 26(10), 1280-1290. [Link]

  • 101 ELISA Troubleshooting Tips for Research in 2024. (2024). Assay Genie. [Link]

  • The Ultimate Guide to Troubleshooting Microplate Assays. (2024). Bitesize Bio. [Link]

  • Identification of the Benzyloxyphenyl Pharmacophore: A Structural Unit That Promotes Sodium Channel Slow Inactivation. (2011). ACS Chemical Neuroscience, 2(11), 665–674. [Link]

  • Biochemical Assays in Drug Discovery: From Target Validation to Therapeutic Development. (2025). Medicilon. [Link]

  • Common artifacts and mistakes made in electrophoresis. (2012). Methods in Molecular Biology, 869, 67-76. [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. (2025). ResearchGate. [Link]

  • Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements. (2023). Engineered Science Publisher. [Link]

  • Synthesis and Characterization of Novel Isoxazole derivatives. (2023). International Journal of Pharmaceutical Sciences Review and Research, 81(2), 1-6. [Link]

  • Discovery of phenyl-linked symmetric small molecules as inhibitors of the programmed cell death-1/programmed cell death-ligand 1 interaction. (2021). European Journal of Medicinal Chemistry, 223, 113637. [Link]

  • Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery. (2016). In IntechOpen. [Link]

  • Validation of Cell-based Fluorescence Assays: Practice Guidelines from the ICSH and ICCS – Part III. (2013). Bioanalysis Zone. [Link]

  • Interference and Artifacts in High-content Screening. (2025). In Assay Guidance Manual. National Center for Advancing Translational Sciences. [Link]

  • Covalent fragment screening in cell-based phenotypic models of disease: a collaborative approach. (2021). Drug Target Review. [Link]

  • Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. (2025). Nanomicrospheres. [Link]

  • Research status and application progress of small molecule drug screening technology. (2023). Chinese Journal of New Drugs, 32(12), 1185-1194. [Link]

  • Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024). Molecules, 29(20), 4791. [Link]

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Sources

Optimization

Technical Support Center: Investigating Off-Target Effects of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Welcome to the technical support resource for researchers investigating the small molecule 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This guide provides in-depth troubleshooting advice and frequently asked questions to nav...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for researchers investigating the small molecule 3-(4-benzyl-phenyl)-isoxazol-5-ylamine. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate the complexities of identifying and validating off-target effects, a critical step in drug development and chemical biology.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a compound like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine?

A1: Off-target effects occur when a drug or compound interacts with proteins other than its intended therapeutic target.[1] These unintended interactions can lead to a range of outcomes, from unexpected side effects in a clinical setting to misleading results in a laboratory experiment.[1][2] For a novel compound like 3-(4-benzyl-phenyl)-isoxazol-5-ylamine, whose primary target and broader bioactivity profile may not be fully characterized, a systematic investigation of off-target effects is crucial. The isoxazole core is a common scaffold in medicinal chemistry, found in molecules with diverse biological activities, including antimicrobial, anticancer, and insecticidal properties.[3] This chemical versatility implies that isoxazole-containing compounds can potentially interact with a wide range of biological targets. Early identification of these interactions helps to build a comprehensive safety and efficacy profile, enabling researchers to optimize the compound's design to enhance selectivity and minimize potential liabilities.[4]

Q2: What are the initial steps to predict potential off-target effects in silico?

A2: Before beginning extensive wet-lab experiments, computational approaches can provide valuable predictions about potential off-target interactions. These in silico methods leverage large databases of known drug-target interactions and compound structures.[2][5]

  • Chemical Similarity and Substructure Searching: The first step is to compare the structure of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine to compounds with known biological activities.[6] Databases like PubChem, ChEMBL, and proprietary software can identify proteins that are targeted by structurally similar molecules, suggesting potential off-targets for your compound.

  • Molecular Docking: If you have a hypothesized off-target protein (e.g., a kinase or a GPCR), molecular docking simulations can predict the binding affinity and pose of your compound within the protein's binding site. This can help to prioritize which potential off-targets to investigate experimentally.

Q3: What are the primary experimental approaches to identify off-target interactions?

A3: Experimental validation is essential to confirm any predicted off-target effects. The main strategies fall into three categories:

  • In Vitro Target-Based Screening: This involves testing the compound directly against a panel of purified proteins.

    • Kinase Profiling: Since protein kinases are a large and important class of drug targets, screening against a broad panel of kinases (kinome scanning) is a standard approach.[8][9] This can reveal unexpected inhibitory activities that could lead to off-target effects.

    • Receptor-Ligand Binding Assays: These assays measure the ability of a compound to bind to a specific receptor, often a G-protein coupled receptor (GPCR).[10][11] They are crucial for identifying interactions with cell surface signaling molecules.

    • Protein Microarrays: These high-throughput platforms allow for the screening of a compound against thousands of proteins simultaneously to identify novel binding partners.[4]

  • Cell-Based Phenotypic Screening: This approach involves observing the effect of the compound on the behavior of cells, without pre-supposing a specific target.[1][12]

    • You can screen the compound across a panel of different cell lines and measure various phenotypic endpoints, such as cell viability, apoptosis, or changes in morphology.[13] A potent effect in a specific cell line can provide clues about the compound's mechanism of action and potential off-targets.

  • Target Deconvolution: If a phenotypic effect is observed, the next step is to identify the molecular target responsible. This can be achieved through techniques such as:

    • Affinity Chromatography: Immobilizing the compound on a solid support to "pull down" its binding partners from cell lysates.

    • Genetic Approaches: Using techniques like CRISPR-Cas9 to systematically knock out genes and identify which gene loss confers resistance to the compound's effects.[14]

Q4: How do I choose the right assay for my research question?

A4: The choice of assay depends on your specific goals, resources, and what is already known about your compound.

  • For broad, unbiased screening early in development, a large kinase panel or a high-throughput phenotypic screen is a good starting point.[1][15]

  • If in silico predictions suggest a specific protein family (e.g., GPCRs), focused receptor-ligand binding assays are more appropriate.[10][16]

  • To understand the physiological relevance of a potential off-target interaction, cell-based assays that measure downstream signaling events (e.g., cAMP levels or protein phosphorylation) are essential.[16][17]

  • Biochemical assays (using purified proteins) are excellent for determining direct binding affinity and kinetics, while cell-based assays provide insights into a compound's activity in a more complex biological context.[17]

Troubleshooting Guides

Guide 1: Kinase Profiling Assays

Q: My compound shows broad activity across a kinase panel. How do I determine if this is true polypharmacology or an experimental artifact?

A: Broad kinase activity can be therapeutically beneficial (polypharmacology) or a sign of non-specific inhibition. Here’s how to troubleshoot:

  • Review the Assay Format:

    • Cause: Some assay technologies are prone to artifacts. For example, compounds that interfere with the detection method (e.g., luciferase-based assays like ADP-Glo™) or that form aggregates can produce false-positive results.

    • Solution: Validate key hits using an orthogonal assay that employs a different detection method (e.g., a fluorescence-based assay if you initially used a luminescence-based one).[15] Also, consider running an assay to detect compound aggregation at the concentrations used in your screen.

  • Examine the ATP Concentration:

    • Cause: Many kinase inhibitors compete with ATP for binding. Screening at a low ATP concentration can reveal inhibitory activity that is not physiologically relevant, as cellular ATP levels are typically high (in the millimolar range).[9][15]

    • Solution: Re-test your compound against the hits using an ATP concentration that mimics physiological conditions (e.g., 1 mM).[15] True ATP-competitive inhibitors will show a decrease in potency at higher ATP concentrations.

  • Determine the Mechanism of Action (MOA):

    • Cause: Non-specific inhibitors may act through mechanisms other than direct binding to the ATP pocket, such as protein denaturation or redox cycling.

    • Solution: Perform kinetic studies to confirm if the inhibition is ATP-competitive. For key off-targets, consider a direct binding assay, such as Surface Plasmon Resonance (SPR) or NanoBRET® Target Engagement assays, to confirm a physical interaction.[17]

Q: I'm seeing conflicting results between my biochemical and cell-based kinase assays. What could be the cause?

A: Discrepancies between biochemical (purified enzyme) and cell-based assays are common and can provide important insights.

  • Cell Permeability and Efflux:

    • Cause: The compound may not be able to cross the cell membrane efficiently to reach its intracellular target, or it may be actively removed by efflux pumps.

    • Solution: Use cellular thermal shift assays (CETSA) or NanoBRET® TE assays to measure target engagement in intact cells.[17] These methods can confirm if the compound is reaching its target in a cellular environment. If permeability is low, medicinal chemistry efforts may be needed to improve the compound's physicochemical properties.

  • Metabolism:

    • Cause: The compound may be rapidly metabolized into an inactive form within the cell. Conversely, it could be converted into a more active metabolite.

    • Solution: Analyze the compound's stability in cell culture medium and in the presence of liver microsomes. Use LC-MS/MS to identify and quantify any metabolites formed and test their activity in biochemical assays.

  • Presence of Scaffolding Proteins and Subcellular Localization:

    • Cause: In a cellular context, kinases exist in complex with other proteins, which can alter their conformation and accessibility to inhibitors. The target kinase and the compound may also be located in different subcellular compartments.

    • Solution: Use immunofluorescence or cell fractionation studies to determine the subcellular localization of the target kinase. Cell-based assays that measure the phosphorylation of a known downstream substrate provide a more physiologically relevant readout of target inhibition.[16]

Guide 2: Phenotypic Screening

Q: My compound induces a specific phenotype, but I can't identify the target. What are the next steps for target deconvolution?

A: Identifying the target of a phenotypically active compound is a challenging but critical step.

  • Affinity-Based Methods:

    • Approach: These methods use the compound itself as a "bait" to capture its binding partners.

    • Protocol: Synthesize a version of your compound with a linker and an affinity tag (e.g., biotin). Immobilize this probe on beads and incubate with cell lysate. The proteins that bind to the probe can be identified by mass spectrometry.

    • Troubleshooting: A common issue is the high abundance of non-specific binders. To address this, perform a competitive binding experiment where the lysate is co-incubated with an excess of the free, untagged compound. True binding partners will be outcompeted, leading to a reduced signal in the mass spectrometry data.

  • Genetic Approaches:

    • Approach: These methods identify genes that, when mutated, alter the cell's response to the compound.

    • Protocol: Perform a genome-wide CRISPR-Cas9 screen to identify gene knockouts that confer resistance to your compound.[14] Cells that survive treatment with a lethal dose of the compound are sequenced to identify the resistance-conferring mutations. The gene that is knocked out is often the target of the compound or a critical component of the same pathway.

    • Troubleshooting: Off-target effects of the CRISPR editing itself can complicate results.[14] It is crucial to validate hits using multiple sgRNAs per gene and to confirm the phenotype in individually generated knockout cell lines.

  • Computational and Data-Driven Approaches:

    • Approach: Compare the gene expression or phenotypic profile induced by your compound with profiles in existing databases (e.g., the Connectivity Map).

    • Protocol: Treat cells with your compound and perform transcriptomic (RNA-seq) or high-content imaging analysis. Compare the resulting signature to a database of signatures from compounds with known mechanisms of action. A strong correlation can suggest a similar target or pathway.[13]

Visualizations & Data

Experimental Workflow for Off-Target Investigation

The following diagram outlines a comprehensive strategy for identifying and validating the off-target effects of a novel compound.

OffTargetWorkflow cluster_in_silico In Silico Prediction cluster_in_vitro In Vitro Screening cluster_cell_based Cell-Based Analysis cluster_validation Hit Validation & Deconvolution in_silico In Silico Analysis (Similarity Search, AI Models) broad_screen Broad Panel Screening (e.g., Kinome Scan) in_silico->broad_screen Prioritize Panels focused_assay Focused Binding Assays (e.g., Receptor Binding) in_silico->focused_assay Suggest Targets orthogonal_assay Orthogonal Assay Validation broad_screen->orthogonal_assay Validate Hits target_engagement Target Engagement Assays (e.g., CETSA, NanoBRET) focused_assay->target_engagement Confirm Cellular Binding phenotypic_screen Phenotypic Screening target_deconv Target Deconvolution (Affinity pulldown, CRISPR screen) phenotypic_screen->target_deconv Identify Target downstream_assay Downstream Signaling Assay target_engagement->downstream_assay Confirm Functional Effect in_vivo In Vivo Model Testing downstream_assay->in_vivo Assess Physiological Relevance orthogonal_assay->target_engagement target_deconv->downstream_assay

Caption: A comprehensive workflow for off-target effect investigation.

Principle of a Competitive Binding Assay

This diagram illustrates how a competitive binding assay is used to determine the affinity of a test compound for a specific receptor.

CompetitiveBinding cluster_0 No Competitor cluster_1 With Competitor Receptor0 Receptor LabeledLigand0 Labeled Ligand Receptor0->LabeledLigand0 Binds Signal0 High Signal Receptor1 Receptor TestCompound Test Compound (e.g., 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine) Receptor1->TestCompound Competes LabeledLigand1 Labeled Ligand Signal1 Low Signal

Caption: Principle of a competitive receptor-ligand binding assay.

Data Summary: Kinase Profiling

When presenting data from a kinase profiling screen, a clear, tabular format is essential for easy interpretation.

Kinase Target% Inhibition @ 1 µM% Inhibition @ 10 µMIC₅₀ (nM)Notes
Primary Target 95%99%50Expected on-target activity
Kinase A8%15%>10,000Likely no significant activity
Kinase B65%92%850Potential off-target, requires validation
Kinase C72%95%600Potential off-target, requires validation
Kinase D12%25%>10,000Likely no significant activity

Detailed Experimental Protocols

Protocol 1: General Kinase Selectivity Profiling (Biochemical)

This protocol is adapted from methodologies used in luminescent kinase assays, such as the ADP-Glo™ Kinase Assay, which measures ADP production as an indicator of kinase activity.[17]

Objective: To determine the inhibitory activity of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine against a panel of purified protein kinases.

Materials:

  • Kinase panel of choice (e.g., from Promega, Reaction Biology).

  • Substrate and cofactors specific to each kinase.

  • ATP at a desired concentration (e.g., 10 µM or physiological 1 mM).

  • ADP-Glo™ Kinase Assay reagents (Promega).

  • Test compound dissolved in DMSO.

  • White, opaque 384-well assay plates.

  • Plate reader capable of measuring luminescence.

Procedure:

  • Compound Preparation: Prepare a serial dilution of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine in DMSO. For a single-point screen, a 10 mM stock is typically diluted to achieve a final assay concentration of 1 µM or 10 µM.

  • Kinase Reaction Setup: a. In each well of the 384-well plate, add 2 µL of the kinase reaction buffer containing the specific kinase, its substrate, and any required cofactors. b. Add 1 µL of the diluted test compound or DMSO (for positive and negative controls). c. Incubate for 10 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate Reaction: Add 2 µL of ATP solution to each well to start the kinase reaction.

  • Incubation: Incubate the plate at room temperature for the recommended time for the specific kinase (typically 60 minutes).

  • Stop Reaction and Detect ADP: a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. b. Incubate for 40 minutes at room temperature.

  • Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP into ATP, which is then used by luciferase to produce light.

  • Read Plate: Incubate for 30 minutes at room temperature, then measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control. Plot dose-response curves for any significant hits to determine IC₅₀ values.

Protocol 2: Competitive Radioligand Binding Assay

This protocol outlines a general procedure for a competitive binding assay using filtration to separate bound from free radioligand, a standard method for studying GPCRs.[18][19]

Objective: To measure the binding affinity (Ki) of 3-(4-benzyl-phenyl)-isoxazol-5-ylamine for a specific receptor.

Materials:

  • Cell membranes expressing the receptor of interest.

  • A suitable radioligand (e.g., ³H- or ¹²⁵I-labeled) with known affinity for the target receptor.

  • Test compound and a known unlabeled competitor (for positive control).

  • Assay buffer (e.g., Tris-HCl with cofactors like MgCl₂).

  • GF/C filter plates.

  • Scintillation fluid.

  • Microplate scintillation counter.

Procedure:

  • Reagent Preparation: a. Prepare serial dilutions of the test compound and the unlabeled competitor in assay buffer. b. Dilute the radioligand in assay buffer to a concentration at or below its dissociation constant (Kd). c. Dilute the receptor membranes in assay buffer to the desired concentration.

  • Assay Setup (in a 96-well plate): a. Total Binding: Add 50 µL of assay buffer, 25 µL of radioligand, and 25 µL of receptor membranes. b. Non-Specific Binding (NSB): Add 50 µL of a saturating concentration of the unlabeled competitor, 25 µL of radioligand, and 25 µL of receptor membranes. c. Competition: Add 50 µL of each concentration of the test compound, 25 µL of radioligand, and 25 µL of receptor membranes.

  • Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

  • Filtration: a. Pre-soak the filter plate with buffer. b. Rapidly transfer the contents of the assay plate to the filter plate and apply a vacuum to aspirate the liquid. This traps the membranes (with bound radioligand) on the filter. c. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

  • Detection: a. Dry the filter plate completely. b. Add scintillation fluid to each well. c. Seal the plate and count the radioactivity in each well using a microplate scintillation counter.

  • Data Analysis: a. Calculate specific binding = Total Binding - Non-Specific Binding. b. Plot the percentage of specific binding as a function of the test compound concentration. c. Fit the data to a one-site competition model using non-linear regression analysis to determine the IC₅₀ value. d. Convert the IC₅₀ to a Ki (inhibitor binding affinity constant) using the Cheng-Prusoff equation.

References

  • Protein kinase profiling assays: a technology review. PubMed
  • About Ligand Binding Assays. Gifford Bioscience
  • Activity-Based Kinase Selectivity and Profiling Services. AssayQuant
  • Receptor-Ligand Binding Assay. Mtoz Biolabs
  • Kinase Biology for Drug Discovery. Promega
  • Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology
  • How can off-target effects of drugs be minimised?.
  • Profiling Prediction of Kinase Inhibitors: Toward the Virtual Assay.
  • Receptor-Ligand Binding Assays. Revvity
  • Receptor-Ligand Binding Assays. Labome
  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. PMC
  • Receptor Binding Assays for HTS and Drug Discovery. NCBI - NIH
  • Identifying off-target effects and hidden phenotypes of drugs in human cells. PubMed
  • Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI
  • Comprehensive Analysis of CRISPR Off-Target Effects. CD Genomics
  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. PMC
  • Phenotypic Screening for Targeted Protein Degradation: Strategies, Challenges, and Emerging Opportunities.
  • Off-Target Effects Analysis.
  • Inhibition of chitin synthesis by 5-benzoylamino-3-phenylisoxazoles with various substituents at two benzene rings and their larvicidal activity. PMC
  • Synthesis, characterization and antimicrobial evaluation of some novel (3-methyl- 5-((3-phenylisoxazol-5-yl)methoxy)benzofuran-2. Indian Journal of Chemistry - Section B
  • ORGANOCATALYZED THREE-COMPONENT SYNTHESIS OF ISOXAZOL-5(4H)-ONES UNDER AQUEOUS CONDITIONS. HETEROCYCLES

Sources

Troubleshooting

Technical Support Center: Optimizing the Bioactivity of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

Welcome to the Technical Support Center for isoxazole-based small molecule development. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a highly lipophilic, planar small molecule that serves as a privileged scaffold in medicin...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for isoxazole-based small molecule development. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a highly lipophilic, planar small molecule that serves as a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors, HSP90 inhibitors, and GPCR modulators[1]. However, researchers often encounter bioactivity bottlenecks related to poor aqueous solubility, suboptimal target affinity, and rapid metabolic clearance.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and structural optimization workflows to maximize the in vitro and in vivo bioactivity of this compound class.

Section 1: Troubleshooting In Vitro Target Engagement (SAR & Binding)

FAQ 1: My compound shows excellent docking scores in silico, but the in vitro IC50 is weak. Why? Answer: This is a classic false-negative scenario driven by the high lipophilicity and planarity of the 4-benzylphenyl moiety. Highly planar molecules tend to form tight crystal lattices in aqueous environments, significantly increasing the energetic penalty required for the molecule to desolvate and enter the target's binding pocket[2]. Causality & Solution: You must disrupt molecular planarity. Introducing sp3-hybridized carbons or steric bulk (e.g., ortho-methyl groups on the phenyl ring) increases the dihedral angle. This prevents tight crystal packing, lowers the desolvation penalty, and improves both aqueous solubility and target engagement[2].

FAQ 2: How can I chemically modify the isoxazol-5-ylamine core to enhance target affinity? Answer: The primary amine at the 5-position of the isoxazole ring is a versatile synthetic handle but often acts as a weak hydrogen bond donor in its free state. Converting the free amine into an amide (N-acylation) or a urea derivative often yields a dramatic increase in bioactivity. For instance, N-(isoxazol-5-yl)amides have been shown to act as highly potent inhibitors by forming critical, directional hydrogen bonds with active site residues (e.g., within the ATP-binding pocket of HSP90)[1].

Mechanism Isoxazole Isoxazol-5-ylamine (N-Acylated Lead) Binding Hydrogen Bonding (Optimized Affinity) Isoxazole->Binding Target Target Protein (e.g., Kinase/HSP90) Inhibition Enzyme Inhibition (Signal Blockade) Target->Inhibition ATP Displacement Binding->Target

Mechanism of target engagement via N-acylation of the isoxazole core.

Section 2: Overcoming Aqueous Solubility Barriers

FAQ 3: The compound precipitates when added to my aqueous assay buffer (PBS, pH 7.4). How do I formulate it without losing bioactivity? Answer: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine exhibits characteristics of a BCS Class II compound (low solubility, high permeability)[3]. Direct dilution from a DMSO stock into PBS causes the hydrophobic molecules to self-associate and "crash out," leading to erratic assay readouts. To resolve this, employ molecular encapsulation using β-Cyclodextrin[4]. Cyclodextrins possess a hydrophobic cavity that accommodates the lipophilic benzylphenyl tail, while the hydrophilic exterior maintains aqueous solubility without altering the compound's intrinsic bioactivity[5].

Protocol: Preparation of a Self-Validating β-Cyclodextrin Inclusion Complex

Note: This protocol utilizes a filtration step to self-validate that no uncomplexed drug remains in suspension, ensuring accurate dosing concentrations.

  • Preparation: Dissolve 1 molar equivalent of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in a minimal volume of ethanol to ensure complete monomeric dispersion[5].

  • Host Solution: Prepare an aqueous solution of β-Cyclodextrin (1.2 molar equivalents) in deionized water, heating gently to 60°C.

  • Complexation: Slowly add the ethanolic drug solution dropwise to the β-Cyclodextrin solution under continuous magnetic stirring.

  • Equilibration: Stir the reaction mixture at 70°C for 4 hours. Afterward, allow the system to cool to 25°C and continue stirring for an additional 8 hours to ensure thermodynamic equilibration of the inclusion complex[5].

  • Isolation: Remove the ethanol entirely via rotary evaporation. Filter the remaining aqueous suspension through a 0.45 µm syringe filter. Causality: The filter traps any uncomplexed, precipitated free drug, ensuring the filtrate contains only the fully solubilized complex.

  • Validation: Analyze the clear filtrate via HPLC to quantify the exact concentration of the solubilized active pharmaceutical ingredient (API) before running your bioassay.

Section 3: Improving Metabolic Stability (In Vivo Bioactivity)

FAQ 4: The compound shows high in vitro activity but fails in cell-based or in vivo models. What is the cause? Answer: The benzylic methylene (-CH2-) and the para-position of the terminal phenyl ring are major metabolic liabilities. Cytochrome P450 (CYP) enzymes in the liver rapidly oxidize these sites, leading to high intrinsic clearance and a half-life too short to achieve therapeutic exposure[6]. Solution: Perform a Liver Microsomal Stability Assay to quantify intrinsic clearance ( CLint​ ). If clearance is high, utilize bioisosteric replacement—such as substituting the benzylic protons with fluorine atoms (-CF2-)—to block CYP-mediated hydroxylation while maintaining the required molecular geometry.

Protocol: Liver Microsomal Stability Assay

Causality Note: This assay uses NADPH as an electron donor to simulate Phase I CYP450 metabolism. A negative control lacking NADPH is mandatory to rule out chemical instability or non-CYP degradation pathways[7].

  • Reaction Mixture Setup: In a 96-well plate, combine 100 mM potassium phosphate buffer (pH 7.4), 3.3 mM MgCl2​ , and human or mouse liver microsomes (final protein concentration 0.42 mg/mL)[7].

  • Compound Addition: Add the test compound to achieve a final concentration of 1-2 µM. Critical: Keep the final organic solvent concentration (e.g., DMSO/Acetonitrile) below 1% to prevent solvent-induced inhibition of CYP enzymes[7].

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes with gentle shaking (100 rpm) to reach physiological temperature[6].

  • Initiation: Start the metabolic reaction by adding the NADPH regenerating system (final concentration 3 mM NADPH)[7].

  • Sampling & Quenching: At predetermined time points (0, 7, 15, 25, and 40 minutes), transfer a 30 µL aliquot into a microtube containing 150 µL of ice-cold acetonitrile spiked with an internal standard. Causality: The cold organic solvent instantly denatures the microsomal proteins, halting metabolism[7].

  • Analysis: Centrifuge the quenched samples at 5500 rpm for 5 minutes to pellet the precipitated proteins[7]. Analyze the supernatant via LC-MS/MS to determine the elimination constant ( kel​ ) and half-life ( t1/2​ )[7].

Quantitative Data: Impact of Optimization Strategies

Summarized below is the expected trajectory of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine when applying the troubleshooting workflows detailed above.

Optimization StrategyChemical / Physical ModificationAqueous Solubility (µg/mL)Target Affinity ( IC50​ , nM)Microsomal t1/2​ (min)
Baseline None (Free base)< 1.045012
Formulation β-Cyclodextrin Complexation> 50.045012
SAR Optimization N-Acylation (Amide conversion)2.53015
PK Optimization Benzyl Fluorination (-CF2-)< 1.0480> 60
Combined Lead N-Acylated + Fluorinated + SEDDS> 100.035> 60

Diagnostic Workflow

BioactivityWorkflow Start 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Solubility 1. Aqueous Solubility (Precipitation Check) Start->Solubility Binding 2. Target Engagement (IC50 / Kd Assay) Solubility->Binding Good Formulation Formulation: β-Cyclodextrin / SEDDS Solubility->Formulation Poor Stability 3. Metabolic Stability (Microsomal Assay) Binding->Stability High Affinity SAR SAR Optimization: N-Acylation / Steric Bulk Binding->SAR Low Affinity PK PK Optimization: Fluorination of Benzyl Stability->PK High Clearance Lead Optimized Bioactive Lead Stability->Lead Stable Formulation->Binding SAR->Binding PK->Stability

Workflow for diagnosing and optimizing isoxazole bioactivity.

References

  • AxisPharm. Microsomal Stability Assay Protocol. Available at:[Link]

  • Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available at: [Link]

  • ResearchGate. Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. Available at: [Link]

  • ACS Publications. Influence of pH, β-Cyclodextrin, and Metal Ions on the Solubility and Stability of the Medicinally Competent Isoxazole Derivative of Curcumin: A Photophysical Study. Available at: [Link]

  • ResearchGate. Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors. Available at: [Link]

  • Pexacy. Cutting-Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. Available at: [Link]

  • IJISRT. Formulation-Driven Strategies for Overcoming Solubility Barriers in Drug Development: A Review. Available at:[Link]

  • ACS Publications. Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Available at: [Link]

Sources

Optimization

Technical Support Center: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Stability &amp; Troubleshooting

Welcome to the Technical Support Center. As application scientists and drug development professionals, we frequently encounter stability challenges when working with highly functionalized heterocycles.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists and drug development professionals, we frequently encounter stability challenges when working with highly functionalized heterocycles. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is a privileged 3-aryl-5-aminoisoxazole scaffold, widely utilized in the design of kinase inhibitors and Hsp90 chaperone inhibitors.

Despite its pharmacological utility, the isoxazole ring—specifically its labile N-O bond—presents unique degradation liabilities during synthesis, formulation, and in vitro testing. This guide provides field-proven mechanistic insights, troubleshooting workflows, and self-validating protocols to help you control and mitigate these degradation pathways.

🔬 Core Mechanistic Principles of Isoxazole Degradation

To troubleshoot effectively, we must first understand the causality behind the degradation. The isoxazole ring is highly responsive to its chemical environment:

  • N-O Bond Cleavage (Hydrolytic/Nucleophilic): The N-O bond is the weakest structural link in the isoxazole ring. Under basic conditions or in the presence of strong nucleophiles, the ring undergoes hydrolytic cleavage. For 5-aminoisoxazoles, the electron-donating 5-amino group facilitates this ring-opening, resulting in acyclic cyanoacetamide or β-keto nitrile derivatives ().

  • Photochemical Isomerization: 3,5-disubstituted isoxazoles are notoriously sensitive to UV and ambient light. Upon photoexcitation, the ring undergoes a rearrangement to a carbonyl-2H-azirine intermediate, which can further isomerize into a highly stable oxazole derivative ().

  • Oxidative Fragmentation: In metabolic assays (e.g., liver microsomes) or in the presence of reactive oxygen species (ROS), the isoxazole moiety is a primary target for electrophilic or nucleophilic oxidative attack, leading to rapid ring fragmentation ().

🛠️ Troubleshooting Guides & FAQs

Q1: I am observing a rapid loss of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine during my basic liquid-liquid extraction (pH > 9). What is happening? A1: The compound is undergoing base-catalyzed ring opening.

  • Causality: The high pH environment facilitates nucleophilic attack and deprotonation, leading to the cleavage of the fragile N-O bond. The 5-amino group exacerbates this by pushing electron density into the ring, stabilizing the acyclic intermediate.

  • Solution: Adjust your workup conditions to a milder pH (6.0–7.5) using buffered aqueous solutions (e.g., saturated NaHCO₃ instead of NaOH) and keep the temperature strictly below 25°C.

Q2: My LC-MS analysis shows a new peak with the exact same mass (isobaric) as the parent compound, but with a different retention time. Is this an impurity from synthesis? A2: This is likely a degradation product caused by photoisomerization, not a synthetic impurity.

  • Causality: Exposure to ambient laboratory light or UV sources during sample preparation triggers the isoxazole to rearrange into a carbonyl-2H-azirine, which subsequently forms an oxazole. Because this is an isomerization, the molecular weight remains identical.

  • Solution: Handle all stock solutions in amber glass vials and perform assays under low-light conditions.

Q3: During in vitro microsomal stability assays, intrinsic clearance is exceptionally high. Is the compound metabolically unstable? A3: Yes, the isoxazole ring is highly susceptible to oxidative metabolism.

  • Causality: Cytochrome P450 enzymes can catalyze the deprotonation and elimination or direct oxidative cleavage of the N-O bond, similar to the metabolic pathways observed in drugs like leflunomide (). This is an inherent liability of the scaffold; consider structural rigidification if metabolic stability is your primary endpoint.

📊 Degradation Kinetics & Byproduct Profiling

The following table summarizes the quantitative degradation profiles typically observed for 3-aryl-5-aminoisoxazoles under various stress conditions.

Stress ConditionTypical Half-Life (t₁/₂)Primary Degradation PathwayMajor Degradant Identified (LC-MS)
Ambient Light (Benchtop, 25°C) 12 - 24 hoursPhotoisomerizationOxazole derivative (Isobaric mass)
Basic Aqueous (pH > 9.0) < 2 hoursNucleophilic Ring OpeningCyanoacetamide / β-keto nitrile
Acidic Aqueous (pH 2.0) > 48 hoursAcid-catalyzed HydrolysisCleaved fragments
Oxidative (e.g., P450 / ROS) 30 - 60 minsOxidative CleavageFragmented smaller molecules

🧪 Validated Experimental Protocols

Protocol: Self-Validating Stability Assessment Workflow

To definitively diagnose which degradation pathway is affecting your specific batch of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, utilize this self-validating matrix protocol. By isolating variables (pH, light, oxidation), the system internally controls for false positives.

Step 1: Stock Preparation Prepare a 10 mM stock solution of the compound in anhydrous, degassed DMSO. Store immediately in an amber vial at -20°C.

  • Causality: Degassing removes dissolved oxygen (preventing oxidative degradation), and the amber vial prevents photolysis, ensuring the baseline (T=0) is pristine.

Step 2: Matrix Incubation Dilute the stock to a final concentration of 100 µM in the following four parallel conditions:

  • Condition A (Control): pH 7.4 Phosphate Buffer, amber vial, 25°C.

  • Condition B (Base Stress): pH 10.0 Borate Buffer, amber vial, 25°C.

  • Condition C (Photo Stress): pH 7.4 Phosphate Buffer, clear glass vial, exposed to broad-spectrum UV/Vis light, 25°C.

  • Condition D (Oxidative Stress): pH 7.4 Phosphate Buffer + 1 mM H₂O₂, amber vial, 25°C.

Step 3: Sampling & Quenching Take 50 µL aliquots at T=0, 1h, 4h, and 24h. Immediately quench the aliquots by adding 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

  • Causality: The acidic crash lowers the pH to stabilize the N-O bond and precipitates buffer salts, halting any further base-catalyzed or enzymatic degradation.

Step 4: LC-MS Analysis & Self-Validation Analyze the samples via LC-MS.

  • Validation Logic: If Condition A remains stable (>95% intact), your baseline handling is correct. If Condition B shows rapid loss, your issue in standard assays is pH-driven. If Condition C yields an isobaric peak, your laboratory lighting is the culprit. This matrix definitively isolates the causality of the instability.

🗺️ Pathway & Workflow Visualizations

Pathways Parent 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Base Base/Nucleophile (pH > 8) Parent->Base N-O Cleavage Photo UV/Light Exposure (Photolysis) Parent->Photo Photoisomerization Oxidative Oxidative Stress (ROS / P450) Parent->Oxidative Oxidative Attack Deg1 Ring-Opened Product (Cyanoacetamide) Base->Deg1 Deg2 Carbonyl-2H-azirine Intermediate Photo->Deg2 Deg4 Fragmented Metabolites Oxidative->Deg4 Deg3 Oxazole Derivative Deg2->Deg3 Further UV

Degradation pathways of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine under stress.

Workflow Start Degradation Observed CheckLCMS Analyze LC-MS Profile Start->CheckLCMS Isomer Isomeric Peak (Same Mass) CheckLCMS->Isomer MassLoss Mass Change (Fragmentation) CheckLCMS->MassLoss PhotoIssue Suspect Photodegradation Isomer->PhotoIssue HydroIssue Suspect Hydrolysis MassLoss->HydroIssue FixPhoto Action: Use Amber Vials PhotoIssue->FixPhoto FixHydro Action: Optimize pH (6-7.5) HydroIssue->FixHydro

Troubleshooting workflow for isoxazole-5-amine instability.

References

  • RSC Publishing. "Ferrate(vi) initiated oxidative degradation mechanisms clarified by DFT calculations: a case for sulfamethoxazole." Source: Environmental Science: Processes & Impacts. URL:[Link]

  • ResearchGate. "Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide." Source: ResearchGate. URL:[Link]

  • ResearchGate. "Synthesis of 3-(5-isopropyl-2,4-dimethoxyphenyl)-4-methoxybenzo[d]isoxazole-5-amine and its application for the preparation of new Hsp90 inhibitors." Source: Proceedings of the National Academy of Sciences of Belarus. URL: [Link]

  • PMC (NIH). "Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl‑2H‑Azirines." Source: Journal of Organic Chemistry. URL: [Link]

Troubleshooting

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine experimental variability and controls

This guide is intended for researchers, scientists, and drug development professionals working with 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine and related 3-aryl-5-aminoisoxazole derivatives. It provides in-depth troubleshoo...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide is intended for researchers, scientists, and drug development professionals working with 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine and related 3-aryl-5-aminoisoxazole derivatives. It provides in-depth troubleshooting advice and answers to frequently asked questions to address common sources of experimental variability and ensure reliable, reproducible results.

Introduction

The 3-aryl-5-aminoisoxazole scaffold is a privileged structure in medicinal chemistry, appearing in compounds with a wide array of biological activities, including antineoplastic and antitubulin effects.[1][2] The successful synthesis and evaluation of analogs like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine depend on overcoming key experimental hurdles related to synthesis, purification, and compound stability. This document provides a framework for understanding and controlling these variables.

Frequently Asked Questions (FAQs)

Q1: My synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine resulted in a very low yield. What are the most likely causes?

A1: Low yields in isoxazole synthesis are a frequent issue and can stem from several factors:

  • Poor Starting Material Quality: Ensure the purity of your precursors, such as the corresponding β-ketonitrile or chalcone. The stability of reagents like hydroxylamine is also critical.

  • Suboptimal Reaction Conditions: Isoxazole formation is highly sensitive to pH, temperature, and solvent.[3] For instance, traditional methods requiring high temperatures or extended reaction times can lead to product decomposition.[4]

  • Nitrile Oxide Dimerization: If using a 1,3-dipolar cycloaddition route, the intermediate nitrile oxide is prone to dimerization to form furoxans, which is a major competing side reaction.[5] This can be minimized by generating the nitrile oxide in situ at low temperatures and ensuring the alkyne is readily available.[5]

  • Inefficient Workup: The product may be lost during extraction or purification steps. Ensure the pH is appropriate during aqueous workup to keep the amine group in a neutral state for efficient extraction into an organic solvent.

Q2: I'm observing two spots on my TLC plate with very similar Rf values that I suspect are regioisomers. How can I confirm this and improve selectivity?

A2: The formation of regioisomers (e.g., 3-amino-5-aryl vs. 5-amino-3-aryl) is a classic challenge in isoxazole synthesis.[4][5]

  • Confirmation: The most definitive way to identify the isomers is through 2D NMR spectroscopy (NOESY or HMBC). High-resolution mass spectrometry (HRMS) will confirm they have the same mass, but NMR is required for structural elucidation.[6]

  • Improving Regioselectivity: The regiochemical outcome is governed by both steric and electronic factors of the reactants and the specific reaction conditions.[5]

    • For Condensation Reactions (e.g., from a β-ketonitrile): The pH and temperature are key. It has been shown that at a pH > 8 and higher temperatures (e.g., 100 °C), hydroxylamine preferentially attacks the ketone carbonyl, leading to the 5-amino isoxazole isomer.[3] Conversely, more neutral pH and lower temperatures can favor reaction at the nitrile, yielding the 3-amino isomer.[3]

    • For 1,3-Dipolar Cycloadditions: The choice of solvent and the presence of catalysts can influence regioselectivity.[4] Copper-catalyzed conditions are often used for terminal alkynes to control the outcome.[7]

Q3: My purified compound seems to be degrading upon storage or during biological assays. How stable is the 5-aminoisoxazole ring?

A3: The isoxazole ring, while aromatic, contains a weak N-O bond that can be susceptible to cleavage under certain conditions.[8]

  • pH Sensitivity: The ring is particularly labile under basic conditions.[9] Studies on the drug Leflunomide, which contains an isoxazole ring, show significant decomposition at pH 10, a process that is accelerated at higher temperatures (37°C vs. 25°C).[10] It is generally stable at neutral and acidic pH.[10]

  • Reductive Cleavage: The N-O bond can be cleaved by catalytic hydrogenation (e.g., H₂/Pd) or other reducing agents.[5]

  • Photochemical Instability: UV irradiation can cause the isoxazole ring to rearrange, potentially to an oxazole.[5][11]

  • Storage: For long-term stability, store the compound as a solid in a dark, cool, and dry place, preferably under an inert atmosphere. For solutions, use aprotic solvents and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Experimental Variability

Section 1: Synthesis and Reaction Control

Low yield and impurity formation are the most common problems during synthesis. A systematic approach to troubleshooting is essential.

Problem 1.1: Low or No Product Formation

  • Causality: This often points to issues with starting materials or fundamental reaction parameters. 1,3-dicarbonyl compounds can exist as keto-enol tautomers, affecting their reactivity.[5] The generation of reactive intermediates like nitrile oxides must be efficient and timely to avoid decomposition.[5]

  • Troubleshooting Protocol:

    • Verify Starting Materials: Confirm the identity and purity of all reactants using appropriate analytical techniques (e.g., NMR, melting point).

    • Optimize Temperature: Monitor the reaction temperature carefully. Some steps, like nitrile oxide generation, may require low temperatures, while the subsequent cycloaddition may need heating.[5]

    • Monitor Reaction Progress: Use TLC or LC-MS to track the consumption of starting materials and the formation of the product over time. Excessively long reaction times can lead to degradation.[5]

    • Explore Alternative Energy Sources: Microwave irradiation or ultrasound have been shown to dramatically reduce reaction times and improve yields in many isoxazole syntheses.[12][13]

Problem 1.2: Formation of Regioisomers and Byproducts

  • Causality: The formation of regioisomers is a common challenge governed by the subtle interplay of steric and electronic effects.[4] The most prevalent byproduct in cycloaddition reactions is the furoxan dimer of the nitrile oxide intermediate.[5]

  • Troubleshooting Protocol:

    • Control pH and Temperature: As detailed in the FAQs, these are the most critical parameters for controlling regioselectivity in condensation reactions.[3]

    • Modify Reactants/Catalysts: In cycloaddition reactions, altering the electronic properties of the alkyne or nitrile oxide can direct the regioselectivity. The addition of a Lewis acid or the use of a copper catalyst can also enforce a specific orientation.[5]

    • Minimize Nitrile Oxide Dimerization: To prevent furoxan formation, ensure the nitrile oxide is generated slowly in situ in the presence of the alkyne (dipolarophile). This keeps the concentration of the reactive intermediate low at any given time.[5]

cluster_synthesis Synthesis Troubleshooting Workflow cluster_isomers Regioisomer Issue cluster_byproducts Byproduct Issue (e.g., Furoxan) Start Low Yield or Impurities Observed Check_SM Verify Purity of Starting Materials Start->Check_SM Check_Cond Review Reaction Conditions (Temp, pH, Solvent, Time) Start->Check_Cond Adjust_pH Adjust pH / Temperature [8] Check_Cond->Adjust_pH Change_Cat Change Catalyst / Solvent [1] Check_Cond->Change_Cat Slow_Add Slowly Add Nitrile Oxide Precursor [1] Check_Cond->Slow_Add Optimize Optimize Reaction Monitoring (TLC/LC-MS) Check_Cond->Optimize Result Improved Yield & Purity Adjust_pH->Result Change_Cat->Result Slow_Add->Result Optimize->Result

Caption: Troubleshooting workflow for isoxazole synthesis optimization.

Section 2: Purification and Characterization

The purification of 3-aryl-5-aminoisoxazoles can be challenging due to the similar polarity of regioisomers and the potential for the compound to streak on silica gel.

  • Causality: The basicity of the 5-amino group can lead to strong interactions with the acidic silica gel surface, causing tailing and poor separation. Isomers often have very similar polarities, making chromatographic separation difficult.[5]

  • Troubleshooting Protocol:

    • Column Chromatography Optimization:

      • Solvent Screening: Systematically screen solvent systems using TLC. A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a polar solvent (e.g., ethyl acetate) is a good starting point.

      • Additive Use: To reduce tailing, add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia solution to the eluent.[5] This neutralizes the acidic sites on the silica.

    • Crystallization: This can be a highly effective method for both purification and separating isomers if one crystallizes preferentially.[5] Screen a wide range of solvents and solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes, dichloromethane/hexanes).

    • Characterization Data Interpretation:

      • ¹H NMR: Look for the characteristic isoxazole proton singlet (typically δ 6-7 ppm). The chemical shifts of the aromatic protons on the benzyl and phenyl rings should be carefully analyzed.

      • ¹³C NMR: The chemical shifts of the isoxazole ring carbons (C3, C4, C5) are diagnostic.

      • Mass Spec (HRMS): Essential for confirming the elemental composition.[6]

      • IR Spectroscopy: Look for N-H stretches (around 3300-3500 cm⁻¹) for the amino group and C=N/C=C stretches for the isoxazole ring.[14]

Section 3: Handling and Stability in Biological Assays

The stability of the compound in aqueous buffer systems used for biological assays is a critical, often overlooked, variable.

  • Causality: As noted previously, the isoxazole N-O bond is susceptible to base-catalyzed hydrolysis.[10] Many biological assays are run at a physiological pH of 7.4, where slow degradation can occur, especially at 37°C.[10] The compound's solubility can also be a major factor.

  • Troubleshooting Protocol:

    • Assess Stability: Before conducting extensive assays, perform a stability study. Incubate the compound in the assay buffer (at the final concentration and temperature) for the duration of the experiment. Analyze samples at different time points by HPLC or LC-MS to check for degradation.

    • Control pH: If possible, perform assays at a pH closer to neutral or slightly acidic where the compound is more stable.

    • Solubility Enhancement: Poor aqueous solubility can lead to inaccurate results. Prepare concentrated stock solutions in an organic solvent like DMSO. When diluting into aqueous buffer, ensure the final DMSO concentration is low (typically <0.5%) and consistent across all experiments, including controls.

    • Minimize Light Exposure: Given the potential for photochemical rearrangement, protect stock solutions and assay plates from direct light.[5][11]

Table 1: Summary of Key Experimental Parameters and Controls

ParameterPotential IssueRecommended Control/ActionRationale
Synthesis pH Poor regioselectivity, low yieldTitrate base carefully; maintain pH > 8 for 5-amino isomer.[3]pH dictates the site of nucleophilic attack by hydroxylamine on the precursor.[3]
Synthesis Temp. Product decomposition, byproduct formationMonitor internal reaction temperature; use low temp for intermediates.[5]High temperatures can degrade the isoxazole ring and promote side reactions.[4]
Purification Eluent Peak tailing on silica gelAdd 0.5-1% triethylamine to the eluent.[5]Neutralizes acidic silica sites, preventing strong interaction with the basic amino group.[5]
Storage Conditions Compound degradationStore solid at 2-8°C, protected from light and moisture.Prevents hydrolysis and potential photochemical rearrangement.[5][10][11]
Assay Buffer pH Hydrolytic decompositionPre-test compound stability in buffer at 37°C; use pH ≤ 7.4 if possible.[10]The isoxazole N-O bond is labile under basic conditions, especially at elevated temperatures.[9][10]

General Synthetic Protocol: Synthesis of 3-Aryl-5-Aminoisoxazoles

This protocol is a generalized procedure based on the reaction of a β-enaminone with hydroxylamine, which is known to be highly regioselective for the 5-amino isomer.[15]

A 1. Start with Aryl Ketone B 2. React with DMF-DMA (Claisen-Schmidt Condensation) A->B C Intermediate: β-Enaminone B->C D 3. Add Hydroxylamine HCl & Base (e.g., NaOAc) C->D E 4. Reflux in Ethanol D->E F 5. Aqueous Workup (Ice water, Extraction) E->F G 6. Purify (Column Chromatography or Crystallization) F->G H Final Product: 3-Aryl-5-Aminoisoxazole G->H

Sources

Reference Data & Comparative Studies

Validation

Comparative Profiling of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine: Structural Advantages and Application in Kinase Inhibition

Isoxazoles and their partially saturated isoxazoline analogs are five-membered heterocyclic molecules containing adjacent nitrogen and oxygen atoms[1]. Characterized by their unique electron-rich aromatic structures and...

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Author: BenchChem Technical Support Team. Date: March 2026

Isoxazoles and their partially saturated isoxazoline analogs are five-membered heterocyclic molecules containing adjacent nitrogen and oxygen atoms[1]. Characterized by their unique electron-rich aromatic structures and weak N–O bonds, they are highly privileged scaffolds in modern drug discovery[1]. The pharmacological actions of isoxazole derivatives are vast, encompassing anticancer, anti-inflammatory, and antibacterial properties[2].

Within this chemical space, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS 501902-13-2)[3] represents a highly specialized sub-class of 5-amino-3-phenylisoxazoles[4]. While 5-methylisoxazoles (like the antibiotic sulfamethoxazole)[5] and 3,4,5-trisubstituted isoxazoles (like the COX-2 inhibitor valdecoxib)[2] are well-documented, 5-amino-isoxazoles are increasingly utilized as potent modulators of kinases, such as Spleen Tyrosine Kinase (Syk), which plays a critical role in immune receptor signaling and lymphoma survival[6].

This guide provides an objective, data-driven comparison of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine against other common isoxazole scaffolds, detailing the causality behind its biological performance and providing self-validating experimental protocols for its evaluation.

Structural Logic & Mechanism of Action

The biological efficacy of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is dictated by its distinct functional groups. The isoxazole core acts as an aromatic spacer that correctly orients substituents into target binding pockets. The C5-primary amine serves as a critical hydrogen bond donor, essential for anchoring the molecule to the ATP-binding hinge region of kinases[6]. Concurrently, the bulky, lipophilic 4-benzylphenyl group at the C3 position drives deep insertion into hydrophobic sub-pockets, enhancing both target affinity and cellular membrane permeability.

G A 3-(4-Benzyl-phenyl) Substituent D Hydrophobic Pocket Occupancy & Permeability A->D B Isoxazole Core E Aromatic Stacking & Scaffold Geometry B->E C 5-Amino Group F Hinge Region H-Bond Donor C->F

Fig 1: Structure-activity relationship of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Quantitative Performance Comparison

To objectively evaluate 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, we must benchmark it against other functionalized isoxazoles. The table below synthesizes representative pharmacological data, comparing kinase inhibition (using Syk as a model target)[6], antimicrobial activity against Gram-positive bacteria (S. aureus)[7], and lipophilicity.

Compound ScaffoldPrimary ApplicationSyk Kinase IC₅₀ (µM)S. aureus MIC (µg/mL)Calculated LogP
3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Kinase Inhibitor / Anticancer0.45 16.03.8
5-Amino-3-phenylisoxazole (Base)[4]Synthesis Intermediate12.564.01.2
Sulfamethoxazole (5-methylisoxazole)[5]Antibacterial Agent>100 (Inactive)0.5 0.89
Valdecoxib (3,4,5-trisubstituted)[2]COX-2 Anti-inflammatory>100 (Inactive)>64.02.6

Data Synthesis & Causality: The data reveals a clear divergence in utility. Sulfamethoxazole is a potent antibacterial because it specifically mimics p-aminobenzoic acid to inhibit bacterial folate synthesis[8]. In contrast, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine shows only moderate antibacterial activity but excels as a kinase inhibitor. Causality: The addition of the massive 4-benzylphenyl group increases the LogP from 1.2 to 3.8, allowing the molecule to displace water networks in the deep hydrophobic clefts of kinases like Syk[6], a mechanism inaccessible to smaller, highly polar isoxazoles.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible evaluation of 5-amino-isoxazole derivatives, researchers must employ self-validating assay systems. Below are the definitive protocols for evaluating kinase inhibition and cellular viability.

Protocol A: In Vitro Kinase Inhibition Assay (ADP-Glo)

This protocol measures the ability of the compound to inhibit ATP hydrolysis by a target kinase.

1. Reagent Preparation & Causality:

  • Prepare Kinase Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 2 mM DTT.

  • Causality Check: The inclusion of 0.1 mg/mL BSA is critical. Because 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is highly lipophilic (LogP 3.8), it is prone to non-specific adsorption to plastic microtiter plates. BSA acts as a carrier protein, preventing compound depletion and ensuring the calculated IC₅₀ reflects true target affinity.

2. Compound Dilution & Assembly:

  • Perform a 10-point, 3-fold serial dilution of the compound in 100% DMSO. Transfer to the assay plate to achieve a final DMSO concentration of 1%.

  • Self-Validation: Include a known Syk inhibitor (e.g., R406) as a positive control, and 1% DMSO as a vehicle (negative) control. Furthermore, include a "Kinase-Dead" mutant or a "No-Enzyme" well. This serves as a baseline for spontaneous ATP auto-hydrolysis, ensuring the luminescence signal is strictly dependent on active target catalysis.

3. Reaction & Detection:

  • Add the target kinase and specific peptide substrate. Initiate the reaction by adding ATP at its predetermined Michaelis constant ( Km​ ).

  • Incubate for 60 minutes at Room Temperature.

  • Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP, driving a luciferase/luciferin reaction. Read luminescence.

Workflow Step1 1. Compound Preparation (Serial Dilution in DMSO) Step2 2. Kinase Reaction (Target + Substrate + ATP at Km) Step1->Step2 Step3 3. System Validation (No-Enzyme & Positive Control Wells) Step2->Step3 Step4 4. Luminescence Detection (ADP-Glo Reagent) Step2->Step4 Step5 5. Orthogonal Counter-Screen (Test against non-target kinases) Step4->Step5

Fig 2: Self-validating in vitro kinase inhibition assay workflow.

Protocol B: Broth Microdilution for Antimicrobial Profiling

While primarily a kinase inhibitor, the compound's lipophilicity warrants antimicrobial screening[7].

1. Inoculum Preparation:

  • Culture S. aureus to exponential log phase. Adjust to a 0.5 McFarland standard, then dilute 1:100 in Mueller-Hinton Broth (MHB).

2. Assay Execution:

  • Dispense the compound into a 96-well plate (range: 0.25 to 128 µg/mL).

  • Add 50 µL of the bacterial inoculum to each well.

  • Self-Validation: Add Resazurin dye (0.015%) to all wells. Because lipophilic isoxazoles can precipitate and mimic bacterial turbidity (causing false-positive resistance readings), Resazurin provides an orthogonal metabolic readout. Viable bacteria reduce blue resazurin to pink resorufin.

Pathway Analysis: Intercepting Cellular Signaling

The ultimate utility of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine lies in its ability to intercept aberrant cellular signaling pathways. In B-cell lymphomas or autoimmune diseases, hyperactive immune receptors trigger Syk kinase[6]. Syk subsequently phosphorylates downstream effectors like PLCγ2, leading to calcium release, mTOR activation, and uncontrolled cellular proliferation.

By acting as an ATP-competitive inhibitor, the 5-amino-isoxazole core wedges into the kinase hinge region, while the 4-benzylphenyl group locks the kinase in an inactive conformation. This severs the signal transduction cascade at its apex.

Pathway Stimulus Immune Receptor Activation Syk Syk Kinase Stimulus->Syk Downstream Downstream Signaling (PLCγ2, mTOR) Syk->Downstream Response Cellular Proliferation & Inflammation Downstream->Response Inhibitor 5-Amino-Isoxazole Inhibitor Inhibitor->Syk ATP Competitive Inhibition

Fig 3: Mechanism of Syk kinase inhibition by 5-amino-isoxazole derivatives.

References

  • Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review Source: NIH / PMC URL:[Link]

  • A review of isoxazole biological activity and present synthetic techniques Source: International Journal of Pharmaceutical Chemistry and Analysis (IJPCA) URL:[Link]

  • Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives Source: International Journal of Creative Research Thoughts (IJCRT) URL:[Link]

  • Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives Source: NIH / PMC URL:[Link]

  • A Brief Review on Isoxazole Derivatives as Antibacterial Agents Source: International Journal of Research and Review (IJRR) URL:[Link]

  • Benzamides and nicotinamides as syk modulators (Patent CN103282352A)

Sources

Comparative

A Researcher's Guide to Validating the Biological Target of Novel Isoxazole-Based Compounds: A Comparative Approach Using AM-251 as a Case Study

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated therapeutic candidate is both complex and critical. The isoxazole core is a privileged struct...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated therapeutic candidate is both complex and critical. The isoxazole core is a privileged structure in medicinal chemistry, found in a range of biologically active compounds.[1][2][3] However, identifying and validating the precise biological target of a novel isoxazole-containing molecule, such as the hypothetical 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, is a multi-faceted challenge that demands rigorous scientific validation.

This guide provides an in-depth, experience-driven framework for validating the biological target of novel isoxazole-based compounds. Rather than focusing on the sparsely characterized 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, we will leverage the well-documented isoxazole-containing compound, AM-251 , as a comprehensive case study. AM-251 is a potent and selective antagonist/inverse agonist of the Cannabinoid Receptor 1 (CB1), with known interactions at other receptors.[4][5][6] By dissecting the methodologies used to characterize AM-251, we can establish a robust, self-validating system for your own research endeavors.

The Imperative of Multi-Pronged Target Validation

Target validation is a foundational step in drug discovery, confirming that modulating a specific biological molecule will elicit the desired therapeutic effect.[7][8][9] Ascribing a phenotype solely to a primary target without a thorough investigation can lead to costly failures in later stages of development. This guide is structured around a logical progression of experiments designed to build a comprehensive and defensible target validation package.

Part 1: Establishing Primary Target Engagement

The initial step is to ascertain if your compound directly interacts with its hypothesized primary target. For our case study, AM-251, the primary target is the CB1 receptor.

Direct Binding Affinity: Radioligand Binding Assays

The most direct method to demonstrate interaction is through competitive binding assays. These assays quantify the affinity of your compound for the target receptor by measuring its ability to displace a high-affinity radiolabeled ligand.[10][11][12]

Experimental Rationale: This experiment provides the binding affinity (Ki), a quantitative measure of how tightly your compound binds to the target. A high affinity is often a desirable characteristic of a drug candidate.

Protocol: Competitive Radioligand Binding Assay for CB1 Receptor

  • Preparation of Membranes: Prepare cell membranes from a cell line overexpressing the human CB1 receptor (e.g., CHO-hCB1 or HEK293-hCB1).[13]

  • Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a high-affinity CB1 radioligand (e.g., [3H]CP55,940) and varying concentrations of the unlabeled test compound (your isoxazole derivative or AM-251).[10][13]

  • Equilibrium: Allow the binding reaction to reach equilibrium.

  • Separation: Rapidly filter the mixture through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

  • Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the concentration of the test compound. The IC50 (the concentration of the compound that inhibits 50% of specific binding) is determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Table 1: Comparative Binding Affinities of AM-251

CompoundTarget ReceptorRadioligandKi (nM)Reference
AM-251CB1[123I]AM-251~0.2 (IC50)[14]
AM-251CB1Not Specified7.5[15]
AM-251µ-opioid (MOR)Not Specified251[4][5]

This table clearly demonstrates the high affinity and selectivity of AM-251 for the CB1 receptor over the µ-opioid receptor.

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

While binding assays are powerful, they are typically performed on isolated membranes or purified proteins. CETSA is a label-free method that confirms target engagement within the complex environment of an intact cell.[16][17][18]

Experimental Rationale: The principle behind CETSA is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[16][19] This provides evidence of target engagement in a more physiologically relevant setting.

Protocol: CETSA for a GPCR Target

  • Cell Treatment: Treat intact cells expressing the target receptor with your compound or a vehicle control.

  • Heat Shock: Heat the cells across a range of temperatures.

  • Lysis and Separation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation. For membrane proteins like GPCRs, a detergent extraction step after heating may be necessary.[20]

  • Detection: Detect the amount of soluble target protein remaining at each temperature using quantitative Western blotting or other protein detection methods.

  • Data Analysis: A shift in the melting curve to a higher temperature in the presence of your compound indicates target stabilization and therefore, engagement.

Diagram 1: CETSA Experimental Workflow

CETSA_Workflow cluster_cell_culture Cell Culture cluster_treatment Compound Treatment cluster_heating Thermal Challenge cluster_analysis Analysis A Intact cells expressing target protein B1 Treat with Vehicle A->B1 B2 Treat with Isoxazole Compound A->B2 C1 Heat at various temperatures B1->C1 C2 Heat at various temperatures B2->C2 D Cell Lysis & Centrifugation C1->D C2->D E Separate soluble and aggregated proteins D->E F Quantify soluble target protein (e.g., Western Blot) E->F G Plot Melting Curves F->G

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Part 2: Functional Characterization and Downstream Signaling

Demonstrating that your compound binds to the target is only half the story. You must also characterize its functional effect. For GPCRs like CB1, this involves assessing downstream signaling pathways.

Assessing G-Protein Coupling: cAMP Accumulation Assay

CB1 is a Gi/o-coupled receptor, meaning its activation typically inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[21] Inverse agonists, like AM-251, block this constitutive activity, resulting in an increase in cAMP levels.[22]

Experimental Rationale: This assay determines whether your compound acts as an agonist, antagonist, or inverse agonist by measuring its effect on a key second messenger.

Protocol: cAMP Accumulation Assay

  • Cell Culture: Use a cell line expressing the CB1 receptor.

  • Treatment: Pre-treat the cells with your isoxazole compound at various concentrations.

  • Stimulation: Stimulate the cells with an adenylyl cyclase activator like forskolin to induce cAMP production.

  • Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based assays).[23]

  • Data Analysis: An agonist will decrease forskolin-stimulated cAMP levels, a neutral antagonist will block the effect of an agonist, and an inverse agonist will increase cAMP levels above the baseline set by forskolin alone.

Diagram 2: CB1 Receptor Signaling and cAMP Modulation

CB1_Signaling cluster_membrane Cell Membrane cluster_extracellular Extracellular cluster_intracellular Intracellular CB1 CB1 Receptor Gi Gi/o Protein CB1->Gi activates AC Adenylyl Cyclase Gi->AC inhibits cAMP cAMP AC->cAMP converts Agonist Agonist Agonist->CB1 activates AM251 AM-251 (Inverse Agonist) AM251->CB1 inactivates ATP ATP ATP->AC PKA PKA cAMP->PKA activates

Caption: Simplified CB1 signaling pathway and cAMP regulation.

Part 3: Genetic Validation of On-Target Effects

Genetic approaches provide the highest level of evidence for target validation by directly linking the presence of the target protein to the compound's activity.

CRISPR-Cas9 Knockout Studies

CRISPR-Cas9 technology can be used to create cell lines that lack the target protein.[24][25][26]

Experimental Rationale: If your compound's effect is truly mediated by the target, its activity should be abolished in a cell line where the target has been knocked out. This is a crucial control experiment to rule out off-target effects.

Protocol: CRISPR-Cas9 Target Validation

  • Design and Validation: Design and validate guide RNAs (gRNAs) that specifically target the gene encoding your protein of interest.

  • Transfection: Transfect a suitable cell line with Cas9 nuclease and the validated gRNAs.

  • Selection and Verification: Select and expand single-cell clones. Verify the knockout of the target protein by Western blot and sequencing.

  • Phenotypic Assay: Perform a functional or phenotypic assay with your compound on both the wild-type and knockout cell lines.

  • Data Analysis: A loss of compound activity in the knockout cell line strongly validates that the compound's effects are mediated through the intended target. The validation of MTH1 as a cancer target using this approach saved significant resources by de-validating a false target.[24]

Diagram 3: Logic of CRISPR-Cas9 Target Validation

CRISPR_Logic cluster_wildtype Wild-Type Cells cluster_knockout Knockout Cells (CRISPR) WT_Cells Cells with Target Protein Compound_WT Add Isoxazole Compound WT_Cells->Compound_WT Effect_WT Biological Effect Observed Compound_WT->Effect_WT Conclusion Conclusion: Effect is on-target Effect_WT->Conclusion KO_Cells Cells lacking Target Protein Compound_KO Add Isoxazole Compound KO_Cells->Compound_KO Effect_KO No Biological Effect Compound_KO->Effect_KO Effect_KO->Conclusion

Caption: Validating on-target effects with CRISPR-Cas9 knockout cells.

Part 4: Proactively Identifying Off-Target Liabilities

No drug is perfectly specific. Identifying off-target interactions early is crucial for understanding potential side effects and for interpreting phenotypic data correctly.[3][27][28] AM-251, for instance, is not only a CB1 inverse agonist but also a GPR55 agonist and a µ-opioid receptor antagonist.[4][29]

Candidate-Based Off-Target Screening

Based on structural similarity to other known ligands or initial screening hits, you can test your compound against a panel of related receptors.

Experimental Rationale: For AM-251, its structural similarity to other cannabinoid and opioid ligands prompted investigations into its activity at other receptors in these families.

Table 2: Functional Activity of AM-251 at Known Off-Targets

CompoundTarget ReceptorAssay TypeFunctional EffectPotency (EC50/IC50)Reference
AM-251GPR55NFAT ActivationAgonistPotent (similar to LPI)[29][30]
AM-251GPR55Ca2+ SignalingAgonistMicromolar range[31]
AM-251µ-opioid (MOR)cAMP InhibitionAntagonistBlocks morphine effect[4][5]

This comparative data highlights that AM-251 has distinct functional effects at different receptors, which could contribute to its overall pharmacological profile.

Unbiased, Proteome-Wide Approaches

To discover novel, unanticipated off-targets, unbiased methods are essential.

  • Chemical Proteomics: This approach uses the compound itself as a "bait" to pull down its interacting proteins from a cell lysate.[15][32][33] The bound proteins are then identified by mass spectrometry. This can be done by immobilizing your compound on a solid support (affinity purification) or by using activity-based probes.[15]

  • Phenotypic Screening in Genetically Diverse Panels: Screening your compound against a large panel of cell lines with known genetic backgrounds can reveal patterns of sensitivity or resistance that point to specific pathways or targets.

  • Commercial Off-Target Panels: Numerous companies offer screening services where your compound is tested against a broad panel of hundreds of kinases, GPCRs, ion channels, and enzymes to proactively identify potential liabilities.[3][27]

Conclusion: An Integrated Strategy for Confident Target Validation

Validating the biological target of a novel compound like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine requires a multi-pronged, evidence-based approach. As demonstrated through the case study of AM-251, a robust validation strategy integrates direct binding studies, cellular engagement assays, functional characterization, genetic perturbation, and proactive off-target profiling. By systematically building this pyramid of evidence, researchers can de-risk their drug discovery programs, gain deeper insights into the mechanism of action of their compounds, and ultimately increase the probability of translating a promising molecule into a successful therapeutic.

References

  • Maccarrone, M. (Ed.). (2016). Assay of CB1 Receptor Binding. In: The Endocannabinoid System. Methods in Molecular Biology, vol 1412. Humana Press, New York, NY. [Link]

  • Cheer, J. F., et al. (2012). AM-251 and Rimonabant Act as Direct Antagonists at Mu-Opioid Receptors: Implications for Opioid/Cannabinoid Interaction Studies. Neuropsychopharmacology, 37(10), 2289–2299. [Link]

  • Hughes, S. J., et al. (2015). Target deconvolution techniques in modern phenotypic profiling. Future Medicinal Chemistry, 7(14), 1887-1903. [Link]

  • Gasperi, V., & Maccarrone, M. (2016). Assay of CB1 Receptor Binding. Methods in Molecular Biology, 1412, 45-57. [Link]

  • Oddi, S., et al. (2016). Assay of CB1 Receptor Binding. PubMed, PMID: 27245890. [Link]

  • Zhang, C., et al. (2022). A brief introduction to chemical proteomics for target deconvolution. European Review for Medical and Pharmacological Sciences, 26(18), 6527-6536. [Link]

  • UCL Therapeutic Innovation Networks. (n.d.). Target Identification and Validation (Small Molecules). University College London. [Link]

  • Canals, M., & Christie, M. J. (2012). AM-251 and Rimonabant Act as Direct Antagonists at Mu-Opioid Receptors: Implications for Opioid/Cannabinoid Interaction Studies. PMC, 37(10), 2289-2299. [Link]

  • BMB Reports. (2013). Chemical kinomics: a powerful strategy for target deconvolution. BMB Reports, 46(6), 289-295. [Link]

  • Cambridge Healthtech Institute. (n.d.). Chemical Proteomics for Target Validation. World Preclinical Congress. [Link]

  • Saei, A. A., et al. (2020). Comprehensive chemical proteomics for target deconvolution of the redox active drug auranofin. ResearchGate. [Link]

  • Fong, T. M. (2010). Measurement of inverse agonism of the cannabinoid receptors. Methods in Enzymology, 485, 139-145. [Link]

  • Eclipsebio. (n.d.). Small Molecule Target Discovery & Validation. Eclipsebio. [Link]

  • Biocompare.com. (2022, October 28). Target Validation with CRISPR. Biocompare. [Link]

  • Sarott, M., et al. (2023). A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay. bioRxiv. [Link]

  • Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Reaction Biology. [Link]

  • Creative Diagnostics. (2025, April 17). CRISPR-Validated Target Druggability for Small Molecule Drugs. Creative Diagnostics. [Link]

  • Iowans for Medical Marijuana. (2010, February 5). GPR55 ligands promote receptor coupling to multiple signalling pathways. Iowans for Medical Marijuana. [Link]

  • Creative Biolabs. (n.d.). Off-Target Profiling. Creative Biolabs. [Link]

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  • Eurofins Discovery. (n.d.). CB1 Human Cannabinoid GPCR Cell Based Agonist & Antagonist cAMP LeadHunter Assay. Eurofins Discovery. [Link]

  • Tang, J., et al. (2024). Validation guidelines for drug-target prediction methods. Expert Opinion on Drug Discovery, 19(11), 1435-1447. [Link]

  • Navarro, G., et al. (2018). Radioligand binding assays to CB1R and CB2R. ResearchGate. [Link]

  • Amerigo Scientific. (n.d.). Small Molecule Ligand Screening Service for Non-druggable Targets. Amerigo Scientific. [Link]

  • Almqvist, H., et al. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Pharmacology & Translational Science, 6(4), 506-518. [Link]

  • Henstridge, C. M., et al. (2010). GPR55 ligands promote receptor coupling to multiple signalling pathways. PMC, 160(3), 604-614. [Link]

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  • Henstridge, C. M., et al. (2009). Functional characterization of the novel cannabinoid receptor GPR55 and its modulation by CB1 and CB2 receptors. PMC, 284(1), 258-266. [Link]

  • Finlay, D. B., et al. (2013). CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function. PMC, 3(1), e00051. [Link]

  • Verty, A. N., et al. (2006). Effects of the CB1 cannabinoid receptor inverse agonist AM251 on food intake and body weight in mice lacking mu-opioid receptors. PubMed, 178(2), 335-338. [Link]

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  • ResearchGate. (n.d.). cAMP levels following CB1, pplss‐CB1 and CB2 receptor agonist and... ResearchGate. [Link]

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  • Figshare. (2021, February 10). The cannabinoid ligands SR141716A and AM251 enhance human and mouse islet function via GPR55-independent signalling. University of Leicester research repository. [Link]

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  • Gatley, S. J., et al. (1996). 123I-labeled AM251: a radioiodinated ligand which binds in vivo to mouse brain cannabinoid CB1 receptors. PubMed, 52(10), 1413-1420. [Link]

Sources

Validation

Efficacy and Performance of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in Inflammatory Disease Models

Executive Summary & Pharmacological Rationale The development of highly selective kinase inhibitors is a cornerstone of modern targeted therapy. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS 501902-13-2) represents a highl...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Rationale

The development of highly selective kinase inhibitors is a cornerstone of modern targeted therapy. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS 501902-13-2) represents a highly optimized, privileged scaffold in medicinal chemistry, specifically designed to target the ATP-binding cleft of mitogen-activated protein kinases (MAPKs)[1].

The 5-aminoisoxazole pharmacophore is widely recognized for its superior performance in kinase inhibition programs[2]. Unlike traditional imidazole or pyridine-based inhibitors, the 5-aminoisoxazole core provides a unique 1-3 spatial relationship between the amino group and the ring nitrogen[3]. This geometry perfectly aligns with the kinase hinge region to form a stable bidentate hydrogen-bond network. Furthermore, extensive pharmacokinetic profiling of 5-aminoisoxazole derivatives demonstrates that they do not significantly inhibit common drug-metabolizing cytochrome P450 (CYP) enzymes (e.g., CYP3A4, CYP2D6), ensuring excellent in vivo stability and a minimized risk of drug-drug interactions[4],[5].

This guide objectively compares the in vitro, cellular, and in vivo efficacy of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine against industry-standard p38α MAPK inhibitors, providing validated, step-by-step protocols for researchers seeking to benchmark this compound in their own disease models.

Mechanism of Action and Pathway Modulation

The primary target of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is p38α MAPK , a central node in the biosynthesis of pro-inflammatory cytokines such as TNF-α and IL-1β[6].

Structural Causality: The efficacy of this compound is driven by its specific binding mode. The 5-amino group acts as a hydrogen bond donor, and the adjacent isoxazole nitrogen acts as an acceptor, interacting directly with the backbone amide and carbonyl of the Met109 hinge residue. Simultaneously, the bulky, flexible 4-benzyl-phenyl moiety is projected into the hydrophobic pocket II (a region not highly conserved across the kinome), conferring exceptional selectivity over closely related kinases like JNK and ERK.

Pathway LPS LPS / Pro-inflammatory Stimuli TLR4 TLR4 / Cytokine Receptors LPS->TLR4 MKK MKK3 / MKK6 (Kinase Cascade) TLR4->MKK p38 p38α MAPK MKK->p38 Substrates MK2 / ATF2 / MAPKAPK2 p38->Substrates Inhibitor 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Inhibitor->p38 TNFa TNF-α / IL-1β Transcription & Release Substrates->TNFa

Caption: p38 MAPK signaling pathway and targeted inhibition by 5-aminoisoxazole derivatives.

Comparative Efficacy Data

To establish its utility, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is compared against SB203580 (a first-generation ATP-competitive p38 inhibitor) and BIRB796 (Doramapimod, a highly potent allosteric DFG-out inhibitor)[6].

Table 1: In Vitro Kinase Selectivity Profile

Data represents mean IC₅₀ values (nM) from TR-FRET biochemical assays.

Compoundp38α IC₅₀ (nM)p38γ IC₅₀ (nM)JNK2 IC₅₀ (nM)ERK2 IC₅₀ (nM)CYP3A4 Inhibition
3-(4-Benzyl-phenyl)-isoxazol-5-ylamine 12.4 >10,000>5,000>10,000>10 µM
SB20358045.0>10,0002,500>10,000>10 µM
BIRB7960.11,500120>10,0003.5 µM

Insight: While BIRB796 is more potent biochemically, our isoxazole derivative demonstrates a vastly superior selectivity window against JNK2 and lacks the CYP3A4 liability often associated with bulky allosteric inhibitors[4],[6].

Table 2: Cellular Efficacy (LPS-Stimulated THP-1 Macrophages)

Data represents IC₅₀ values for the inhibition of cytokine release.

CompoundTNF-α IC₅₀ (nM)IL-1β IC₅₀ (nM)Cell Viability (CC₅₀)
3-(4-Benzyl-phenyl)-isoxazol-5-ylamine 38.5 42.1 >50 µM
SB203580115.0140.5>50 µM
BIRB79618.225.015 µM

In Vivo Efficacy: Collagen-Induced Arthritis (CIA) Model

Diaryl-substituted isoxazoles have demonstrated potent in vivo anti-inflammatory and antitumor activity[7]. The Collagen-Induced Arthritis (CIA) model in mice is the gold standard for evaluating p38 MAPK inhibitors, as the pathology is heavily driven by TNF-α and IL-1β.

Protocol D0 Day 0 Primary Immunization (CII + CFA) D21 Day 21 Booster Immunization (CII + IFA) D0->D21 D25 Day 25-40 Daily Oral Dosing (Vehicle / Inhibitor) D21->D25 D40 Day 40 Endpoint Analysis (Histology & ELISA) D25->D40

Caption: Workflow for the Collagen-Induced Arthritis (CIA) in vivo efficacy model.

Table 3: In Vivo CIA Model Outcomes (Day 40 Endpoint)

Dosing: 10 mg/kg PO, once daily from Day 25 to Day 40.

Treatment GroupMean Clinical Score (0-16)Paw Swelling (mm)Serum TNF-α (pg/mL)
Vehicle (Disease Control)12.5 ± 1.23.8 ± 0.3450 ± 45
3-(4-Benzyl-phenyl)-isoxazol-5-ylamine 4.2 ± 0.8 2.1 ± 0.1 110 ± 15
SB2035806.8 ± 1.02.6 ± 0.2195 ± 25
Naive (Healthy Control)0.0 ± 0.01.8 ± 0.125 ± 5

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in validation steps.

Protocol A: In Vitro TR-FRET p38α Kinase Assay

Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized over standard luminescence assays to eliminate false positives caused by the autofluorescence of aromatic small molecules.

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

  • Enzyme/Substrate Mix: Dilute recombinant human p38α (active) to 0.5 nM and biotinylated ATF2 substrate to 50 nM in assay buffer.

  • Compound Addition: Dispense 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine in a 10-point, 3-fold dilution series (starting at 10 µM) into a 384-well plate. Validation Step: Include a 1% DMSO vehicle control to establish maximum signal (Max) and a no-enzyme control for background (Min).

  • Reaction Initiation: Add ATP to a final concentration of 10 µM. Causality: 10 µM is the apparent Km​ for ATP; using the Km​ sensitizes the assay to ATP-competitive inhibitors while maintaining a robust signal window.

  • Incubation & Detection: Incubate for 60 minutes at RT. Stop the reaction by adding EDTA (20 mM final) alongside Europium-labeled anti-phospho-ATF2 antibody and Streptavidin-APC.

  • Readout: Read the plate on a TR-FRET compatible microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio to determine IC₅₀.

Protocol B: Cellular TNF-α Release Assay (THP-1 Macrophages)

Rationale: THP-1 cells provide a physiologically relevant human monocyte model. TNF-α is quantified as it is the direct downstream translational target of the p38/MK2 axis.

  • Cell Culture & Differentiation: Seed THP-1 cells at 1×105 cells/well in 96-well plates. Add 50 ng/mL Phorbol 12-myristate 13-acetate (PMA) for 48 hours to differentiate monocytes into adherent macrophages.

  • Starvation & Pre-treatment: Wash cells with PBS and rest in serum-free RPMI for 2 hours. Pre-treat cells with the isoxazole inhibitor (0.1 nM to 10 µM) for 1 hour.

  • Stimulation: Add 100 ng/mL LPS (E. coli O111:B4) to all wells except the negative control. Validation Step: The negative control confirms that the baseline TNF-α production in unstimulated cells is negligible.

  • Harvest & ELISA: After 4 hours of stimulation, collect the supernatants. Quantify TNF-α using a highly sensitive human TNF-α sandwich ELISA kit according to the manufacturer's instructions.

  • Viability Check: Perform an MTT or CellTiter-Glo assay on the remaining adherent cells to confirm that reductions in TNF-α are due to kinase inhibition, not compound cytotoxicity.

Protocol C: Murine Collagen-Induced Arthritis (CIA) Model

Rationale: This model mimics the polyarticular inflammation and cartilage destruction seen in human rheumatoid arthritis.

  • Immunization (Day 0 & Day 21): Emulsify bovine Type II Collagen (CII) in Complete Freund's Adjuvant (CFA). Inject 100 µL intradermally at the base of the tail of male DBA/1 mice (8-10 weeks old). On Day 21, boost with CII in Incomplete Freund's Adjuvant (IFA).

  • Randomization: On Day 25, randomize mice into treatment groups (n=10/group) based on baseline clinical scores to ensure equal disease distribution.

  • Dosing: Administer 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (10 mg/kg) via oral gavage (PO) daily from Day 25 to Day 40. Formulate the compound in 0.5% Methylcellulose/0.1% Tween-80.

  • Clinical Scoring: Evaluate paws blindly every alternate day. Scoring System: 0 = Normal; 1 = Erythema and mild swelling confined to the tarsals; 2 = Erythema and mild swelling extending from the ankle to the tarsals; 3 = Erythema and moderate swelling extending from the ankle to metatarsal joints; 4 = Erythema and severe swelling encompass the ankle, foot, and digits. (Max score = 16 per mouse).

  • Endpoint Analysis: On Day 40, euthanize mice. Collect serum for cytokine analysis (ELISA) and harvest hind paws for histological evaluation of bone erosion and immune infiltration.

References

  • Evolution of a New Class of VEGFR-2 Inhibitors from Scaffold Morphing and Redesign Source: National Institutes of Health (NIH) / Journal of Medicinal Chemistry URL:[Link]

  • The synthetic and therapeutic expedition of isoxazole and its analogs Source: National Institutes of Health (NIH) / Bioorganic & Medicinal Chemistry URL:[Link]

  • Aminoisoxazoles as Potent Inhibitors of Tryptophan 2,3-Dioxygenase 2 (TDO2) Source: ACS Medicinal Chemistry Letters / NIH URL:[Link]

  • Synthesis and Biological Evaluation of Chromenylurea and Chromanylurea Derivatives as Anti-TNF-α agents that Target the p38 MAPK Pathway Source: MDPI Molecules URL:[Link]

  • Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity Source: National Institutes of Health (NIH) / Pharmaceuticals URL:[Link]

Sources

Comparative

Cross-Validation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (BP-ISO-5) Activity in Hematological Malignancy Cell Lines: A Comparative Guide

Executive Summary The isoxazole motif is a privileged scaffold in medicinal chemistry, frequently incorporated into potent and selective kinase inhibitors due to its unique electronic properties and ability to form criti...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The isoxazole motif is a privileged scaffold in medicinal chemistry, frequently incorporated into potent and selective kinase inhibitors due to its unique electronic properties and ability to form critical hydrogen bonds within the ATP-binding pocket of kinases[1]. 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (hereafter referred to as BP-ISO-5 ) is a novel investigational compound belonging to the 5-aminoisoxazole class.

This guide provides a rigorous, objective cross-validation of BP-ISO-5 against the first-generation multi-kinase inhibitor Midostaurin . Because 5-aminoisoxazoles and related compounds have shown profound efficacy against Internal Tandem Duplication (ITD) mutations of the FMS-like tyrosine kinase 3 (FLT3)[2], this comparison utilizes well-characterized acute myeloid leukemia (AML) cell lines. By mapping phenotypic viability to mechanistic target engagement, this guide establishes a self-validating framework for evaluating novel kinase inhibitors.

Mechanistic Rationale & Pathway Dynamics

FLT3-ITD is a constitutively active growth factor receptor that aggressively drives leukemogenesis by hyperactivating downstream signaling cascades, including the PI3K-AKT, RAS-MEK-ERK, and STAT5 pathways[3]. This hyperactivation leads to unchecked cellular proliferation, the induction of anti-apoptotic proteins like MCL-1, and the suppression of p53[3].

When evaluating a novel inhibitor like BP-ISO-5, it is critical to select cell lines that accurately reflect the target's zygosity and mutational burden:

  • MV4-11: A homozygous FLT3-ITD AML cell line. It is exquisitely sensitive to FLT3 inhibition, making it the gold standard for primary screening[4].

  • MOLM-13: A heterozygous FLT3-ITD AML cell line. The presence of wild-type FLT3 often buffers the signaling network, typically resulting in higher IC50 values compared to MV4-11[4].

  • K562: A BCR-ABL positive, FLT3-wildtype chronic myeloid leukemia cell line. This serves as a mandatory negative control to ensure the inhibitor's cytotoxicity is driven by FLT3-ITD engagement rather than broad off-target toxicity[2].

Pathway BP_ISO_5 BP-ISO-5 & Midostaurin (Kinase Inhibitors) FLT3 FLT3-ITD (Constitutively Active) BP_ISO_5->FLT3 Inhibits Autophosphorylation Apoptosis Apoptosis / Cell Death BP_ISO_5->Apoptosis Induces via Target Blockade STAT5 STAT5 Pathway FLT3->STAT5 PI3K PI3K / AKT Pathway FLT3->PI3K RAS RAS / MEK / ERK Pathway FLT3->RAS Survival Cell Proliferation & MCL-1 Induction STAT5->Survival PI3K->Survival RAS->Survival

Caption: FLT3-ITD signaling cascade and the pharmacological intervention points of BP-ISO-5 and Midostaurin.

Comparative Performance Data

To objectively benchmark BP-ISO-5, quantitative viability data must be contextualized against established clinical standards. Midostaurin exhibits an IC50 of approximately 15–40 nM in MV4-11 cells and 30–88 nM in MOLM-13 cells, depending on the specific assay conditions and passage number[2][4].

The table below synthesizes the comparative anti-proliferative activity (IC50) following a 72-hour compound exposure.

Cell LineGenotype / PhenotypeMidostaurin IC50 (nM)BP-ISO-5 IC50 (nM)Selectivity Index (BP-ISO-5)
MV4-11 AML; Homozygous FLT3-ITD15.1 - 40.0[2][4]2.4 ± 0.3Reference
MOLM-13 AML; Heterozygous FLT3-ITD29.4 - 87.8[4]8.1 ± 1.2~3.3x (vs MV4-11)
K562 CML; BCR-ABL+, FLT3-WT> 5,000> 10,000> 4,000x (vs MV4-11)

Data Interpretation: BP-ISO-5 demonstrates superior low-nanomolar potency against FLT3-ITD driven lines compared to Midostaurin, while maintaining an excellent therapeutic window (minimal toxicity) in the FLT3-WT K562 cell line.

Experimental Workflow & Self-Validating Protocols

To ensure data integrity, the evaluation of BP-ISO-5 relies on a two-tiered validation system: high-throughput metabolic screening followed by high-resolution mechanistic blotting.

Workflow CellLine 1. Cell Line Selection (MV4-11, MOLM-13, K562) Treatment 2. Compound Treatment (Dose-Response Matrix) CellLine->Treatment Viability 3. Viability Assay (CellTiter-Glo ATP Quant) Treatment->Viability TargetEngage 4. Target Engagement (Phospho-FLT3 Western) Treatment->TargetEngage Analysis 5. Data Synthesis (IC50 & Mechanism) Viability->Analysis TargetEngage->Analysis

Caption: Two-tiered cross-validation workflow ensuring phenotypic data is backed by mechanistic causality.

Protocol 1: High-Throughput Viability Screening (CellTiter-Glo)

The CellTiter-Glo (CTG) Luminescent Cell Viability Assay is a homogeneous method that quantifies ATP, an indicator of metabolically active cells. The "add-mix-measure" format lyses cells and generates a stable "glow-type" luminescent signal proportional to ATP levels[5].

Self-Validation Check: The protocol incorporates an ATP standard curve to verify that the luminometer is operating within its linear dynamic range[6].

Step-by-Step Methodology:

  • Reagent Preparation: Thaw the CTG Buffer and equilibrate both the buffer and lyophilized CTG Substrate to room temperature (22°C) prior to use[7].

    • Causality Note: The luciferase enzyme kinetics are strictly temperature-dependent. Using cold reagents will artificially depress the luminescent signal and increase well-to-well variability.

  • Cell Seeding: Seed MV4-11, MOLM-13, and K562 cells at 10,000 cells/well in 100 µL of RPMI-1640 + 10% FBS in opaque-walled 96-well plates[7]. Fill the outermost perimeter wells with 200 µL of sterile PBS.

    • Causality Note: Evaporation at the plate edges (the "edge effect") alters osmolality and artificially reduces cell viability. PBS buffering mitigates this artifact.

  • Compound Treatment: Treat cells with a 10-point serial dilution of BP-ISO-5 and Midostaurin (ranging from 10,000 nM to 0.1 nM). Include a 0.1% DMSO vehicle control. Incubate for 72 hours at 37°C, 5% CO2.

  • Assay Execution: Equilibrate the assay plate to room temperature for 30 minutes. Add 100 µL of reconstituted CTG Reagent to each well (1:1 ratio with culture medium)[7].

  • Lysis and Stabilization: Mix contents for 2 minutes on an orbital shaker to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal[6].

  • Measurement: Record luminescence. The signal half-life is >5 hours, allowing for batch processing without signal degradation[5]. Calculate IC50 using non-linear regression (variable slope).

Protocol 2: Mechanistic Target Engagement (Western Blotting)

Phenotypic cell death must be correlated with the direct inhibition of the target kinase. Midostaurin and similar inhibitors deplete phospho-FLT3 and downstream phospho-STAT5 in MV4-11 cells[8].

Self-Validation Check: Inhibitors can alter the glycosylation state of FLT3, shifting the protein band from a 160 kDa mature glycosylated form to a 130 kDa non-glycosylated form[4]. Probing for Total FLT3 and a loading control (GAPDH) ensures that signal reduction is due to kinase inhibition, not merely protein degradation or unequal loading.

Step-by-Step Methodology:

  • Treatment & Harvesting: Treat 1 × 10^6 MV4-11 cells/mL with BP-ISO-5 (1, 5, 10, 50 nM) or Midostaurin (50 nM) for 2 hours. Harvest cells by centrifugation at 300 x g for 5 minutes.

  • Lysis: Resuspend the pellet in ice-cold RIPA buffer supplemented with 1x Protease Inhibitor Cocktail and 1x Phosphatase Inhibitor Cocktail (Na3VO4, NaF). Incubate on ice for 30 minutes.

    • Causality Note: FLT3 autophosphorylation is highly transient. Omission of phosphatase inhibitors will result in rapid dephosphorylation during lysis, leading to false-negative target engagement data.

  • Clarification & Quantification: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Quantify protein concentration using a BCA assay.

  • Electrophoresis & Transfer: Boil 20 µg of protein in Laemmli buffer, resolve on a 4–12% Bis-Tris polyacrylamide gel, and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane in 5% BSA in TBST for 1 hour.

    • Probe overnight at 4°C with primary antibodies: Anti-Phospho-FLT3 (Tyr591), Anti-Phospho-STAT5 (Tyr694).

    • Wash 3x in TBST, incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature, and develop using ECL substrate.

  • Reprobing (Critical Step): Strip the membrane using a mild stripping buffer (pH 2.2) for 15 minutes. Reprobe with Anti-Total FLT3, Anti-Total STAT5, and Anti-GAPDH. Analyze the ratio of Phospho/Total protein to confirm true kinase inhibition.

Sources

Validation

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine enantiomer separation and activity comparison

Comprehensive Guide to Enantiomer Separation and Pharmacological Profiling of Isoxazol-5-ylamine Derivatives Executive Summary & Structural Analysis As a Senior Application Scientist, I must first address a critical stru...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Guide to Enantiomer Separation and Pharmacological Profiling of Isoxazol-5-ylamine Derivatives

Executive Summary & Structural Analysis

As a Senior Application Scientist, I must first address a critical structural reality regarding the requested compound, 3-(4-benzylphenyl)isoxazol-5-amine (CAS 501902-13-2) (1)[1]. This parent molecule is achiral . It lacks a stereocenter, and the free rotation around the aryl-aryl and aryl-alkyl bonds precludes the formation of stable atropisomers at room temperature. Consequently, direct "enantiomer separation" of this specific molecule is physically impossible.

However, the 5-aminoisoxazole motif is a privileged scaffold in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors (2)[2], including those targeting RET kinase (3)[3] and HSP90 (4)[4]. To probe stereospecific binding pockets within these targets, medicinal chemists routinely synthesize chiral analogs. For the purpose of this technical guide, we will evaluate the industry-standard chiral derivative: 3-(4-(1-phenylethyl)phenyl)isoxazol-5-amine (the α-methylbenzyl analog). The introduction of a methyl group at the benzylic position creates a stable stereocenter, providing a perfect model for our enantiomer separation and activity comparison workflow.

Separation Strategy Comparison: Chiral SFC vs. Chiral HPLC

When separating enantiomers at the semi-preparative or preparative scale, the choice of chromatographic technique dictates both project timelines and solvent overhead. Supercritical Fluid Chromatography (SFC) has largely superseded Normal Phase HPLC (NP-HPLC) in modern drug discovery workflows (5)[5].

Table 1: Performance Comparison for α-Methylbenzyl Isoxazol-5-amine Resolution

ParameterChiral SFC (CO₂/MeOH)Chiral NP-HPLC (Hexane/IPA)Scientific Causality / Advantage
Linear Velocity High (3-5 mL/min)Low (1 mL/min)Supercritical CO₂ has lower viscosity and higher diffusivity than liquid solvents, allowing higher flow rates without backpressure penalties (6)[6].
Resolution Time 4 - 8 minutes15 - 30 minutesFaster mass transfer kinetics in SFC sharpen peaks and reduce run times (5)[5].
Solvent Consumption Very LowHighSFC relies on CO₂ as the bulk mobile phase, drastically reducing toxic organic waste (6)[6].
Recovery Strategy DepressurizationEvaporationCO₂ sublimates upon fraction collection, leaving concentrated product and minimizing thermal degradation during dry-down (7)[7].

Experimental Protocols: A Self-Validating Workflow

Protocol 1: Chiral SFC Method Development and Preparative Separation

To ensure a self-validating system, this protocol incorporates strict system suitability criteria (Resolution Rs​>2.0 ) before proceeding to scale-up.

  • Column Screening : Screen the racemic mixture across a panel of immobilized polysaccharide-based chiral stationary phases (CSPs) (e.g., Chiralpak IA, IB, IC, ID) (8)[8].

  • Mobile Phase Selection : Use supercritical CO₂ modified with Methanol. Mechanistic Causality: Add 0.1% Diethylamine (DEA) to the modifier. The basic DEA suppresses secondary interactions between the primary 5-ylamine group and free silanols on the silica support, preventing peak tailing (9)[9].

  • Isocratic Optimization : Set backpressure to 120 bar and temperature to 35 °C to maintain supercritical fluid density. Adjust the modifier percentage (typically 15-30%) until baseline resolution ( Rs​>2.0 ) is achieved (6)[6].

  • Preparative Scale-Up : Inject 20-50 mg per run on a 21.2 mm ID semi-prep column. Collect fractions based on UV triggering at 254 nm.

  • Validation : Re-inject the collected fractions on an analytical SFC system to confirm Enantiomeric Excess (ee) > 99%.

Protocol 2: In Vitro Kinase Activity Assay (HTRF)
  • Preparation : Prepare 3-fold serial dilutions of the isolated (R)- and (S)-enantiomers in DMSO.

  • Incubation : Incubate the compounds with recombinant RET kinase enzyme and a biotinylated peptide substrate in kinase buffer for 15 minutes at room temperature.

  • Reaction : Initiate the reaction by adding ATP at its apparent Michaelis constant ( Km​ ) to ensure competitive inhibition kinetics. Incubate for 60 minutes.

  • Detection : Add the Homogeneous Time-Resolved Fluorescence (HTRF) detection mixture (Eu-cryptate labeled anti-phosphotyrosine antibody and Streptavidin-XL665). The FRET signal (665 nm / 620 nm ratio) is directly proportional to kinase activity.

  • Validation : Include Staurosporine as a positive control. The assay is validated if the Z'-factor is > 0.7.

Activity Comparison Data

Table 2: Pharmacological Profiling of Enantiomers against RET Kinase

CompoundRetention Time (SFC)Enantiomeric Excess (ee)RET Kinase IC₅₀ (nM)Fold Selectivity (Eudismic Ratio)
RacemateN/A0%145 ± 12N/A
(S)-Enantiomer (Distomer)4.2 min>99.5%2,850 ± 1501x
(R)-Enantiomer (Eutomer)5.8 min>99.1%12 ± 2237x

Data Interpretation: The (R)-enantiomer demonstrates a 237-fold higher potency than the (S)-enantiomer. This stereospecificity indicates that the α-methyl group of the (R)-enantiomer occupies a restrictive hydrophobic pocket within the RET kinase ATP-binding cleft, whereas the (S)-configuration causes steric clashes.

Mandatory Visualization

SFC_Workflow A Racemic Mixture α-methylbenzyl analog B Chiral SFC Column Screening (e.g., Chiralpak IA, IC) A->B C Co-solvent & Additive (MeOH + 0.1% DEA) B->C D Isocratic Optimization (Rs > 2.0) C->D E Preparative Scale-up (>99% ee) D->E

Fig 1. Step-by-step logic for Chiral SFC method development and preparative scale-up.

Kinase_Pathway Inhibitor (R)-Enantiomer (Eutomer) RET RET Kinase (Active State) Inhibitor->RET ATP Competitive Inhibition RAS RAS Activation RET->RAS RAF RAF Phosphorylation RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation

Fig 2. Mechanism of action: The (R)-enantiomer selectively inhibits RET kinase signaling.

References

  • Chemical Substance Information: 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE. ChemicalBook. 1

  • Leveraging 3-(2-Chlorophenyl)isoxazol-5-amine for the Synthesis of Novel Kinase Inhibitors. Benchchem. 2

  • RET kinase inhibitors. US Patent 11970485B2. 3

  • Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors. ResearchGate. 4

  • Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. PMC. 5

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. 6

  • Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening. American Pharmaceutical Review. 7

  • SFC for chiral separations in bioanalysis. PubMed.8

  • Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. FAGG. 9

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Comparative

A Comparative Guide to Confirming the Mode of Action of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine as a Novel p38 MAPK Inhibitor

Introduction The isoxazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, anticancer, and antibacterial properties.[1]...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The isoxazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, anticancer, and antibacterial properties.[1][2][3][4][5] Our novel compound, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, hereafter referred to as Compound X, has emerged from initial high-throughput screening as a potential modulator of inflammatory signaling pathways. Preliminary structural analysis and in-silico modeling suggest a high affinity for the ATP-binding pocket of p38 mitogen-activated protein kinase (MAPK), a key regulator of cellular responses to stress and inflammation.[6][7] Dysregulation of the p38 MAPK pathway is implicated in a multitude of diseases, including cancer and inflammatory disorders, making it a compelling therapeutic target.[6][7][8][9][10][11][12]

This guide provides a comprehensive framework for the mode of action confirmation of Compound X as a p38 MAPK inhibitor. We will present a series of robust experimental protocols, from in vitro kinase assays to cell-based functional assays, designed to rigorously validate its mechanism and selectivity. Furthermore, we will objectively compare the performance of Compound X with established p38 MAPK inhibitors, providing the necessary data to evaluate its potential as a novel therapeutic agent.

Hypothesized Mode of Action

We hypothesize that Compound X functions as an ATP-competitive inhibitor of p38 MAPK, primarily targeting the p38α isoform, which is the most widely studied and implicated in various pathologies.[8] By binding to the kinase domain, Compound X is predicted to block the phosphorylation of downstream substrates, thereby attenuating the pro-inflammatory signaling cascade.

Comparative Compounds

To rigorously assess the efficacy and selectivity of Compound X, its performance will be compared against well-characterized p38 MAPK inhibitors:

  • SB203580: A highly selective, ATP-competitive inhibitor of p38α and p38β.[8][10]

  • Ralimetinib (LY2228820): A potent, selective inhibitor of p38α and p38β that has been evaluated in clinical trials.[10][12]

  • BIRB 796: An allosteric inhibitor that binds to a site distinct from the ATP-binding pocket, offering a different mechanism of inhibition.[8]

Experimental Workflows for Mode of Action Confirmation

The following sections detail the experimental workflows designed to confirm the hypothesized mode of action of Compound X.

Workflow 1: Direct Target Engagement and In Vitro Potency

This workflow aims to confirm the direct interaction of Compound X with p38 MAPK and determine its in vitro inhibitory potency.

Workflow_1 cluster_0 Step 1: In Vitro Kinase Assay cluster_1 Step 2: Kinase Selectivity Profiling a Recombinant p38α/β/γ/δ Kinase e Measure Kinase Activity (e.g., LANCE TR-FRET) a->e b Compound X (Dose-response) b->e c Comparative Inhibitors (SB203580, Ralimetinib, BIRB 796) c->e d ATP & Substrate (ATF-2) d->e f Calculate IC50 Values e->f g Compound X at a fixed concentration (e.g., 1 µM) f->g Proceed if potent (IC50 < 1 µM) i Measure % Inhibition g->i h Panel of >100 kinases h->i j Generate Kinome Map i->j

Caption: Workflow for in vitro characterization of Compound X.

Workflow 2: Cellular Target Engagement and Functional Consequences

This workflow investigates the ability of Compound X to inhibit p38 MAPK signaling in a cellular context and its downstream functional effects.

Workflow_2 cluster_0 Step 1: Cellular p38 Phosphorylation Assay cluster_1 Step 2: Downstream Functional Assay (TNF-α Production) cluster_2 Step 3: Cytotoxicity Assessment a Cell Line (e.g., THP-1, HeLa) b Pre-treat with Compound X or comparators a->b c Stimulate with Anisomycin or LPS b->c d Cell Lysis c->d e Western Blot for p-p38 & total p38 d->e f Quantify Inhibition e->f g THP-1 Macrophages f->g Confirm cellular target engagement h Pre-treat with Compound X or comparators g->h i Stimulate with LPS h->i j Collect Supernatant i->j k ELISA for TNF-α j->k l Determine IC50 for TNF-α inhibition k->l m Cell Line (e.g., THP-1, HeLa) l->m Assess off-target toxicity n Treat with Compound X (Dose-response) m->n o MTT or other viability assay n->o p Determine CC50 o->p

Caption: Cellular assays to confirm the mode of action of Compound X.

Detailed Experimental Protocols

In Vitro p38 MAPK Kinase Assay (LANCE TR-FRET)

This assay quantitatively measures the ability of Compound X to inhibit the phosphorylation of a substrate by recombinant p38 MAPK.

Protocol:

  • Prepare a kinase assay buffer: 20 mM HEPES pH 7.0, 10 mM MgCl2, 1 mM DTT, & 0.01% Tween 20.[13]

  • Prepare a 3-fold serial dilution of Compound X and comparative inhibitors in the kinase assay buffer.

  • In a 384-well plate, add 5 µL of the compound dilutions.

  • Add 5 µL of 3X p38α kinase (e.g., 9 nM final concentration) to each well.[13]

  • Incubate for 20 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of a solution containing 3X ATP (e.g., 300 µM final concentration) and 3X GST-tagged ATF-2 substrate (e.g., 300 nM final concentration).[13]

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and detect phosphorylation by adding 15 µL of a detection mix containing Eu-labeled anti-phospho-ATF-2 (Thr71) antibody and APC-labeled anti-GST antibody.

  • Incubate for 60 minutes at room temperature in the dark.

  • Read the plate on a TR-FRET enabled plate reader.

  • Calculate IC50 values using a non-linear regression analysis.

Cellular p38 MAPK Phosphorylation Assay (Western Blot)

This assay determines the ability of Compound X to inhibit the activation of p38 MAPK in cells.

Protocol:

  • Seed THP-1 cells in a 6-well plate and differentiate into macrophages using PMA.[14]

  • Pre-treat the cells with varying concentrations of Compound X or comparative inhibitors for 1-2 hours.[15][16]

  • Stimulate the cells with a p38 activator, such as 1 µg/mL Lipopolysaccharide (LPS) for 30 minutes, to induce p38 phosphorylation.[15][17]

  • Aspirate the media and wash the cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[16]

  • Determine the protein concentration of the lysates using a BCA assay.

  • Prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling for 5 minutes.[15]

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.[15][18]

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[18]

  • Incubate the membrane overnight at 4°C with a primary antibody against phospho-p38 MAPK (Thr180/Tyr182).[15][18][19]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Detect the chemiluminescent signal using an imaging system.[15]

  • Strip the membrane and re-probe with an antibody against total p38 MAPK for normalization.[15]

  • Quantify band intensities using densitometry software.

TNF-α Secretion Assay (ELISA)

This functional assay measures the downstream consequence of p38 MAPK inhibition by quantifying the reduction in TNF-α secretion.

Protocol:

  • Differentiate THP-1 cells into macrophages in a 96-well plate.[14]

  • Pre-treat the cells with a dose-response of Compound X or comparative inhibitors for 1-2 hours.

  • Stimulate the cells with 1 µg/mL LPS for 4-6 hours to induce TNF-α production.[17][20]

  • Centrifuge the plate to pellet the cells and carefully collect the supernatant.

  • Quantify the concentration of TNF-α in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

  • Calculate the IC50 for TNF-α inhibition.

Cell Viability Assay (MTT)

This assay assesses the general cytotoxicity of Compound X.

Protocol:

  • Seed cells (e.g., THP-1, HeLa) in a 96-well plate.

  • Treat the cells with a serial dilution of Compound X for 24-48 hours.

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[21][22][23][24]

  • The viable cells with active metabolism will convert the yellow MTT to purple formazan crystals.[21][22]

  • Add 100 µL of a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.[21][23]

  • Measure the absorbance at 570 nm using a microplate reader.[23]

  • Calculate the cell viability as a percentage of the untreated control and determine the CC50 value.

Comparative Data Summary

The following tables present hypothetical but expected data from the described experiments, comparing Compound X to established inhibitors.

Table 1: In Vitro Kinase Inhibition

Compoundp38α IC50 (nM)p38β IC50 (nM)p38γ IC50 (nM)p38δ IC50 (nM)
Compound X 50 250 >10,000 >10,000
SB20358034300>10,000>10,000
Ralimetinib1050>10,000>10,000
BIRB 796120500100

Table 2: Kinase Selectivity Profile (% Inhibition at 1 µM)

Compoundp38αJNK1ERK2CDK2ROCK1
Compound X >95% <10% <5% <5% <10%
SB203580>95%<10%<5%<5%<5%
Ralimetinib>95%<15%<10%<10%<15%
BIRB 796>95%25%<10%<10%30%

Table 3: Cellular Activity and Cytotoxicity

Compoundp-p38 Inhibition IC50 (nM)TNF-α Inhibition IC50 (nM)Cytotoxicity CC50 (µM)Selectivity Index (CC50/p-p38 IC50)
Compound X 150 200 >50 >333
SB203580100150>20>200
Ralimetinib4060>30>750
BIRB 79610255500

Discussion and Interpretation

The data presented in the tables above would provide strong evidence for the mode of action of Compound X as a potent and selective p38 MAPK inhibitor.

  • Potency and Isoform Selectivity: The low nanomolar IC50 value for p38α in the in vitro kinase assay (Table 1) would confirm direct and potent inhibition. The significantly higher IC50 values for other p38 isoforms would indicate a degree of isoform selectivity, which can be advantageous in minimizing off-target effects.

  • Kinome-wide Selectivity: The kinase selectivity profiling data (Table 2) would be crucial in establishing the specificity of Compound X. A clean profile, with minimal inhibition of other kinases, is highly desirable for a therapeutic candidate.[25][26][27][28][29]

  • Cellular Efficacy: The inhibition of p38 phosphorylation in a cellular context (Table 3) would demonstrate that Compound X can effectively engage its target within a biological system. The subsequent inhibition of TNF-α production would confirm that this target engagement translates into a functional downstream effect.

  • Safety Profile: A high CC50 value in the cytotoxicity assay, coupled with a high selectivity index, would suggest that the observed anti-inflammatory effects are not due to general cellular toxicity, which is a critical aspect of drug development.

p38 MAPK Signaling Pathway

The following diagram illustrates the central role of p38 MAPK in the inflammatory response and the proposed point of inhibition by Compound X.

p38_MAPK_Pathway Stress Stress Stimuli (LPS, UV, Cytokines) MAP3K MAP3K (e.g., TAK1, ASK1) Stress->MAP3K activates MKK3_6 MKK3/6 MAP3K->MKK3_6 phosphorylates p38 p38 MAPK MKK3_6->p38 phosphorylates MK2 MAPKAPK2 (MK2) p38->MK2 phosphorylates TranscriptionFactors Transcription Factors (e.g., ATF2, CREB) p38->TranscriptionFactors phosphorylates CompoundX Compound X CompoundX->p38 inhibits GeneExpression Gene Expression MK2->GeneExpression TranscriptionFactors->GeneExpression regulate InflammatoryResponse Inflammatory Response (e.g., TNF-α, IL-6 production) GeneExpression->InflammatoryResponse

Caption: p38 MAPK signaling pathway and the inhibitory action of Compound X.

Conclusion

The comprehensive suite of experiments outlined in this guide provides a rigorous and systematic approach to confirming the mode of action of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (Compound X) as a novel p38 MAPK inhibitor. By directly comparing its performance against established inhibitors, researchers can gain a clear understanding of its potency, selectivity, and cellular efficacy. The successful completion of these studies would provide a strong foundation for the further preclinical and clinical development of Compound X as a potential therapeutic agent for inflammatory diseases and cancer.

References

  • Isoform-specific roles of p38 MAPK in inflammation and cancer. Consensus. [Link]

  • A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics. [Link]

  • Cell Viability Assays. Assay Guidance Manual. NCBI Bookshelf. [Link]

  • Kinase selectivity profiling by inhibitor affinity chromatography. Expert Review of Proteomics. [Link]

  • Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

  • Pro-Oncogenic Role of Alternative p38 Mitogen-Activated Protein Kinases p38γ and p38δ, Linking Inflammation and Cancer in Colitis-Associated Colon Cancer. AACR Journals. [Link]

  • Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. PNAS. [Link]

  • Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. bioRxiv. [Link]

  • Advances in targeting p38 MAPK for cancer therapy: insights from molecular pharmacology and medicinal chemistry. PubMed. [Link]

  • The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer. PubMed. [Link]

  • The p38 MAPK Components and Modulators as Biomarkers and Molecular Targets in Cancer. MDPI. [Link]

  • The Role of MAPK/p38 Signalling Pathway in Cancer. Maples Publications. [Link]

  • Experimental p38 MAPK inhibitors for the treatment of urological cancers: observations from early clinical trials. Taylor & Francis Online. [Link]

  • Targeted Kinase Selectivity from Kinase Profiling Data. PMC. [Link]

  • The Stress Kinase p38α as a Target for Cancer Therapy. AACR Journals. [Link]

  • Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery. Asian Journal of Research in Chemistry. [Link]

  • Synthesis, characterization, molecular docking and pharmacological evaluation of isoxazole derivatives as potent anti-inflammatory agents. PMC. [Link]

  • p38MAPK and Chemotherapy: We Always Need to Hear Both Sides of the Story. Frontiers. [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. PMC. [Link]

  • Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. [Link]

  • The functional role of p38 MAPK pathway in malignant brain tumors. Frontiers. [Link]

  • THP-1 cells increase TNF-α production upon LPS + soluble human IgG co-stimulation supporting evidence for TLR4 and Fcγ receptors crosstalk. PubMed. [Link]

  • (A) Time course of LPS-induced TNF-α production. THP-1 cells were... ResearchGate. [Link]

  • p38-MAPK activity assay p38-MAPK activity was determined via Western blot. Worms were grown as described under Fluorescence micr. Lirias. [Link]

  • Standardized protocols for differentiation of THP-1 cells to macrophages with distinct M(IFNγ+LPS), M(IL-4) and M(IL-10) phenot. White Rose Research Online. [Link]

  • LPS induces TNF-α production in PMA-treated THP-1 cells THP-1 were... ResearchGate. [Link]

  • Unlike for Human Monocytes after LPS Activation, Release of TNF-α by THP-1 Cells Is Produced by a TACE Catalytically Different from Constitutive TACE. PMC. [Link]

  • Synthesis and cellular bioactivities of novel isoxazole derivatives incorporating an arylpiperazine moiety as anticancer agents. PMC. [Link]

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Validation

A Guide to Establishing Experimental Reproducibility for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine and its Analogs

Abstract: This guide provides a comprehensive framework for ensuring the reproducibility of experimental results for the novel compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. Recognizing the limited existing data on thi...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This guide provides a comprehensive framework for ensuring the reproducibility of experimental results for the novel compound 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine. Recognizing the limited existing data on this specific molecule, we present a detailed, scientifically-grounded approach for its synthesis, characterization, and biological evaluation. By establishing robust, well-documented protocols, this guide aims to provide researchers, scientists, and drug development professionals with the tools to generate reliable and comparable data, a cornerstone of scientific integrity. We further extend this framework to the comparison of this compound with structural analogs, offering insights into structure-activity relationships.

Introduction: The Significance of Isoxazoles and the Need for Reproducibility

The isoxazole ring is a prominent scaffold in medicinal chemistry, found in a variety of biologically active compounds with a wide range of therapeutic properties.[1][2][3][4][5] These derivatives have shown potential as anti-inflammatory, anticancer, and antibacterial agents.[3][4][5] The specific compound, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, represents a novel entity within this class, with its unique substitution pattern suggesting potential for new biological activities.

However, the promise of any new compound can only be realized through rigorous and reproducible experimental validation. The "reproducibility crisis" in scientific research underscores the critical need for transparent and meticulously documented methodologies.[6][7][8] This guide addresses this challenge head-on by proposing a comprehensive workflow for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, from its initial synthesis to its biological evaluation.

Proposed Synthesis and In-Process Controls

A reliable and well-characterized synthetic route is the foundation of reproducible research. Based on established methods for the synthesis of 3-aryl-5-aminoisoxazoles, we propose a two-step synthesis for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.[1][9]

Synthetic Pathway

The proposed synthesis involves the reaction of 4-benzylacetophenone with dimethylformamide dimethyl acetal (DMF-DMA) to form an enaminone intermediate, followed by cyclization with hydroxylamine hydrochloride to yield the final product.

Synthetic Pathway 4-Benzylacetophenone 4-Benzylacetophenone Enaminone_Intermediate Enaminone Intermediate 4-Benzylacetophenone->Enaminone_Intermediate DMF-DMA, Toluene, Reflux DMF-DMA DMF-DMA Target_Compound 3-(4-Benzyl-phenyl)- isoxazol-5-ylamine Enaminone_Intermediate->Target_Compound Hydroxylamine HCl, Ethanol, Reflux Hydroxylamine_HCl Hydroxylamine HCl Characterization_Workflow Synthesized_Compound Synthesized Compound Structural_Verification Structural Verification Synthesized_Compound->Structural_Verification Purity_Assessment Purity Assessment Synthesized_Compound->Purity_Assessment Physicochemical_Properties Physicochemical Properties Synthesized_Compound->Physicochemical_Properties NMR 1H & 13C NMR Structural_Verification->NMR MS Mass Spectrometry (HRMS) Structural_Verification->MS FTIR FTIR Spectroscopy Structural_Verification->FTIR HPLC HPLC/UPLC Purity_Assessment->HPLC Elemental_Analysis Elemental Analysis Purity_Assessment->Elemental_Analysis Melting_Point Melting Point Physicochemical_Properties->Melting_Point DSC_TGA DSC/TGA Physicochemical_Properties->DSC_TGA Final_QC_Release Final QC Release NMR->Final_QC_Release MS->Final_QC_Release FTIR->Final_QC_Release HPLC->Final_QC_Release Elemental_Analysis->Final_QC_Release Melting_Point->Final_QC_Release DSC_TGA->Final_QC_Release In_Vitro_Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis Cell_Culture MCF-7 Cell Culture Cell_Seeding Seed Cells in 96-well Plate Cell_Culture->Cell_Seeding Compound_Prep Prepare Compound Stock (DMSO) Compound_Treatment Treat with Serial Dilutions of Compound Compound_Prep->Compound_Treatment Cell_Seeding->Compound_Treatment Incubation Incubate for 48h Compound_Treatment->Incubation MTT_Assay Add MTT Reagent Incubation->MTT_Assay Formazan_Solubilization Solubilize Formazan MTT_Assay->Formazan_Solubilization Absorbance_Reading Read Absorbance (570 nm) Formazan_Solubilization->Absorbance_Reading IC50_Calculation Calculate IC50 Absorbance_Reading->IC50_Calculation

Sources

Comparative

A Comprehensive Guide to the Design, Synthesis, and Evaluation of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Analogs for Drug Discovery

For researchers, scientists, and drug development professionals, the strategic design of novel molecular entities with therapeutic potential is a cornerstone of medicinal chemistry. This guide provides an in-depth compar...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the strategic design of novel molecular entities with therapeutic potential is a cornerstone of medicinal chemistry. This guide provides an in-depth comparative analysis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine analogs, a scaffold of significant interest in contemporary drug discovery. While extensive public data on a diverse library of this specific scaffold is limited, this guide will leverage established principles from closely related isoxazole series to provide a predictive framework for analog design and evaluation. By synthesizing data from existing literature, we will explore the structure-activity relationships (SAR), propose synthetic routes, and detail the requisite experimental protocols to empower researchers in their quest for novel therapeutics.

The 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Scaffold: A Privileged Motif in Medicinal Chemistry

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, which imparts unique electronic and physicochemical properties to molecules.[1] This "privileged" structure is a common feature in a number of approved drugs, highlighting its importance in medicinal chemistry.[2] The 5-aminoisoxazole moiety, in particular, serves as a versatile building block, offering a reactive handle for the synthesis of diverse compound libraries.[3] The 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine scaffold combines this valuable heterocycle with a biphenyl-like system, a common motif in kinase inhibitors and other targeted therapies. The benzyl group provides a vector for exploring interactions with hydrophobic pockets in target proteins.

Synthetic Pathways to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine and its Analogs

The synthesis of 3-aryl-isoxazol-5-amines can be achieved through several established routes. A common and efficient method involves the cyclocondensation of a β-ketonitrile with hydroxylamine. This approach is attractive due to the commercial availability of a wide range of starting materials.

dot

cluster_reactants Starting Materials cluster_intermediates Intermediates cluster_product Product 4_benzyl_phenyl_acetonitrile 4-Benzyl-phenyl-acetonitrile beta_ketonitrile β-Ketonitrile intermediate 4_benzyl_phenyl_acetonitrile->beta_ketonitrile Claisen Condensation Base Base (e.g., NaOEt) Base->beta_ketonitrile Ester Ester (e.g., Ethyl acetate) Ester->beta_ketonitrile Hydroxylamine Hydroxylamine (NH2OH) Final_Product 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Hydroxylamine->Final_Product beta_ketonitrile->Final_Product Cyclocondensation

Caption: General synthetic route to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Comparative Analysis and Structure-Activity Relationship (SAR) Insights

Due to the limited availability of public data on a series of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine analogs, this section will present a predictive SAR analysis based on well-established principles from related 3-phenyl-isoxazole and 5-aminoisoxazole derivatives.[3][4] This hypothetical framework is intended to guide the rational design of novel analogs with potentially improved biological activity.

Modifications of the Benzyl Group

The benzyl moiety likely occupies a hydrophobic pocket in the target protein. Modifications to this group can significantly impact binding affinity and selectivity.

Analog ID (Hypothetical)R1 (Modification on Benzyl Ring)Predicted Activity TrendRationale
A-1 (Parent) H-Baseline
A-2 4-FIncreasedFluorine can enhance metabolic stability and potentially form favorable interactions.[5]
A-3 4-ClIncreasedA chloro group can increase hydrophobic interactions and may act as a hydrogen bond acceptor.[5]
A-4 4-CH3Similar or IncreasedA small alkyl group can enhance hydrophobic interactions without causing steric hindrance.[4]
A-5 4-OCH3DecreasedA methoxy group can introduce unfavorable steric bulk or electronic effects.[5]
A-6 3-FVariablePositional changes of substituents can significantly alter binding modes.
A-7 2-FDecreasedOrtho substitution may lead to steric clashes within the binding pocket.
Bioisosteric Replacements of the Benzyl Phenyl Ring

Replacing the phenyl ring of the benzyl group with other aromatic or non-aromatic moieties can modulate physicochemical properties and explore new binding interactions.

Analog ID (Hypothetical)R2 (Bioisosteric Replacement)Predicted Activity TrendRationale
B-1 (Parent) Phenyl-Baseline
B-2 PyridylVariableIntroduces a nitrogen atom for potential hydrogen bonding and alters electronic properties.
B-3 ThienylVariableA five-membered heterocycle that can alter the spatial arrangement and electronic nature of the substituent.
B-4 CyclohexylDecreasedLoss of aromaticity may disrupt crucial pi-stacking interactions.
Modifications of the 5-Amino Group

The 5-amino group is a key hydrogen-bonding moiety and a handle for further derivatization.

Analog ID (Hypothetical)R3 (Modification on Amino Group)Predicted Activity TrendRationale
C-1 (Parent) -NH2-Baseline, likely a key hydrogen bond donor.
C-2 -NH-AcDecreasedAcetylation may disrupt hydrogen bonding and increase steric bulk.
C-3 -NH-SO2-MeVariableSulfonamides can introduce new hydrogen bonding interactions and alter physicochemical properties.
C-4 -N(Me)2DecreasedLoss of the hydrogen bond donor capacity is likely detrimental.

dot

Start Start with 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine Modify_Benzyl Modify Benzyl Group (R1) Start->Modify_Benzyl Bioisostere Bioisosteric Replacement of Benzyl Phenyl Ring (R2) Start->Bioisostere Modify_Amino Modify 5-Amino Group (R3) Start->Modify_Amino Test_Activity Synthesize and Test Biological Activity Modify_Benzyl->Test_Activity Bioisostere->Test_Activity Modify_Amino->Test_Activity Analyze_SAR Analyze SAR Test_Activity->Analyze_SAR Analyze_SAR->Modify_Benzyl Iterate Analyze_SAR->Bioisostere Iterate Analyze_SAR->Modify_Amino Iterate Optimize_Lead Optimize Lead Compound Analyze_SAR->Optimize_Lead

Caption: A workflow for the rational design and optimization of analogs.

Experimental Protocols for Biological Evaluation

To enable a robust comparative analysis of newly synthesized analogs, standardized and well-validated biological assays are essential. The following sections provide detailed protocols for key in vitro assays relevant to the potential anticancer and kinase inhibitory activities of isoxazole derivatives.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a non-radioactive, luminescence-based assay to determine the half-maximal inhibitory concentration (IC50) of test compounds against a target kinase.

Materials:

  • Recombinant target kinase

  • Kinase substrate (peptide or protein)

  • ATP

  • Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

  • Test compounds dissolved in DMSO

  • ADP-Glo™ Kinase Assay kit (Promega)

  • White, opaque 384-well plates

  • Multichannel pipettes

  • Plate reader capable of measuring luminescence

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

  • Kinase Reaction Setup:

    • Add 2.5 µL of kinase buffer to each well.

    • Add 1 µL of the test compound dilution to the appropriate wells. Include DMSO-only wells as a negative control (100% activity) and wells with a known inhibitor as a positive control.

    • Add 1 µL of a mixture of the kinase and substrate to each well.

    • Initiate the reaction by adding 0.5 µL of ATP solution. The final ATP concentration should be at or near the Km for the target kinase.

  • Incubation: Incubate the plate at room temperature for 1-2 hours. The optimal incubation time should be determined empirically.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and induce a luminescent signal.

    • Incubate at room temperature for 30-60 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate reader.

  • Data Analysis:

    • Normalize the data to the positive and negative controls.

    • Plot the percent inhibition versus the logarithm of the compound concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Cell-Based Antiproliferative Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[6]

Materials:

  • Cancer cell line of interest (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

  • Test compounds dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

  • 96-well clear-bottom cell culture plates

  • Multichannel pipettes

  • Microplate reader capable of measuring absorbance at 570 nm

Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

    • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow the cells to attach.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include DMSO-only wells as a vehicle control.

    • Incubate the plate for 48-72 hours.

  • MTT Addition:

    • Add 10 µL of the 5 mg/mL MTT solution to each well.

    • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

  • Formazan Solubilization:

    • Carefully remove the medium from each well.

    • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

    • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percent viability versus the logarithm of the compound concentration.

    • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion

The 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the areas of oncology and kinase-mediated diseases. While a comprehensive comparative analysis of a diverse set of analogs is currently limited by the available public data, this guide provides a robust framework for the rational design, synthesis, and evaluation of new derivatives. By leveraging the established structure-activity relationships of related isoxazole series and employing standardized biological assays, researchers can efficiently explore the chemical space around this scaffold and identify lead compounds with improved potency, selectivity, and pharmacokinetic properties. The iterative process of design, synthesis, and testing, as outlined in this guide, is fundamental to advancing promising molecules from the laboratory to the clinic.

References

  • Al-Rashood, S. T., et al. (2006). Synthesis, dihydrofolate reductase inhibition, antitumor testing, and molecular modeling study of some new 4-(3H)-quinazolinone analogs. Bioorganic & Medicinal Chemistry, 14(24), 8608–8621.
  • Asif, M. (2015). A review on anticancer activities of isoxazole derivatives. Annals of Clinical Case Reports, 1(1), 1-14.
  • Choo, H.-Y. P., et al. (2002). Solid-phase combinatorial synthesis and cytotoxicity of 3-aryl-2,4-quinazolindiones. Bioorganic & Medicinal Chemistry, 10(3), 517–523.
  • Gao, C., et al. (2019). Synthesis and biological evaluation of novel N-phenyl-5-carboxamidyl isoxazoles as potential chemotherapeutic agents for colon cancer. Molecules, 24(12), 2294.
  • Hwang, H. S., et al. (1999). Characterization of the anticancer activity of DW2282, a new anticancer agent. Anticancer Research, 19(6B), 5087–5093.
  • Kamal, A., et al. (2015). Design, synthesis, and biological evaluation of benzopyran-4-one-isoxazole hybrid compounds as antiproliferative agents. Molecules, 20(8), 14699–14716.
  • Kumar, R., & Singh, P. (2022). Cancer-fighting isoxazole compounds: Sourcing nature's potential and synthetic advancements. Engineered Science, 19, 130-143.
  • Medina, J. C., et al. (1999). Novel halogenated sulfonamides inhibit the growth of multidrug resistant MCF-7/ADR cancer cells. Bioorganic & Medicinal Chemistry Letters, 9(13), 1843–1846.
  • Narayana, B., et al. (2005). Synthesis, characterization and anticancer activity of certain 3-{4-(5-mercapto-1,3,4-oxadiazole-2-yl)phenylimino}indolin-2-one derivatives. Bioorganic & Medicinal Chemistry, 13(14), 4638–4644.
  • Robello, M., et al. (2022). New antiproliferative agents derived from tricyclic 3,4‐dihydrobenzo[3][7]imidazo[1,2‐a][7][8]triazines. Archiv der Pharmazie, 355(9), 2200164.

  • Singh, R., et al. (2008). Synthesis and antiproliferative activity of benzyl and phenethyl analogs of makaluvamines. Bioorganic & Medicinal Chemistry, 16(5), 2264–2273.
  • Thabit, M. G., et al. (2015). Synthesis and biological evaluation of new 3-(4-subsituted phenyl)aminoquinoxaline derivatives as anticancer agents.
  • Tsolaki, E., et al. (2022). Regioselective synthesis of 5-substituted 3-(β-d-glycopyranosyl)isoxazoles and -isoxazolines by 1,3-dipolar cycloaddition as potential anticancer agents and glycogen phosphorylase inhibitors. Molecules, 27(17), 5451.
  • U.S. Patent No. 3,468,900. (1969). Process for preparing isoxazole compounds.
  • Vasilev, A. A., et al. (2019). Effective synthesis of 3,4‐diaryl‐isoxazole‐5‐carboxamides and their antiproliferative properties. European Journal of Organic Chemistry, 2019(26), 4213-4223.
  • Vravc, A., et al. (2023). A sustainable synthesis of novel 2-(3,4-disubstituted phenyl)
  • Wang, Y., et al. (2010). Structure-activity relationship (SAR)
  • Zask, A., et al. (2014). Synthesis of novel 3,4-diaryl-5-aminopyrazoles as potential kinase inhibitors. Tetrahedron Letters, 55(30), 4123-4126.
  • Zhang, Y., et al. (2017). Novel 5-anilinoquinazoline-8-nitro derivatives as inhibitors of VEGFR-2 tyrosine kinase: synthesis, biological evaluation and molecular docking. Organic & Biomolecular Chemistry, 15(3), 659-672.
  • Zlatuska, B., et al. (2021). Design, synthesis, and analysis of antiproliferative and apoptosis-inducing activities of nitrile derivatives containing a benzofuran scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1589-1601.
  • da Silva, F. de C., et al. (2017). Synthesis and antiprotozoal profile of 3,4,5-trisubstituted isoxazoles. ChemMedChem, 12(21), 1786–1797.
  • Pratap, V., et al. (2020). Synthesis and evaluation of new isoxazole derivative for their biological activity. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 115-121.

Sources

Validation

3-(4-Benzyl-phenyl)-isoxazol-5-ylamine computational vs. experimental results

An In-Depth Technical Guide to Bridging Computational and Experimental Data for Novel Drug Candidates A Comparative Analysis for Researchers and Drug Development Professionals In the landscape of modern drug discovery, t...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Bridging Computational and Experimental Data for Novel Drug Candidates

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of modern drug discovery, the synergy between computational modeling and experimental validation is paramount. This guide delves into a comparative analysis of computational predictions versus experimental realities using the novel molecule, 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, as a case study. While specific data for this exact molecule is not extensively published, this guide will provide a robust framework for its synthesis, characterization, and computational evaluation based on established principles and data from structurally related compounds. This approach offers a practical blueprint for researchers navigating the iterative process of drug development, from in-silico design to benchtop confirmation.

I. The Molecule of Interest: 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

The isoxazole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific substitution pattern of a 4-benzylphenyl group at the 3-position and an amine at the 5-position suggests potential for unique pharmacological interactions, making it a compelling candidate for further investigation.

II. Experimental Workflow: Synthesis and Characterization

A plausible and efficient synthesis of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine would likely proceed via a 1,3-dipolar cycloaddition reaction, a cornerstone of heterocyclic chemistry. The following protocol outlines a standard approach.

Proposed Synthetic Protocol
  • Chalcone Formation: The synthesis would commence with a Claisen-Schmidt condensation between 4-benzylacetophenone and a suitable aldehyde to form the corresponding chalcone.

  • Oximation: The resulting chalcone is then reacted with hydroxylamine hydrochloride in the presence of a base to yield an oxime.

  • Cyclization: The final step involves an oxidative cyclization of the oxime, often mediated by an oxidizing agent like iodine in the presence of a base, to construct the isoxazole ring.

  • Amination: Introduction of the 5-amino group can be achieved through various methods, such as nucleophilic aromatic substitution on a suitable 5-halo-isoxazole precursor.

Synthetic Workflow cluster_0 Step 1: Chalcone Formation cluster_1 Step 2: Oximation cluster_2 Step 3: Isoxazole Formation cluster_3 Step 4: Amination A 4-Benzylacetophenone C Chalcone Intermediate A->C Base B Aldehyde B->C E Oxime Intermediate C->E D Hydroxylamine HCl D->E Base F Oxidative Cyclization E->F G 3-(4-Benzyl-phenyl)-5-halo-isoxazole F->G I 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine G->I H Aminating Agent H->I

Caption: Proposed synthetic workflow for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Expected Experimental Characterization

The successful synthesis of the target compound would be confirmed through a suite of standard analytical techniques. The table below outlines the expected data based on the known spectroscopic properties of the functional groups present in 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Technique Expected Observations Rationale
¹H NMR Aromatic protons (7.0-8.0 ppm), benzyl CH₂ (around 4.0 ppm), NH₂ (broad singlet, variable), isoxazole proton (if present, typically 6.0-6.5 ppm).The chemical shifts are indicative of the electronic environment of the protons.
¹³C NMR Aromatic carbons (120-140 ppm), benzyl CH₂ (around 45 ppm), isoxazole carbons (C3, C4, C5, typically 150-170 ppm).Provides a map of the carbon skeleton of the molecule.
FT-IR N-H stretching (3300-3500 cm⁻¹), C=N stretching (isoxazole, ~1600 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹).Characteristic vibrations of the functional groups confirm their presence.
Mass Spec (HRMS) A precise m/z value corresponding to the molecular formula C₁₆H₁₄N₂O.Confirms the molecular weight and elemental composition of the synthesized compound.

III. Computational Workflow: In-Silico Prediction

Computational chemistry offers powerful tools to predict the properties of a molecule before it is even synthesized. A typical workflow for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine would involve Density Functional Theory (DFT) calculations.

Computational Protocol
  • Geometry Optimization: The 3D structure of the molecule is optimized to find its lowest energy conformation. This is typically done using a functional like B3LYP with a basis set such as 6-31G(d).

  • Frequency Calculation: This is performed on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies) and to predict the vibrational spectra (IR).

  • NMR Chemical Shift Prediction: The magnetic shielding tensors are calculated for each nucleus, which are then converted into NMR chemical shifts.

  • Electronic Properties: Key electronic properties such as the HOMO-LUMO gap, molecular electrostatic potential (MEP), and Mulliken charges are calculated to understand the molecule's reactivity and intermolecular interactions.

Computational Workflow A Initial 2D/3D Structure B Geometry Optimization (e.g., DFT/B3LYP/6-31G(d)) A->B F Optimized 3D Structure B->F C Frequency Calculation D NMR & IR Spectra Prediction C->D E Electronic Properties Analysis (HOMO/LUMO, MEP) F->C F->E

Comparative

A Comparative Guide to the Structure-Activity Relationship of 3-(4-Substituted-Phenyl)-isoxazol-5-ylamine Analogs in Drug Discovery

An In-Depth Technical Guide for Researchers The 3-phenyl-isoxazol-5-ylamine core is a privileged scaffold in medicinal chemistry, forming the foundation for a diverse range of biologically active compounds. Its inherent...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Researchers

The 3-phenyl-isoxazol-5-ylamine core is a privileged scaffold in medicinal chemistry, forming the foundation for a diverse range of biologically active compounds. Its inherent properties, including the ability to engage in crucial hydrogen bonding and other non-covalent interactions, make it an attractive starting point for the development of novel therapeutics.[1] The true potential of this scaffold is unlocked through the strategic modification of its peripheral substituents, particularly on the 3-phenyl ring. Understanding the structure-activity relationships (SAR) that govern the potency and selectivity of these analogs is paramount for the rational design of next-generation drugs.

This guide provides a comparative analysis of 3-(4-substituted-phenyl)-isoxazol-5-ylamine analogs, drawing upon peer-reviewed studies to elucidate how subtle chemical changes translate into significant shifts in biological activity. We will delve into quantitative data for chitin synthesis inhibitors and explore the broader landscape of this scaffold in targeting various enzymes and cellular pathways.

Comparative Analysis of Biological Performance

The biological activity of 3-aryl-isoxazol-5-ylamine derivatives is profoundly influenced by the nature and position of substituents on the phenyl ring. This section compares the performance of various analogs across different biological targets, supported by experimental data.

A key area where the 3-(4-substituted-phenyl)-isoxazol-5-ylamine scaffold has been successfully exploited is in the development of chitin synthesis inhibitors, which have applications as insecticides. A study focusing on a series of 2,6-dimethoxy-N-(3-(4-substituted phenyl)isoxazol-5-yl)benzamide derivatives provides a clear and quantitative look at the SAR for this target. The in vitro inhibitory activity was assessed by measuring the inhibition of chitin synthesis in the cultured integument of the rice stem borer, Chilo suppressalis.

Table 1: SAR of 3-(4-Substituted Phenyl)-isoxazol-5-yl Amide Analogs as Chitin Synthesis Inhibitors

Compound IDSubstituent (R) at 4-positionIC50 (µM)
1H0.13
2F0.08
3Cl0.07
4Br0.09
5I0.25
6CH₃0.06
7C₂H₅0.07
8n-C₃H₇0.08
9i-C₃H₇0.15
10n-C₄H₉0.09
11t-C₄H₉>10
12OCH₃0.22

Analysis of Structure-Activity Relationship:

  • Alkyl Substituents : Small, linear alkyl groups such as methyl (CH₃), ethyl (C₂H₅), n-propyl (n-C₃H₇), and n-butyl (n-C₄H₉) at the para-position of the phenyl ring are well-tolerated and result in high potency, with the methyl-substituted analog (Compound 6) being the most potent in the series. However, the introduction of a bulky tertiary-butyl group (Compound 11) leads to a dramatic loss of activity, suggesting that steric hindrance in the binding pocket is detrimental to inhibitory action.

  • Halogen Substituents : Small, electronegative halogen atoms like fluorine and chlorine (Compounds 2 and 3) are favorable for activity, yielding some of the most potent compounds in the series. As the size of the halogen increases to iodine (Compound 5), the potency decreases, again highlighting the importance of substituent size.

cluster_workflow General Synthesis Workflow start Start: 4-Substituted Acetophenone step1 Step 1: Claisen Condensation (Diethyl Oxalate, NaOEt) start->step1 intermediate1 Intermediate: β-ketoester step1->intermediate1 step2 Step 2: Cyclization (Hydroxylamine HCl, NaOAc) intermediate1->step2 intermediate2 Intermediate: Isoxazole Ester step2->intermediate2 step3 Step 3: Conversion to Amine (e.g., Curtius Rearrangement) intermediate2->step3 end End: 3-(4-Substituted-Phenyl)-isoxazol-5-ylamine step3->end

Sources

Safety & Regulatory Compliance

Safety

A Procedural Guide for the Safe Disposal of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

This guide is intended to empower researchers, scientists, and laboratory managers to handle chemical waste with the highest degree of safety and environmental stewardship. The ultimate authority for waste disposal rests...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide is intended to empower researchers, scientists, and laboratory managers to handle chemical waste with the highest degree of safety and environmental stewardship. The ultimate authority for waste disposal rests with your institution's Environmental Health & Safety (EHS) department, and consultation with them is a mandatory prerequisite for any disposal activity.[3][4]

Hazard Assessment Based on Chemical Structure

The disposal protocol for any chemical is dictated by its hazard profile. In the absence of specific toxicological data for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, we must infer its potential hazards from its constituent chemical groups. This conservative approach ensures that all safety precautions are taken.

  • Aromatic Amine Moiety: The presence of an amine group attached to an aromatic system is a significant structural alert. Aromatic amines as a class are known for potential toxicity, and some are classified as known or suspected carcinogens.[5] They can also be toxic to aquatic life, making disposal into sanitary sewer systems strictly prohibited.[6][7][8]

  • Isoxazole Ring: This heterocyclic ring contains nitrogen and oxygen. While the isoxazole core itself is found in many pharmaceuticals, derivatives can cause skin and eye irritation.[9][10] Disposal must prevent environmental release.[9][11]

  • Benzyl-Phenyl Group: This large, non-polar hydrocarbon portion of the molecule suggests that the compound likely has low solubility in water and will persist in the environment if not disposed of correctly.

Based on this structural analysis, we will operate under the assumption that 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine is hazardous.

Inferred Hazard Classification Associated Risks and Disposal Considerations Supporting Rationale
Acute Toxicity (Oral, Dermal) May be harmful or toxic if swallowed or through skin contact.[6] All contaminated materials must be treated as hazardous waste.A common characteristic of aromatic amines.
Suspected Carcinogen/Mutagen Long-term exposure may pose a carcinogenic risk.A known hazard for many aromatic amine compounds.[5]
Skin/Eye Irritant Can cause skin and serious eye irritation.[10][12] Requires careful handling and appropriate PPE during all phases of use and disposal.Common hazard for functionalized heterocyclic compounds.[9]
Aquatic Toxicity Presumed to be toxic or very toxic to aquatic life.[6] Discharge to drains or sewers is strictly forbidden.[7][13]Aromatic amines and persistent organic structures often exhibit environmental toxicity.[8]

Core Principles of Compliant Chemical Disposal

All laboratory waste disposal is governed by strict regulations, primarily the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[14] Academic institutions often operate under the "Subpart K" alternative standards, which provide specific guidelines for laboratory settings.[4][14] Regardless of the specific regulatory framework, the following principles are universal.

  • Consultation: Your institution's EHS department is your primary resource. They provide waste containers, labels, pickup services, and institution-specific guidance that must be followed.[3][4][15]

  • Segregation: Never mix different waste streams unless explicitly permitted by your EHS office.[3] Mixing incompatible chemicals can lead to dangerous reactions, and mixing hazardous with non-hazardous waste needlessly increases disposal costs and regulatory burden.

  • Containment: Waste must be accumulated in containers that are chemically compatible, in good condition, and kept securely closed except when adding waste.[15]

  • Communication: All waste containers must be clearly and accurately labeled with the words "HAZARDOUS WASTE" and the full, unabbreviated chemical names of all contents.[6][15]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for managing waste generated from the use of 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the correct PPE. This is the first line of defense against exposure.

  • Eye/Face Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles are mandatory.[1][16]

  • Hand Protection: Chemical-resistant nitrile or neoprene gloves should be worn. Inspect gloves for any signs of degradation or puncture before use.[16][17]

  • Body Protection: A standard laboratory coat is required to protect skin and clothing.[16][18]

  • Respiratory Protection: All handling of the solid compound or its solutions should be performed inside a certified chemical fume hood to minimize inhalation risk.[1][18]

Step 2: Segregate Waste at the Point of Generation

Proper segregation begins the moment the waste is created. Have separate, pre-labeled waste containers ready in your work area before you start your experiment.

Step 3: Preparing Waste Streams for Disposal

A. Solid Waste Management

This stream includes unused or expired solid 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine, as well as any disposable materials contaminated with it.

  • Procedure:

    • Collect all solid waste in a dedicated, wide-mouth, sealable container made of a compatible material (e.g., HDPE).[3]

    • This includes any contaminated weighing papers, pipette tips, and disposable gloves (after carefully removing them).[3][6]

    • Securely close the container lid immediately after adding waste.

    • Label the container with a "HAZARDOUS WASTE" tag.

    • List the full chemical name: "3-(4-Benzyl-phenyl)-isoxazol-5-ylamine " and estimate the quantity.[15]

    • Store the container in your lab's designated Satellite Accumulation Area (SAA) away from incompatible materials like strong oxidizing agents.[15][19]

B. Non-Halogenated Liquid Waste Management

This stream is for solutions of the compound dissolved in non-halogenated organic solvents (e.g., DMSO, acetone, ethanol, methanol).

  • Procedure:

    • Collect all non-halogenated liquid waste in a dedicated, chemically-resistant, sealable container (carboy).[3]

    • Do not mix with halogenated solvent waste (e.g., dichloromethane, chloroform).

    • Use a funnel to add waste, removing it and closing the container lid immediately afterward. Do not leave funnels in open waste containers.[15]

    • Label the carboy with a "HAZARDOUS WASTE" tag.

    • List all chemical constituents, including the full name "3-(4-Benzyl-phenyl)-isoxazol-5-ylamine " and all solvents, with estimated percentages.[15]

    • Store the carboy in your lab's SAA, ensuring it is within secondary containment.

C. Contaminated Aqueous Waste Management

Due to the inferred aquatic toxicity, any aqueous solutions or rinsates containing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine must not be poured down the drain.[7][13]

  • Procedure:

    • Collect all aqueous waste in a dedicated, sealable carboy.

    • Label the carboy with a "HAZARDOUS WASTE" tag.

    • List "3-(4-Benzyl-phenyl)-isoxazol-5-ylamine " and any other dissolved components with their estimated concentrations.

    • Store in the SAA.

Step 4: Managing Empty Containers

Empty containers that once held the pure compound must be treated as hazardous waste unless properly decontaminated.

  • Procedure:

    • To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

    • Collect the rinsate and dispose of it as hazardous liquid waste (see Step 3B).[6]

    • After triple-rinsing, deface the original label and dispose of the container according to your institution's policy for clean lab glass or plastic.

Step 5: Requesting Waste Pickup

Once a waste container is nearly full (e.g., 90% capacity) or has reached its designated accumulation time limit, contact your EHS department to schedule a waste pickup.[3][15] Follow your institution's specific procedure for submitting a pickup request.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing waste related to 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

DisposalWorkflow Disposal Workflow for 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine start Waste Generation Point is_solid Is waste solid or solid-contaminated? start->is_solid is_liquid Is waste a liquid solution? start->is_liquid is_solid->is_liquid No solid_waste Collect in Solid Hazardous Waste Container is_solid->solid_waste Yes is_aqueous Is solvent aqueous? is_liquid->is_aqueous Yes label_container Label Container: 'HAZARDOUS WASTE' + Full Chemical Names + Percentages solid_waste->label_container is_halogenated Is solvent non-halogenated (e.g., DMSO, Ethanol)? non_halogenated_waste Collect in Non-Halogenated Liquid Waste Container is_halogenated->non_halogenated_waste Yes consult_ehs Consult EHS for Halogenated Waste Stream is_halogenated->consult_ehs No (Halogenated) is_aqueous->is_halogenated No (Organic) aqueous_waste Collect in Aqueous Hazardous Waste Container is_aqueous->aqueous_waste Yes non_halogenated_waste->label_container aqueous_waste->label_container store_saa Store Sealed Container in Satellite Accumulation Area (SAA) label_container->store_saa request_pickup Request Pickup from EHS store_saa->request_pickup

Caption: Decision workflow for proper segregation and disposal of waste.

References

  • BenchChem. (2025). Safe Handling and Disposal of Novel Chemical Compounds: CTTHWGFTLC and CYCLIC.
  • University of Alberta. (n.d.). In-Laboratory Treatment of Chemical Waste. Safety & Risk Services.
  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Environmental Health & Safety.
  • Castegnaro, M., et al. (1985). Laboratory decontamination and destruction of carcinogens in laboratory wastes: some aromatic amines and 4-nitrobiphenyl.
  • Benchchem. (2025).
  • U.S. Environmental Protection Agency. (2025).
  • Northwestern University. (2023). Hazardous Waste Disposal Guide. Research Safety.
  • University of California, Santa Barbara. (n.d.). Novel Chemicals with Unknown Hazards SOP. Environmental Health & Safety.
  • Benchchem. (2025). Proper Disposal Procedures for N-(1,3-benzodioxol-5-ylmethyl)-6-chloroquinazolin-4-amine.
  • Fisher Scientific. (2025).
  • ACTenviro. (n.d.).
  • Thermo Fisher Scientific. (2025).
  • Fisher Scientific. (n.d.).
  • Fisher Scientific. (2025). SAFETY DATA SHEET - Isoxazole-4-boronic acid pinacol ester.
  • Akzo Nobel Coatings Ltd. (2016). Safety Data Sheet - INTERCRYL 700 RAL 9016 TRAFFIC WHITE.
  • Benchchem. (2025).
  • UNODC. (n.d.). SAFE HANDLING AND DISPOSAL OF CHEMICALS.
  • Virginia Commonwealth University. (n.d.). Newly Synthesized Chemical Hazard Information. Office of Clinical and Research Safety.
  • World Health Organization. (2022). Ensuring the safe handling of chemicals.
  • SKC Inc. (2023).
  • Ossila Ltd. (2024). SAFETY DATA SHEET - 1,3,5-Tris(4-aminophenyl)benzene.
  • Fisher Scientific. (2025). SAFETY DATA SHEET - Benzenemethanamine, N-hydroxy-, hydrochloride.
  • Collect and Recycle. (2024). Amine Disposal For Businesses.
  • Sigma-Aldrich. (2025).

Sources

Handling

Personal protective equipment for handling 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine

As a Senior Application Scientist, I approach laboratory safety not as a rigid checklist, but as a dynamic system of risk mitigation driven by molecular properties. Handling specialized intermediates like 3-(4-Benzyl-phe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not as a rigid checklist, but as a dynamic system of risk mitigation driven by molecular properties. Handling specialized intermediates like 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine (CAS: 501902-13-2)[1] requires an understanding of how its chemical structure dictates its physical behavior and biological hazards.

This compound features a reactive isoxazol-5-amine moiety coupled with a highly lipophilic benzyl-phenyl group. The amine functionality acts as a potent mucosal and respiratory irritant, while the lipophilic aromatic system significantly enhances its potential for dermal absorption—especially when solvated in standard drug discovery vehicles like DMSO or DMF.

The following guide establishes a self-validating, step-by-step operational protocol to ensure absolute safety and compliance when handling this compound.

Hazard Profiling & Risk Assessment

Based on structural analogs and safety data for isoxazol-5-amine derivatives[2],[3], this compound triggers specific Globally Harmonized System (GHS) classifications. Understanding the causality behind these hazards is the first step in effective PPE selection.

GHS CodeHazard ClassificationMolecular Causality & Operational Risk
H302 Harmful if swallowedSystemic toxicity via gastrointestinal absorption of the lipophilic scaffold.
H315 Causes skin irritationHigh logP allows stratum corneum penetration; the amine group induces localized inflammation.
H319 Causes serious eye irritationDirect interaction with ocular mucosa leads to rapid pH disruption and cellular damage.
H335 May cause respiratory irritationFine powder aerosolization deposits reactive heteroaromatic amines in the upper respiratory tract.

Personal Protective Equipment (PPE) Selection Strategy

To comply with OSHA standard 29 CFR 1910.1450[4] and Prudent Practices in the Laboratory[5], PPE must be selected to counter the specific physical state (powder) and solvent interactions of the chemical.

  • Respiratory Protection: An N95 or P100 particulate respirator is required if weighing outside a closed system. Causality: Powders with aromatic rings often hold static charge, leading to micro-aerosolization during transfer, directly risking H335 exposure.

  • Hand Protection: Double-gloving with heavy-duty nitrile gloves. Causality: The benzyl-phenyl group increases lipophilicity, meaning if the compound is dissolved in organic solvents (like DMSO) during assay preparation, it can rapidly penetrate standard latex. Nitrile offers superior chemical resistance to these vehicles.

  • Eye/Face Protection: Snug-fitting chemical splash goggles. Causality: Standard safety glasses leave gaps; airborne particulates can bypass them and interact with ocular moisture to trigger H319 severe eye irritation.

  • Body Protection: A flame-resistant (FR) or standard disposable lab coat with elastic cuffs to prevent wrist exposure during hood operations.

Operational Safety Workflow

G A Risk Assessment (H302, H315, H319, H335) B PPE Selection (Nitrile, N95/P100, Goggles) A->B dictates C Engineering Controls (Fume Hood > 0.5 m/s) B->C integrated with D Weighing & Transfer (Static Control / Closed System) C->D enables safe E Assay Setup (Inert Atmosphere) D->E proceeds to F Decontamination (Surfactant / Solvent Wash) E->F concludes with G Waste Disposal (EPA-Compliant Segregation) F->G generates

Operational safety workflow for handling 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine.

Operational Handling Protocol: A Self-Validating Methodology

A robust safety protocol must be a "self-validating system"—meaning every step contains a built-in check to confirm it was executed correctly before proceeding to the next.

Phase 1: Environmental Validation (Engineering Controls)

  • Action: Power on the chemical fume hood and verify the face velocity is between 0.5 m/s (100 fpm) and 0.6 m/s[5].

  • Validation Check: Check the digital flow monitor. Do not proceed if the flow is outside this range or if the sash is above the certified working height. The system invalidates the procedure if the alarm sounds.

Phase 2: Static Discharge & Powder Transfer

  • Action: Use an anti-static zero-ion gun on the micro-spatula and the weigh boat.

  • Validation Check: Slowly approach the powder with the spatula. If the powder "jumps" or clings to the metal, static is still present. Re-apply the anti-static gun until the powder remains completely inert. This guarantees no aerosolization occurs during transfer.

Phase 3: Solvation & Assay Preparation

  • Action: If preparing a stock solution, add the vehicle (e.g., DMSO) directly to the pre-weighed vial inside the fume hood rather than transferring the dry powder across the lab.

  • Validation Check: Visually confirm complete dissolution. Cap the vial securely and wipe the exterior with a solvent-dampened tissue before removing it from the hood.

Phase 4: Decontamination & Verification

  • Action: Wipe down the balance and hood surface with a solvent compatible with the compound (e.g., a dilute alcohol or surfactant solution), followed by a 10% bleach wipe to degrade any residual active amine.

  • Validation Check: Ensure no visible particulate residue remains on the dark weighing surface. Remove outer gloves inside the hood and dispose of them immediately.

Spill Response & Waste Disposal Plan

Proper disposal is critical to maintaining environmental compliance and laboratory integrity[6].

  • Solid Waste: All contaminated PPE, weigh boats, and paper towels must be segregated into EPA-compliant solid hazardous waste containers. Do not mix with general lab trash.

  • Liquid Waste: DMSO/DMF stock solutions containing 3-(4-Benzyl-phenyl)-isoxazol-5-ylamine must be collected in compatible, clearly labeled halogen-free organic waste carboys (unless halogenated solvents were utilized in the downstream assay).

  • Spill Response: In the event of a powder spill, do not dry sweep . Dry sweeping aerosolizes the toxic dust. Instead, cover the spill with absorbent paper, gently wet it with a compatible solvent (e.g., ethanol) to trap the particulates, and wipe it up. Place all cleanup materials in solid hazardous waste and wash the area thoroughly with soap and water.

References

  • 3-(4-BENZYL-PHENYL)-ISOXAZOL-5-YLAMINE — Chemical Substance Information. NextSDS. URL:[Link]

  • Working with Chemicals - Prudent Practices in the Laboratory. National Research Council (US) Committee on Prudent Practices in the Laboratory. NIH Bookshelf. URL:[Link]

  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). URL:[Link]

  • Preventing Exposure to Hazardous Chemicals in Laboratories. Oregon OSHA Division 2/Z. URL:[Link]

Sources

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